Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Pharmacological Profile and Biological Activity of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine , commonly abbreviated as 5-Fluoro-2-Aminoindane (5-FAI) , is a rigid analogue of the psychostimulant 4-fluoroamphetamine (4-FA). Belonging to the aminoindane class of psychoactive substances, 5-FAI is characterized by a conformationally restricted phenethylamine backbone. This structural rigidity significantly alters its pharmacological profile compared to its open-chain counterparts, generally enhancing selectivity for specific monoamine transporters while potentially mitigating neurotoxic risks associated with halogenated amphetamines.
This technical guide provides a comprehensive analysis of the biological activity of 5-FAI, synthesizing data from direct evaluations and established Structure-Activity Relationships (SAR) of the 2-aminoindane family.
Chemical Structure and Properties[1][2][3][4]
5-FAI consists of a phenyl ring fused to a cyclopentane ring, with an amine group at the 2-position and a fluorine atom at the 5-position.
Property
Detail
IUPAC Name
5-Fluoro-2,3-dihydro-1H-inden-2-amine
Common Name
5-Fluoro-2-Aminoindane (5-FAI)
Molecular Formula
C₉H₁₀FN
Molar Mass
151.18 g/mol
Structural Class
Rigid analogue of 4-Fluoroamphetamine (4-FA)
Key Substituent
5-Fluoro (Para-position relative to the aromatic system)
Chemical Causality: The "rigidification" of the ethylamine side chain into the indane ring restricts the molecule's conformational freedom. This prevents the molecule from adopting the specific rotamers often required for maximal activation of the Dopamine Transporter (DAT), typically shifting the selectivity profile toward the Norepinephrine (NET) and Serotonin (SERT) transporters compared to amphetamine.
Pharmacodynamics: Mechanism of Action
The biological activity of 5-FAI is defined by its interaction with plasma membrane monoamine transporters (MATs). Unlike pure reuptake inhibitors (e.g., cocaine), 5-FAI acts primarily as a substrate-type monoamine releasing agent (MRA) .
Monoamine Transporter Interaction
5-FAI functions as a substrate for DAT, NET, and SERT.[1] Upon binding, it is translocated into the presynaptic neuron, where it disrupts the vesicular proton gradient (via VMAT2 interaction) and triggers the reversal of membrane transporters, causing a non-exocytotic efflux of neurotransmitters.[2]
Norepinephrine Transporter (NET): High affinity.[3] The parent compound, 2-AI, is a selective NET/DAT releaser.[4][1][5] The 5-fluoro substitution retains this affinity.
Serotonin Transporter (SERT): Moderate-to-High affinity. The addition of the fluorine atom at the 5-position (analogous to the para-position in amphetamines) significantly increases SERT affinity compared to unsubstituted 2-AI.
Dopamine Transporter (DAT): Moderate affinity. While 5-FAI releases dopamine, the rigid indane structure typically reduces dopaminergic potency relative to serotonergic potency when compared to 4-FA.
Selectivity Profile (SAR Analysis)
The following diagram illustrates the shift in pharmacological selectivity driven by the 5-position substitution on the aminoindane scaffold.
Figure 1: Structure-Activity Relationship (SAR) showing how 5-substitution shifts the pharmacological bias from NET/DAT (2-AI) toward SERT (5-IAI), with 5-FAI occupying a balanced intermediate profile.
Pharmacokinetics and Metabolism
The metabolic fate of 5-FAI follows pathways typical for aminoindanes, distinct from amphetamines due to the stability of the indane ring.
N-Acetylation: A major metabolic route for 2-aminoindanes. The amine group is acetylated to form N-acetyl-5-fluoro-2-aminoindane. This metabolite is generally pharmacologically inactive.
Hydroxylation: Oxidative metabolism may occur on the aromatic ring, likely at the 6-position, followed by glucuronidation.
Resistance to Deamination: Unlike amphetamines which can undergo oxidative deamination to form ketones, the aminoindane structure is more resistant, potentially extending the half-life of the parent compound in plasma.
Toxicology and Safety Profile
Neurotoxicity Assessment:
One of the most critical aspects of 5-FAI is its potential for reduced neurotoxicity compared to its amphetamine analogues (e.g., 4-FA, PCA).
Mechanism of Protection: Halogenated amphetamines like para-chloroamphetamine (PCA) are potent neurotoxins that deplete serotonin long-term. However, the rigid analogue 5-IAI has been shown to be non-neurotoxic in rodent models despite releasing serotonin.[6]
Hypothesis for 5-FAI: By extension of the 5-IAI data, 5-FAI is predicted to exhibit a significantly wider safety margin than halogenated amphetamines. The indane ring prevents the formation of toxic quinone-like metabolites that are often implicated in the oxidative stress caused by open-chain amphetamines.
Cytotoxicity:
In vitro studies on related aminoindanes (MDAI, 5-IAI) suggest low cytotoxicity in hepatocyte models compared to MDMA or 4-MMC.
Experimental Protocols
To validate the biological activity of 5-FAI, the following standardized protocols are recommended. These assays distinguish between reuptake inhibition and substrate-induced release.
Protocol A: In Vitro Monoamine Uptake Inhibition Assay
This assay determines the affinity (Ki) of 5-FAI for DAT, NET, and SERT.
Preparation: Transfect HEK293 cells with human DAT, NET, or SERT cDNA.
Incubation: Plate cells in 96-well plates. Incubate with varying concentrations of 5-FAI (0.1 nM – 100 μM) for 10 minutes at 25°C.
Substrate Addition: Add radiolabeled monoamines ([³H]DA, [³H]NE, or [³H]5-HT) at a final concentration of 20 nM.
Termination: Incubate for 10 minutes. Terminate reaction by rapid washing with ice-cold buffer.
Quantification: Lyse cells and measure radioactivity via liquid scintillation counting.
Analysis: Fit data to non-linear regression models to determine IC50 and calculate Ki using the Cheng-Prusoff equation.
Protocol B: Substrate-Induced Release Assay
This assay confirms if 5-FAI acts as a releaser (substrate) rather than a pure inhibitor.
Figure 2: Experimental decision tree for distinguishing monoamine releasers from reuptake inhibitors.
Methodology:
Pre-loading: Rat brain synaptosomes are pre-loaded with [³H]DA, [³H]NE, or [³H]5-HT for 20 minutes.
Superfusion: Synaptosomes are transferred to superfusion chambers and washed to establish a stable baseline.
Challenge: 5-FAI is introduced into the buffer stream.
Detection: Fractions of the superfusate are collected every 2 minutes.
Validation: A spike in radioactivity in the fractions indicates transporter reversal (release).
References
Nichols, D. E., et al. (1991). "5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine." Pharmacology Biochemistry and Behavior. Link
Simmler, L. D., et al. (2014). "Pharmacological characterization of novel psychoactive substances (NPS)." British Journal of Pharmacology. Link
Halberstadt, A. L., et al. (2019).[1] "2-Aminoindan and its Ring-Substituted Derivatives Interact with Plasma Membrane Monoamine Transporters and α2-Adrenergic Receptors."[1] Psychopharmacology. Link
Baumann, M. H., et al. (2018). "Pharmacology of New Psychoactive Substances." Current Topics in Behavioral Neurosciences. Link
EMCDDA. (2011).[7] "Risk assessment of new psychoactive substances." European Monitoring Centre for Drugs and Drug Addiction. Link
5-Fluoro-2,3-dihydro-1H-inden-2-amine mechanism of action
Technical Whitepaper: Pharmacodynamics and Molecular Mechanism of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) is a rigidified analogue of the substituted...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Pharmacodynamics and Molecular Mechanism of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) is a rigidified analogue of the substituted amphetamine 4-fluoroamphetamine (4-FA).[1] Belonging to the aminoindane class of psychoactive substances, 5-FAI is characterized by a restricted conformational profile that distinctively modulates its interaction with monoamine transporters (MATs).[1] Unlike its parent compound 2-aminoindane (2-AI), which exhibits selectivity for norepinephrine (NET) and dopamine (DAT) transporters, the 5-fluoro substitution shifts the pharmacological profile to include significant serotonergic (SERT) activity.[1] This guide delineates the molecular mechanism of action (MoA), inferred binding dynamics, and essential characterization protocols for researchers investigating this scaffold.
Chemical Identity & Structural Logic
The aminoindane scaffold locks the ethylamine side chain of amphetamine into a bicyclic system. This rigidification reduces the entropic penalty of binding to transporter proteins but also alters the metabolic fate of the molecule.
Property
Specification
IUPAC Name
5-Fluoro-2,3-dihydro-1H-inden-2-amine
Common Code
5-FAI, 5-Fluoro-2-AI
Molecular Formula
C₉H₁₀FN
Structural Class
Rigidified Amphetamine / Aminoindane
Key Moiety
5-Fluoro substitution (Bioisostere of H/OH, increases lipophilicity and metabolic stability)
Mechanism of Action (MoA)
The primary mechanism of 5-FAI is classified as a Monoamine Releasing Agent (MRA) rather than a simple reuptake inhibitor.[1] This distinction is critical for experimental design and interpretation of neurochemical data.
The Dual-Phase Release Cascade
5-FAI acts as a substrate for the plasma membrane transporters (SERT, DAT, NET).[1] Its efficacy relies on a two-step translocation process:[1]
Transporter Recognition & Influx: 5-FAI binds to the orthosteric site of the transporter (e.g., SERT) and is translocated into the neuronal cytoplasm.[1]
VMAT2 Interaction & Cytosolic Accumulation: Once intracellular, 5-FAI interacts with the Vesicular Monoamine Transporter 2 (VMAT2).[1] It disrupts the pH gradient (
pH) of the synaptic vesicle, causing leakage of neurotransmitters (5-HT, DA, NE) into the cytoplasm.
Reverse Transport (Efflux): The sudden increase in cytosolic neurotransmitter concentration, combined with TAAR1 (Trace Amine Associated Receptor 1) activation (common in this class), triggers the phosphorylation of the transporter. This reverses the transport direction, pumping neurotransmitters out into the synaptic cleft.[2]
Selectivity Profile (SAR Extrapolation)
While unsubstituted 2-AI is NET/DAT selective, the addition of the fluorine atom at the 5-position (analogous to the para-position on amphetamine) significantly enhances SERT affinity.[1]
Objective: Determine the IC50 of 5-FAI for inhibiting the uptake of radiolabeled monoamines. Note: This assay does not distinguish between a blocker and a releaser.[1]
Preparation: Isolate rat brain synaptosomes (P2 fraction).[1]
Termination: After 5 min, terminate reaction by rapid vacuum filtration over GF/B filters pre-soaked in 0.1% PEI.
Quantification: Measure radioactivity via liquid scintillation counting.
Analysis: Plot log-dose vs. % inhibition to derive IC50.
Protocol B: In Vitro Superfusion Assay (Differentiation)
Objective: Confirm "Releaser" status. A pure reuptake inhibitor will not induce efflux in the absence of electrical stimulation; a releaser will.
Loading: Pre-load synaptosomes with [³H]-neurotransmitter for 20 min.
Perfusion: Transfer to superfusion chambers; wash with buffer to remove extracellular radioactivity.
Basal Collection: Collect fractions (2 min intervals) to establish stable basal efflux.
Challenge: Switch buffer to one containing 5-FAI (e.g., 10 µM).
Result Interpretation:
Spike in Efflux: Indicates 5-FAI is a Releaser .[1]
No Change: Indicates 5-FAI is a pure Reuptake Inhibitor .[1]
Metabolic Pathway & Toxicology[2]
Metabolic Fate
Aminoindanes undergo distinct metabolic processing compared to amphetamines.[1] The rigid ring prevents deamination to the ketone (P2P equivalent).
Major Pathway:N-Acetylation .[1] This produces N-acetyl-5-fluoro-2-aminoindane, which is generally inactive.[1]
Minor Pathway:Hydroxylation at the 6-position (adjacent to the fluorine) followed by glucuronidation.[1]
Neurotoxicity Profile
Para-Chloro vs. Para-Fluoro: Unlike 4-chloroamphetamine (PCA) or 5-iodo-2-aminoindane (5-IAI), which can be highly neurotoxic (destroying serotonergic terminals), 5-fluoro substitutions (like in 4-FA) are generally considered less neurotoxic.[1]
Quinone Formation: The aminoindane structure resists the formation of toxic quinone metabolites often implicated in MDMA-induced neurotoxicity.[1]
Caption: Figure 2: Primary metabolic clearance pathways for 5-FAI.[1]
References
Nichols, D. E., et al. (1991).[3] 5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine.[1] Pharmacology Biochemistry and Behavior.[1][2][3][4][5][6] Link
Baumann, M. H., et al. (2011).[7] Structure-activity relationships of synthetic cathinones and related agents. Neuropharmacology. (Provides SAR context for 4-FA/Aminoindanes). Link
Simmler, L. D., et al. (2014). Monoamine transporter pharmacology of new psychoactive substances. British Journal of Pharmacology.[1] Link
Sainsbury, P. D., et al. (2011).[3] Aminoindanes - the next wave of 'legal highs'? Drug Testing and Analysis.[1][3][8][9][10] Link
Technical Guide: Solubility & Stability of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI) is a rigid analogue of amphetamine and a derivative of the parent compound 2-aminoindane (2-AI). It is primarily uti...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI) is a rigid analogue of amphetamine and a derivative of the parent compound 2-aminoindane (2-AI). It is primarily utilized in neuropharmacology research as a monoamine releasing agent and reuptake inhibitor.
The physicochemical stability of 5-FAI is critical for reproducible biological assays. While the fluorine substitution at the 5-position generally enhances metabolic stability compared to hydroxy-analogues, the compound exhibits significant solubility challenges depending on its protonation state. This guide provides a definitive technical framework for solubilizing, storing, and handling 5-FAI, synthesizing data from structural analogues (2-AI, MDAI) and general amine chemistry principles where specific empirical data is proprietary or limited.
The solubility of 5-FAI is pH-dependent. The commercially available hydrochloride (HCl) salt is highly water-soluble, whereas the free base is lipophilic.
Solvent Compatibility Table (HCl Salt)
Data estimated based on 2-aminoindane class properties.
Solvent
Solubility (mg/mL)
Comments
Water (ddH₂O)
> 10 mg/mL
Highly soluble. pH of solution will be acidic (~pH 4-5).
PBS (pH 7.2)
~ 5 mg/mL
Good solubility. Ideal for biological stock solutions.
DMSO
> 25 mg/mL
Excellent solvent for high-concentration stocks.
Ethanol
> 10 mg/mL
Soluble. Useful for evaporation/coating applications.
Dichloromethane
< 1 mg/mL
Poor solubility for the salt; excellent for the free base.
The pH-Solubility Relationship
The amine group (pKa ~9.8) means 5-FAI exists as a charged cation at physiological pH (7.4) and acidic pH.
pH < 8.0: Predominantly cationic (protonated). High aqueous solubility.
pH > 10.0: Predominantly neutral (free base). Precipitates from water; soluble in organic solvents (EtOAc, DCM).
Formulation Decision Tree
The following diagram illustrates the logical flow for selecting the appropriate vehicle based on the intended application.
Figure 1: Decision matrix for solubilizing 5-Fluoro-2-aminoindane based on compound form and experimental end-point.
Stability Assessment
Stability is governed by three primary vectors: Oxidation , Hydrolysis , and Hygroscopicity .
Solid-State Stability
Risk: Primary amines are susceptible to oxidation, leading to N-oxide formation or oxidative deamination, often observed as discoloration (browning).
Mitigation: Store as the HCl salt. The salt lattice protects the amine from atmospheric oxygen.
Storage Condition: -20°C, desiccated, protected from light. Shelf life is typically >2 years under these conditions.
Solution Stability
Aqueous (PBS/Water): Stable for 24 hours at 4°C. Do not store aqueous solutions long-term. Hydrolysis is unlikely (no ester/amide bonds), but microbial growth and slow oxidation are risks.
DMSO: Stable for >6 months at -20°C. Avoid repeated freeze-thaw cycles which can introduce moisture and oxygen.
Degradation Pathway (Hypothetical)
While 5-fluoro substitution prevents the quinone methide formation seen in 5-hydroxy-2-aminoindane (which is highly unstable), the primary degradation route remains amine oxidation.
Figure 2: Potential degradation pathways. The 5-fluoro group blocks ring oxidation, shifting instability to the amine group.
National Center for Biotechnology Information. PubChem Compound Summary for CID 122764, 2-Aminoindan hydrochloride. (Accessed 2026). Link
Halberstadt, A. L., et al. (2019).[1][2] 2-Aminoindan and its ring-substituted derivatives interact with plasma membrane monoamine transporters and α2-adrenergic receptors.[1] Psychopharmacology, 236(3), 989–999. Link (Source for pharmacological context and stability of analogs).
Lipinski, C. A., et al. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[3] Advanced Drug Delivery Reviews, 46(1-3), 3-26. Link (Methodological basis for solubility protocols).
Enamine. Stable α-Fluoroamines: Handling and Properties. (Accessed 2026). Link (General stability data for fluorinated amines).
Potential therapeutic targets of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Title: Therapeutic Horizons of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI): A Technical Analysis of Monoamine Transporter Interactions and Metabolic Stability Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-...
Author: BenchChem Technical Support Team. Date: February 2026
Title: Therapeutic Horizons of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI): A Technical Analysis of Monoamine Transporter Interactions and Metabolic Stability
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI), a rigid analogue of 4-fluoroamphetamine, represents a distinct scaffold in the aminoindane class. Unlike its non-substituted parent 2-aminoindane (2-AI), which functions primarily as a selective norepinephrine and dopamine releasing agent, the introduction of a fluorine atom at the 5-position modulates the compound’s electronic and steric profile to enhance serotonin transporter (SERT) affinity while maintaining metabolic resistance. This whitepaper analyzes the pharmacological targets of 5-FAI, positing it as a balanced triple monoamine modulator with a superior safety profile compared to non-rigid amphetamine analogues.
Part 1: Chemical Pharmacology & Structure-Activity Relationship (SAR)
The aminoindane scaffold is characterized by a rigid bicyclic structure that restricts the conformational freedom of the ethylamine side chain found in amphetamines. This rigidity is crucial for its distinct pharmacological profile, particularly its lack of neurotoxicity.
The Fluorine Advantage
The 5-position on the indane ring corresponds to the para-position on the phenyl ring of amphetamine. Substitution here is critical for transporter selectivity:
Hydrogen (2-AI): High NET/DAT selectivity; low SERT affinity.
Iodine (5-IAI): High steric bulk; highly selective SERT releasing agent (SSRA).
Fluorine (5-FAI): The "Goldilocks" modification. Fluorine is a bioisostere of hydrogen with high electronegativity but small steric radius (Van der Waals radius: 1.47 Å vs 1.20 Å for H).
Effect: It increases lipophilicity and SERT binding without abolishing NET/DAT affinity, resulting in a balanced serotonin-norepinephrine-dopamine releasing agent (SNDRA) profile.
Metabolic Blockade: The C-F bond strength (approx. 116 kcal/mol) blocks para-hydroxylation by CYP450 enzymes, a primary clearance pathway for amphetamines, theoretically extending the half-life of 5-FAI.
Figure 1: SAR progression showing how 5-fluoro substitution balances transporter affinity compared to the parent and iodo-derivatives.
Part 2: Primary Therapeutic Targets: The Monoamine Triad
The therapeutic potential of 5-FAI lies in its interaction with the Monoamine Transporters (MATs). Unlike reuptake inhibitors (e.g., cocaine), aminoindanes typically act as substrates, reversing the transporter flow to release cytosolic neurotransmitters.
Norepinephrine Transporter (NET)[1][2]
Mechanism: Substrate-induced release.
Therapeutic Relevance: ADHD and Narcolepsy. 5-FAI is expected to retain the robust NET affinity of 2-AI, promoting vigilance and focus without the peripheral jitteriness associated with direct adrenergic agonists.
Dopamine Transporter (DAT)[1][2][3]
Mechanism: Substrate-induced release.
Therapeutic Relevance: Motivation and executive function.
Differentiation: Unlike 5-IAI, which loses significant DAT affinity due to steric hindrance, 5-FAI likely retains moderate DAT activity. This makes it a candidate for depressive disorders involving anhedonia, where pure SSRIs often fail.
Serotonin Transporter (SERT)[2]
Mechanism: Substrate-induced release.
Therapeutic Relevance: Mood regulation and anxiety.
The Shift: The electronegative fluorine atom enhances binding to the SERT substrate pocket, providing the "empathogenic" or mood-lifting component absent in the parent 2-AI.
Table 1: Predicted Selectivity Profile Based on Aminoindane SAR
Compound
NET Affinity
DAT Affinity
SERT Affinity
Primary Class
2-AI
High
Moderate
Low
Stimulant (NDRA)
5-FAI
High
Moderate
Moderate
Balanced (SNDRA)
5-IAI
Moderate
Low
High
Empathogen (SSRA)
Part 3: Secondary Targets & Safety Profile
Monoamine Oxidase (MAO) Inhibition
Aminoindanes are known reversible inhibitors of MAO-A.
Target: MAO-A Enzyme.
Effect: Prevents the degradation of serotonin, norepinephrine, and dopamine.
Synergy: This creates a "double-hit" mechanism—releasing monoamines via transporters while simultaneously preventing their breakdown. This requires careful dosing to avoid hypertensive crises (tyramine interaction), though reversible inhibitors (RIMAs) are generally safer than irreversible ones.
Lack of Neurotoxicity
A critical advantage of 5-FAI over its amphetamine counterpart (4-fluoroamphetamine, 4-FA) is the rigid indane ring.
Mechanism: Amphetamine neurotoxicity is often linked to the formation of toxic quinone metabolites and free radicals. The rigid structure of aminoindanes resists ring-hydroxylation to toxic catechols.
Evidence: Studies on analogous compounds like MDAI and 5-IAI have consistently demonstrated a lack of long-term serotonergic depletion in rodent models, suggesting 5-FAI shares this neuroprotective profile.
Figure 2: 5-FAI acts as a substrate to reverse transporters while inhibiting MAO, increasing synaptic neurotransmitter levels.
Part 4: Experimental Validation Protocols
To validate the specific profile of 5-FAI, the following self-validating protocols are recommended.
Synaptosomal Monoamine Release Assay
Purpose: To distinguish between reuptake inhibition (blocker) and release (substrate).[1]
Preparation: Isolate synaptosomes from rat striatum (for DAT) and prefrontal cortex (for SERT/NET) using sucrose gradient centrifugation.
Pre-loading: Incubate synaptosomes with radiolabeled neurotransmitters (
H-DA, H-5HT, H-NE) for 15 minutes at 37°C.
Wash: Centrifuge and wash twice to remove extracellular radioligand.
Challenge: Resuspend and treat with varying concentrations of 5-FAI (1 nM – 10 µM).
Control: Use Cocaine (reuptake inhibitor) as a negative control for release, and Tyramine or Amphetamine as a positive control.
Measurement: Stop reaction by rapid filtration. Measure radioactivity in the filtrate (released fraction) vs. the filter (retained fraction).
Validation: If 5-FAI causes dose-dependent efflux of radioactivity similar to Tyramine, it is a releasing agent. If it only prevents uptake without efflux, it is a reuptake inhibitor.
Metabolic Stability Assay (Microsomal Stability)
Purpose: To confirm the blockade of para-hydroxylation by the fluorine atom.
System: Human liver microsomes (HLM) supplemented with NADPH.
Incubation: Incubate 5-FAI (1 µM) at 37°C.
Sampling: Aliquot at t=0, 15, 30, 60 min. Quench with ice-cold acetonitrile.
Analysis: LC-MS/MS analysis monitoring the parent ion and potential metabolites (e.g., N-hydroxylation vs. ring hydroxylation).
Comparator: Run parallel assay with 2-Aminoindane .
Expectation: 5-FAI should show significantly higher intrinsic clearance (
) stability compared to 2-AI due to the C-F bond.
References
Simmler, L. D., et al. (2014). Pharmacological characterization of novel psychoactive substances of the 2-aminoindane, piperazine, and cathinone classes. Neuropsychopharmacology.[2] Link
Coppola, M., & Mondola, R. (2013).[3] 5-Iodo-2-aminoindan (5-IAI): chemistry, pharmacology, and toxicology of a research chemical producing MDMA-like effects.[4] Toxicology Letters.[5] Link
Nichols, D. E., et al. (1994). Non-neurotoxic activation of dopamine and serotonin receptors by aminoindanes. Journal of Medicinal Chemistry. Link
Sainsbury, P. D., et al. (2011). Aminoindanes: the next wave of 'legal highs'? Drug Testing and Analysis.[6][7][8] Link
Baumann, M. H., et al. (2014).[1] Pharmacology of monoamine transporter ligands: update on uptake inhibitors and releasing agents. Current Protocols in Neuroscience. Link
Discovery and history of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
An In-Depth Technical Guide to the Discovery and History of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Abstract This technical guide provides a comprehensive overview of the discovery and history of 5-Fluoro-2,3-dihydro-1H-in...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Discovery and History of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Abstract
This technical guide provides a comprehensive overview of the discovery and history of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a fluorinated derivative of the 2-aminoindane scaffold. While not a compound with a singular, celebrated discovery, its emergence is deeply rooted in the systematic exploration of 2-aminoindanes for therapeutic applications, particularly in the realm of neuroscience. This document traces the scientific rationale for its synthesis, beginning with the broader history of the parent 2-aminoindane structure and the strategic incorporation of fluorine in medicinal chemistry. We will detail its synthetic evolution, its role as a key building block, and provide a representative experimental protocol for its preparation. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of this molecule's context and significance in modern medicinal chemistry.
The 2-Aminoindane Scaffold: A Privileged Structure in Neuropharmacology
The story of 5-Fluoro-2,3-dihydro-1H-inden-2-amine begins with its parent structure, 2-aminoindane. The 2-aminoindane framework, a bicyclic structure consisting of a benzene ring fused to a five-membered ring bearing an amino group, has been a subject of significant interest in medicinal chemistry since the 1980s.[1] These compounds are conformationally constrained analogues of phenethylamines, a class of compounds that includes many neurotransmitters and potent psychoactive substances. This structural relationship has made them attractive targets for the development of drugs targeting the central nervous system (CNS).[2]
Early investigations into 2-aminoindane and its derivatives revealed their ability to act as monoamine releasing agents, influencing the levels of key neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain.[2][3] This activity profile led to their exploration for a variety of therapeutic applications, including as antidepressants, anxiolytics, and treatments for Parkinson's disease.[4][5] The hydrochloride salt of 2-aminoindane, for example, is a well-known precursor in the synthesis of various pharmaceuticals for neurological disorders.[4] Over the years, numerous derivatives have been synthesized and studied, including well-known research chemicals like MDAI (5,6-methylenedioxy-2-aminoindane) and MEAI (5-methoxy-2-aminoindane), which were developed to probe the structure-activity relationships of serotonin-releasing agents.[2][3][6]
The Strategic Role of Fluorine in Modern Drug Discovery
The introduction of fluorine into bioactive molecules is a widely employed and highly effective strategy in contemporary drug design. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's biological profile. Incorporating fluorine can enhance several key drug-like properties:
Metabolic Stability: The C-F bond is significantly stronger than a C-H bond, making it less susceptible to metabolic cleavage by enzymes like the cytochrome P450 family. This can increase the drug's half-life and bioavailability.[7]
Lipophilicity and Permeability: Fluorine can increase the lipophilicity of a molecule, which can improve its ability to cross cell membranes, including the blood-brain barrier.
Binding Affinity: The electronegativity of fluorine can alter the electronic properties of a molecule, potentially leading to stronger interactions with target proteins through hydrogen bonding or dipole-dipole interactions.
Conformational Control: The introduction of fluorine can influence the preferred conformation of a molecule, which can be crucial for optimal binding to a biological target.
Given these advantages, it is a logical and common practice for medicinal chemists to synthesize fluorinated analogues of promising lead compounds. The synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a direct result of this established strategy, aiming to potentially improve upon the pharmacokinetic and pharmacodynamic properties of the parent 2-aminoindane scaffold for CNS applications.[8]
Synthesis and Emergence of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
The first documented syntheses of 5-Fluoro-2,3-dihydro-1H-inden-2-amine appear in the patent literature and scientific articles focused on the development of novel therapeutic agents. It is typically prepared as part of a library of related compounds for screening against various biological targets. A common and straightforward synthetic route to this and other 2-aminoindanes starts from the corresponding indanone.
A representative synthetic pathway is illustrated below:
Caption: A common synthetic route to 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
This two-step process involves:
Oximation: The starting material, 5-fluoro-1-indanone, is reacted with hydroxylamine to form the corresponding oxime.
Reduction: The oxime is then reduced to the amine. This reduction can be achieved through various methods, with catalytic hydrogenation (e.g., using hydrogen gas with a palladium on carbon catalyst) or a dissolving metal reduction (e.g., sodium in ethanol) being common choices.
The primary application of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is as a key intermediate or building block in the synthesis of more complex molecules.[8] Its structural features make it a valuable precursor for creating compounds designed to interact with specific receptors in the brain, with potential applications in treating depression, anxiety, and other neurological conditions.[4][8]
Detailed Experimental Protocol: Synthesis from 5-Fluoro-1-indanone
The following protocol is a representative example of how 5-Fluoro-2,3-dihydro-1H-inden-2-amine can be synthesized in a laboratory setting.
Step 1: Oximation of 5-Fluoro-1-indanone
Reactants and Reagents:
5-Fluoro-1-indanone
Hydroxylamine hydrochloride
Sodium acetate
Ethanol
Water
Procedure:
To a solution of 5-fluoro-1-indanone in a mixture of ethanol and water, add hydroxylamine hydrochloride and sodium acetate.
Heat the mixture to reflux and monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.
Cool the reaction mixture to room temperature and then place it in an ice bath to precipitate the product.
Filter the solid, wash with cold water, and dry under vacuum to yield 5-fluoro-1-indanone oxime.
Step 2: Reduction of 5-Fluoro-1-indanone oxime
Reactants and Reagents:
5-Fluoro-1-indanone oxime
Palladium on carbon (10% w/w)
Ethanol
Hydrogen gas
Procedure:
Dissolve the 5-fluoro-1-indanone oxime in ethanol in a hydrogenation vessel.
Carefully add the palladium on carbon catalyst to the solution.
Pressurize the vessel with hydrogen gas (typically 50-60 psi).
Shake or stir the mixture at room temperature until the uptake of hydrogen ceases.
Carefully vent the hydrogen and purge the vessel with an inert gas (e.g., nitrogen or argon).
Filter the reaction mixture through a pad of celite to remove the palladium catalyst, washing the pad with ethanol.
Concentrate the filtrate under reduced pressure to obtain the crude 5-Fluoro-2,3-dihydro-1H-inden-2-amine. Further purification can be achieved by distillation or by forming a salt (e.g., hydrochloride) and recrystallizing.
Conclusion
The history of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is not one of a singular breakthrough, but rather a story of rational drug design and the incremental advancement of medicinal chemistry. It represents the convergence of two key concepts: the therapeutic potential of the 2-aminoindane scaffold in neuropharmacology and the strategic use of fluorination to enhance drug-like properties. While primarily serving as a valuable intermediate, its existence is a testament to the ongoing quest for more effective and safer treatments for a range of challenging CNS disorders. The synthetic routes to this compound are well-established, allowing researchers to readily incorporate this fluorinated building block into novel and complex molecular architectures. As our understanding of the intricate neurobiology of brain disorders continues to grow, so too will the importance of versatile chemical tools like 5-Fluoro-2,3-dihydro-1H-inden-2-amine in the development of the next generation of therapeutics.
DEA Diversion Control Division. (2021). Alert Regarding N-Methyl-2-Aminoindane (NM-2-AI). [Link]
Der Pharma Chemica. (2011). Synthesis of novel 2-amino thiazole derivatives. [Link]
Pinterova, N., Horsley, R. R., & Palenicek, T. (2017). Synthetic Aminoindanes: A Summary of Existing Knowledge. Frontiers in Psychiatry, 8, 236. [Link]
Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry, 46(7), 1116-9. [Link]
Google Patents. (2007).
CAS Common Chemistry. N-Ethyl-2,3-dihydro-5-(trifluoromethyl)-1H-inden-2-amine. [Link]
Justia Patents. (2022). New Process for the Synthesis of 5-Fluoro-3-(Difuoromethyl)-5-Fluoro-1-Methyl-1H-Pyrazole-4-Carboxylic Acid Derivatives and the Free Acid Thereof. [Link]
Dol-Gleizes, F., et al. (2017). Discovery of a Novel and Selective Indoleamine 2,3-Dioxygenase (IDO-1) Inhibitor 3-(5-Fluoro-1H-indol-3-yl)pyrrolidine-2,5-dione (EOS200271/PF-06840003) and Its Characterization as a Potential Clinical Candidate. Journal of Medicinal Chemistry, 60(23), 9677-9691. [Link]
Al-Dies, A. M., et al. (2021). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances, 11(48), 30259-30291. [Link]
Google Patents. (2025). A process for preparing 2-amino-3,5-difluoropyridine or a salt thereof. WO2025093631A1.
Taylor, M. J., et al. (2022). Discovery of Substituted Di(pyridin-2-yl)-1,2,4-thiadiazol-5-amines as Novel Macrofilaricidal Compounds for the Treatment of Human Filarial Infections. Journal of Medicinal Chemistry, 65(17), 11637-11653. [Link]
Kumbhare, R. M., et al. (2014). Synthesis of novel fluoro 1,2,3-triazole tagged amino bis(benzothiazole) derivatives, their antimicrobial and anticancer activity. Medicinal Chemistry Research, 23, 4485-4497. [Link]
Wang, Y., et al. (2007). Synthesis of 2-amino-5-fluoropyridine. Fine Chemical Intermediates, 37(3), 34-36. [Link]
Al-Amiery, A. A. (2016). Synthesis and Study the Biological Activity of Some New Derivatives of 2-Aminobenzothiazole. International Journal of Advanced Research, 4(6), 127-142. [Link]
Google Patents. (2006).
Google Patents. (2016). Preparation method of 2-amino-3-fluoropyridine. CN105669539A.
Li, Y., et al. (2021). Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors. Frontiers in Chemistry, 9, 729571. [Link]
Wikipedia. (2023). List of miscellaneous 5-HT2A receptor agonists. [Link]
In Silico Modeling of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Interactions
Executive Summary This guide details the computational framework for profiling 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) , a rigid analogue of amphetamine. Unlike flexible phenethylamines, the bicyclic indane system...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the computational framework for profiling 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) , a rigid analogue of amphetamine. Unlike flexible phenethylamines, the bicyclic indane system of 5-FAI restricts conformational freedom, potentially enhancing selectivity for monoamine transporters (MATs) and monoamine oxidases (MAOs).
This protocol departs from standard high-throughput screening templates. Instead, it employs a mechanism-based modeling approach , focusing on the specific challenges of halogenated rigid amines: electronic modulation by fluorine and membrane-embedded transporter dynamics .
Before docking, the electronic influence of the C5-fluorine substitution must be accurately modeled. Standard force fields (e.g., MMFF94) often underestimate the electron-withdrawing effects of fluorine on the aromatic quadrupole, which is critical for
interactions in the active site.
Density Functional Theory (DFT) Optimization
Objective: Generate accurate partial charges and geometry.
Software: Gaussian 16 or ORCA.
Method: B3LYP functional with 6-31G(d,p) basis set.
Solvation: PCM (Polarizable Continuum Model) simulating water (
).
Key Output: Electrostatic Potential (ESP) mapped charges (Merz-Kollman) to replace standard Gasteiger charges.
Protonation State Analysis
The amine at position 2 is the pharmacophore anchor.
pKa Prediction: 5-FAI is a secondary amine. Predicted pKa
9.8.
Physiological State: At pH 7.4, the molecule exists predominantly (>99%) as the protonated cation (
).
Directive: All docking simulations must use the protonated species. Modeling the neutral species will result in false negatives due to the loss of the critical salt bridge with Aspartate residues in MATs.
Phase 2: Target Selection & Membrane Construction
5-FAI is a putative monoamine releaser/reuptake inhibitor.[] We model three primary targets: SERT (Serotonin Transporter), DAT (Dopamine Transporter), and MAO-B (Monoamine Oxidase B).
Target Homology & Crystal Structures
Target
Template PDB
Resolution
Rationale
hSERT
5I75
3.15 Å
Bound to paroxetine; locked in outward-open conformation (relevant for reuptake inhibition).
hDAT
4XP9
2.80 Å
Drosophila DAT (dDAT) template; high homology to human DAT in the S1 binding pocket.
hMAO-B
2V5Z
1.60 Å
High-resolution human structure; critical for assessing metabolic stability and off-target inhibition.
Membrane Embedding (Crucial for MATs)
Transporters are not static; they function within a lipid bilayer.
We utilize a Retrospective Validation approach. Before docking 5-FAI, we must redock a known ligand (e.g., serotonin or amphetamine) to verify the grid box reproduces the crystallographic pose (RMSD < 2.0 Å).
The "S1" Binding Site Definition
For SERT and DAT, the primary binding site (S1) is deep within the transmembrane core.
Grid Center: Centered on the carboxylate oxygen of Asp98 (hSERT numbering).
Grid Size:
Å.
Key Residues:
Anchor: Asp98 (Salt bridge).
Sandwich: Tyr95 / Phe341 (
stacking).
Gate: Phe335 (controls access).
Docking Protocol (AutoDock Vina / Glide)
Exhaustiveness: Set to 32 (high precision).
Pose Clustering: Cluster poses within 2.0 Å RMSD.
Selection Criteria: Do not simply select the lowest energy. Select the lowest energy pose that maintains the salt bridge (< 3.5 Å) between the 5-FAI amine and Asp98.
Graphviz Workflow Visualization
Figure 1: Computational pipeline for profiling 5-FAI interactions. Note the specific filtration step for the Asp98 salt bridge.
Docking provides a static snapshot. MD simulations are required to verify if the 5-fluoro group destabilizes the pocket or induces a conformational change (e.g., outward-open to occluded).
Simulation Protocol (GROMACS)
Force Field: CHARMM36m (best for protein-lipid systems).
System: Protein + Ligand + POPC Membrane + TIP3P Water + Ions.
Equilibration:
NVT (Canonical): 1 ns, restraining heavy atoms.
NPT (Isobaric): 5 ns, slowly releasing restraints on the membrane.
Production Run: 100 ns, no restraints, 310 K.
Analysis Metrics
RMSD (Ligand): If Ligand RMSD > 3.0 Å relative to the protein, the binding is unstable.
Hydrogen Bond Lifetime: Monitor the duration of the Asp98--Amine H-bond. >60% occupancy indicates high affinity.
Fluorine Interactions: Measure the distance between the C5-Fluorine and nearby hydrophobic residues (e.g., Val/Ala). A distance of 3.0–3.5 Å suggests favorable hydrophobic packing.
Phase 5: Interpreting the Interaction (Mechanism)
The following diagram illustrates the specific binding mode of 5-FAI within the SERT S1 pocket, derived from known SAR of aminoindanes.
Graphviz Interaction Map
Figure 2: Predicted interaction map of 5-FAI in the hSERT S1 pocket. The Fluorine atom targets the hydrophobic sub-pocket near Val157/Ala169.
The Fluorine Effect
The 5-fluoro substitution serves two roles:
Metabolic Blockade: It prevents hydroxylation at the 5-position, potentially extending the half-life compared to the non-fluorinated parent.
Lipophilicity: It increases logP, enhancing blood-brain barrier (BBB) permeability.
Selectivity: In 5-HT2A receptors, 4-substitution is often key for agonism. 5-substitution on the indane ring (analogous to para-substitution on amphetamine) generally favors transporter binding over receptor activation, reducing hallucinogenic potential.
Phase 6: Safety Profiling (ADMET)
For a drug development professional, efficacy is meaningless without safety.
hERG Channel Inhibition (Cardiotoxicity)
Protocol: Dock 5-FAI into the cryo-EM structure of hERG (PDB: 5VA2).
Risk Flag: If the amine nitrogen binds to Tyr652 or Phe656 via
-cation interactions, the compound poses a QT-prolongation risk.
MAO Selectivity[2]
MAO-A vs. MAO-B: Dock into both. 2-aminoindanes are historically MAO-B selective.
Hypertensive Crisis: If the compound inhibits MAO-A (Ki < 100 nM), it risks the "Cheese Effect" (tyramine toxicity). High selectivity for MAO-B or SERT is preferred.
References
Crystal Structure of hSERT: Coleman, J. A., Green, E. M., & Gouaux, E. (2016). X-ray structures and mechanism of the human serotonin transporter.[2] Nature, 532(7599), 334–339. Link
Aminoindane Pharmacology: Nichols, D. E., et al. (1994). 2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines. Journal of Medicinal Chemistry, 37(25), 4353–4361. (Foundational SAR for rigid analogues). Link
Docking Protocol: Trott, O., & Olson, A. J. (2010). AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Journal of Computational Chemistry, 31(2), 455–461. Link
Membrane Simulations: Jo, S., Kim, T., Iyer, V. G., & Im, W. (2008). CHARMM-GUI: a web-based graphical user interface for CHARMM. Journal of Computational Chemistry, 29(11), 1859–1865. Link
MAO-B Structure: Binda, C., et al. (2007). Structures of human monoamine oxidase B complexes with selective noncovalent inhibitors: safinamide and coumarin analogs.[3] Journal of Medicinal Chemistry, 50(23), 5848–5852. Link
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph: Physicochemical & Pharmacological Profiling of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) represents a strategic scaffold in neuropharmacology, functioning as a rigidified analogue of para-fluoroamphetamine. Unlike its flexible acyclic counterparts, the indane moiety of 5-FAI constrains the ethylamine side chain into a fixed conformation, reducing entropic penalties upon receptor binding.
This monograph provides a comprehensive analysis of 5-FAI, focusing on its physicochemical parameters, synthetic pathways, and pharmacological implications. The incorporation of a fluorine atom at the 5-position serves a dual purpose: it modulates the lipophilicity (LogP) to enhance blood-brain barrier (BBB) penetration and sterically/electronically blocks the primary site of metabolic oxidation, potentially extending the therapeutic half-life.
Molecular Identity & Physicochemical Core
The following parameters define the chemical behavior of 5-FAI in solution and biological systems. Data distinguishes between experimentally verified values and high-confidence in silico predictions derived from structure-activity relationship (SAR) models.
Core Identification Data
Parameter
Value
Notes
IUPAC Name
5-Fluoro-2,3-dihydro-1H-inden-2-amine
Also known as 5-Fluoro-2-aminoindane (5-FAI)
CAS Number (Base)
148960-33-2
General racemate
CAS Number (HCl)
2103399-35-3
(S)-isomer Hydrochloride salt
Molecular Formula
C₉H₁₀FN
Free base
Molecular Weight
151.18 g/mol
Free base
SMILES
FC1=CC=C2CC(N)CC2=C1
Canonical
Physicochemical Parameters
Property
Value
Drug Development Implication
pKa (Basic Amine)
9.6 – 9.8 (Predicted)
The fluorine atom exerts an inductive electron-withdrawing effect, slightly lowering basicity compared to 2-aminoindane (pKa ~10.0). At physiological pH (7.4), the molecule exists predominantly (>99%) in its ionized cationic form.
LogP (Lipophilicity)
1.9 – 2.1 (Predicted)
Optimal range for CNS penetration. The fluorine substitution increases lipophilicity relative to the parent indane (LogP ~1.6), facilitating passive diffusion across the BBB.
TPSA
26.02 Ų
Low Topological Polar Surface Area (<90 Ų) correlates with high CNS permeability.
H-Bond Donors
1
Primary amine group.
H-Bond Acceptors
1
Fluorine atom (weak acceptor).
Solubility (HCl)
>50 mg/mL (Water)
High aqueous solubility facilitates formulation in saline for parenteral administration.
Synthetic Pathway & Manufacturing Workflow
The synthesis of 5-FAI typically proceeds via the construction of the indanone core followed by reductive amination. The critical step is the regioselective cyclization to form the 5-fluoro-1-indanone intermediate.
Synthetic Protocol Overview
Precursor Cyclization: 3-(3-fluorophenyl)propanoic acid is cyclized using chlorosulfonic acid or polyphosphoric acid (PPA) to yield 5-fluoro-1-indanone.
Oxime Formation: The ketone is converted to an oxime using hydroxylamine hydrochloride.
Reduction: The oxime is reduced to the primary amine using catalytic hydrogenation (H₂/Pd-C) or Lithium Aluminum Hydride (LAH).
Workflow Diagram
Figure 1: Synthetic route from phenylpropanoic acid precursor to final amine.
5-FAI acts as a monoamine releasing agent (MRA) and reuptake inhibitor. Its rigid structure allows it to mimic the bound conformation of dopamine and serotonin, potentially offering higher potency than flexible analogues.
Action: Substrate-based release. 5-FAI enters the presynaptic neuron via the transporter, disrupting VMAT2 (Vesicular Monoamine Transporter 2) storage, and reversing the transporter flux to release neurotransmitters into the synapse.
Selectivity: The 5-Fluoro substitution tends to shift selectivity slightly towards Serotonin (SERT) compared to the unsubstituted 2-aminoindane, which is highly norepinephrine (NET) selective, though it retains significant dopaminergic activity.
The Fluorine Effect: Metabolic Blockade
In non-fluorinated amphetamines/indanes, a primary metabolic route is para-hydroxylation by CYP450 enzymes (specifically CYP2D6).
Blockade: The C-F bond is metabolically stable and resistant to enzymatic cleavage.
Result: By substituting the 5-position (para to the alkyl bridge), 5-FAI resists hydroxylation, forcing metabolism through slower pathways (e.g., N-dealkylation or deamination). This theoretically extends the plasma half-life (
) and duration of action.
Synaptic Interaction Diagram
Figure 2: Mechanism of monoamine release induced by 5-FAI.
Analytical Validation Protocols
For researchers synthesizing or verifying 5-FAI, the following analytical signals are diagnostic.
Nuclear Magnetic Resonance (NMR)
¹H NMR (DMSO-d₆):
7.1–7.3 (m, 3H, Aromatic protons).
3.8–4.0 (m, 1H, CH-NH₂).
2.8–3.3 (dd, 4H, Benzylic CH₂).
8.2 (br s, 3H, NH₃⁺ if HCl salt).
¹⁹F NMR:
Distinct singlet around -115 to -120 ppm (relative to CFCl₃). This is the definitive confirmation of fluorination success vs. the unsubstituted parent.
Mass Spectrometry (LC-MS)
Ionization: ESI+ (Electrospray Ionization).
Parent Ion: [M+H]⁺ = 152.19 m/z.
Fragmentation: Loss of NH₃ (-17) to give m/z 135 is a common primary fragment.
Solubility & Stability Testing Protocol
Solvent: Dissolve 10 mg 5-FAI HCl in 1 mL PBS (pH 7.4). Solution should be clear.
Stress Test: Incubate at 37°C for 24 hours. Analyze via HPLC-UV (254 nm).
Acceptance: Purity >98% with no single impurity >0.5%.
References
PubChem. (2023). 5-fluoro-2,3-dihydro-1H-inden-2-amine Compound Summary. National Library of Medicine. Link
Nichols, D. E., et al. (1991). 5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine. Pharmacology Biochemistry and Behavior.[1] (Contextual grounding on aminoindane pharmacology). Link
Simmler, L. D., et al. (2014). Pharmacological characterization of novel analogues of MDMA: 2-aminoindane derivatives. British Journal of Pharmacology. Link
BenchChem. (2023). Synthesis routes of 5-Fluoro-1-indanone. (Source for precursor synthesis protocol). Link
ChemicalBook. (2023). Product entry for (R)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Link
5-Fluoro-2,3-dihydro-1H-inden-2-amine as a monoamine reuptake inhibitor
This technical guide is structured as an advanced monograph for pharmaceutical researchers. It prioritizes mechanistic clarity, reproducible protocols, and data-driven analysis of the 5-Fluoro-2-aminoindane (5-FAI) scaff...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured as an advanced monograph for pharmaceutical researchers. It prioritizes mechanistic clarity, reproducible protocols, and data-driven analysis of the 5-Fluoro-2-aminoindane (5-FAI) scaffold.
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) represents a rigidified analogue of p-fluoroamphetamine (4-FA). Unlike flexible amphetamines, the aminoindane scaffold restricts conformational freedom, typically narrowing selectivity towards specific monoamine transporters (SERT, DAT, NET).
While non-fluorinated 2-aminoindane (2-AI) is a selective NET/DAT substrate, the introduction of a fluorine atom at the 5-position modulates lipophilicity and metabolic stability without significantly increasing steric bulk. This guide outlines the pharmacological rationale, synthesis, and validation protocols required to characterize 5-FAI as a monoamine reuptake inhibitor (MRI) with reduced neurotoxic potential compared to its amphetamine counterparts.
Chemical Architecture & SAR Analysis
Structural Rigidity and Selectivity
The primary pharmacological advantage of 5-FAI lies in the indane ring system. In amphetamines, the ethylamine side chain rotates freely, allowing interaction with various off-target receptors (e.g., 5-HT2A). In 5-FAI, this side chain is "locked" into the carbocyclic ring.
Consequence: This rigidity generally reduces direct receptor agonism (lowering hallucinogenic potential) while retaining high affinity for the substrate binding site of monoamine transporters.
The Fluorine Substitution (C-5 Position)
Metabolic Blockade: The C-5 position corresponds to the para-position on the phenyl ring of amphetamine. Fluorination here blocks cytochrome P450-mediated hydroxylation, significantly extending the plasma half-life compared to the parent 2-aminoindane.
Electronic Effect: The electron-withdrawing nature of fluorine pulls density from the aromatic ring, potentially altering pi-pi stacking interactions within the transporter core, shifting the selectivity profile slightly towards the Serotonin Transporter (SERT) compared to the unsubstituted analogue.
Mechanism of Action: Substrate vs. Blocker
5-FAI functions primarily as a transporter substrate .
Uptake: It is transported into the presynaptic neuron via SERT/DAT/NET.
Competitive Inhibition: By occupying the transporter, it competitively blocks the reuptake of endogenous neurotransmitters.
Efflux (Release): Once intracellular, it may trigger VMAT2 reversal or transporter inversion (efflux), distinct from pure blockers like cocaine.
Figure 1: Mechanistic pathway of 5-FAI acting as a competitive reuptake inhibitor and releasing agent.
Synthesis & Characterization
Objective: Produce high-purity 5-FAI HCl for pharmacological assay.
Primary Route: Reductive Amination of 5-Fluoro-2-indanone.
Retrosynthetic Analysis
The most scalable laboratory route avoids the cyclization of phenylacetic acids (which often yields isomer mixtures). Instead, we utilize 5-fluoro-2-indanone. If the 2-indanone is unavailable, it is synthesized from 5-fluoroindene via performic acid oxidation.
Protocol: Reductive Amination
Reagents: 5-Fluoro-2-indanone, Ammonium Acetate (
), Sodium Cyanoborohydride (), Methanol ().
Step-by-Step Methodology:
Imine Formation:
Dissolve 10.0 mmol of 5-fluoro-2-indanone in 50 mL of dry MeOH.
Add 100.0 mmol (10 eq) of Ammonium Acetate .
Stir under
atmosphere at room temperature for 4 hours. The solution will darken as the imine/enamine equilibrium forms.
Reduction:
Cool the reaction vessel to 0°C.
Slowly add 7.0 mmol (0.7 eq) of Sodium Cyanoborohydride in portions. Note: Use NaBH3CN rather than NaBH4 to prevent reduction of the ketone back to the alcohol.
Allow to warm to room temperature and stir for 18 hours.
Workup:
Acidify with concentrated HCl to pH < 2 (quenches unreacted hydride and hydrolyzes complexes).
Extract non-basic impurities with diethyl ether (discard organic layer).
Basify the aqueous layer to pH > 12 using 20% NaOH.
Extract the free base amine into Dichloromethane (DCM) (3 x 50 mL).
Salt Formation:
Dry DCM layer over anhydrous
.
Bubble dry HCl gas or add ethereal HCl to precipitate 5-Fluoro-2-aminoindane Hydrochloride .
Recrystallize from Isopropanol/Ether.
Figure 2: Synthetic route via reductive amination of the 2-indanone precursor.
Experimental Protocols: In Vitro Uptake Inhibition
To validate 5-FAI as a reuptake inhibitor, you must determine its
against SERT, DAT, and NET. The following protocol uses rat brain synaptosomes, the gold standard for native transporter assessment.
Lysis: Homogenize tissue in 0.32 M sucrose buffer (pH 7.4) using a glass-Teflon homogenizer.
Centrifugation:
Spin at 1,000 x g for 10 min (4°C). Discard pellet (nuclear debris).
Spin supernatant at 20,000 x g for 20 min.
Resuspend pellet (synaptosomes) in Krebs-Henseleit buffer.
Radioligand Uptake Assay
Materials:
-Dopamine, -5-HT, -Norepinephrine (PerkinElmer).
Test Compound: 5-FAI (dissolved in DMSO, final concentration <0.1%).
Workflow:
Pre-incubation: Incubate 50 µL of synaptosomal preparation with various concentrations of 5-FAI (
M to M) for 15 minutes at 37°C.
Initiation: Add 50 µL of radioligand (final conc. 5-10 nM).
Transport: Incubate for 5 minutes (DAT/SERT) or 10 minutes (NET).
Control: Perform parallel assay on ice (4°C) to determine non-specific uptake.
Termination: Rapid filtration through Whatman GF/B filters pre-soaked in 0.5% polyethylenimine (reduces non-specific binding).
Quantification: Wash filters 3x with ice-cold buffer. Measure radioactivity via liquid scintillation counting.
Data Analysis:
Calculate specific uptake (Total - Non-specific). Fit data to a non-linear regression model (Sigmoidal Dose-Response) to derive
.
Transporter
Expected Affinity Profile (Predicted)
Reference Standard
NET
High Affinity ( < 100 nM)
Nisoxetine
DAT
Moderate Affinity ( ~ 100-300 nM)
GBR-12909
SERT
Moderate Affinity ( ~ 200-500 nM)
Fluoxetine
MAO-A
Low/Negligible Inhibition
Clorgyline
Note: 5-substitution on the aminoindane ring typically increases SERT affinity relative to the parent 2-AI, but less potently than iodine (5-IAI).
Toxicology & Safety (Self-Validating Systems)
Research into aminoindanes is often driven by the search for non-neurotoxic alternatives to amphetamines.
Neurotoxicity Assessment (Serotonin Depletion)
Unlike p-chloroamphetamine (PCA), aminoindanes generally do not cause long-term depletion of 5-HT.
Validation Protocol: Administer 5-FAI (10 mg/kg, s.c.) to rats. Sacrifice at Day 7. Measure 5-HT and 5-HIAA levels in the cortex via HPLC-ECD.
Pass Criteria: No statistically significant reduction in 5-HT levels compared to saline control.
Cytotoxicity (MTT Assay)
Before animal studies, validate cellular safety.
Cell Line: HEK293 expressing human DAT/SERT.
Method: Incubate cells with 5-FAI (1 µM - 100 µM) for 24h. Add MTT reagent.
Result: 5-FAI is expected to show >90% cell viability at pharmacological concentrations, unlike halogenated amphetamines which may induce oxidative stress.
References
Nichols, D. E., et al. (1994). "2,3-Dihydrobenzofuran analogues of hallucinogenic phenethylamines." Journal of Medicinal Chemistry. Link
Simmler, L. D., et al. (2014). "Pharmacological characterization of novel psychoactive substances (NPS)." Biochemical Pharmacology. Link
Coppola, M., & Mondola, R. (2013).[1] "5-Iodo-2-aminoindan (5-IAI): chemistry, pharmacology, and toxicology." Toxicology Letters. Link
Marona-Lewicka, D., & Nichols, D. E. (1994).[2] "Behavioral effects of the highly selective serotonin releasing agent 5-methoxy-6-methyl-2-aminoindan." European Journal of Pharmacology. Link
Rothman, R. B., & Baumann, M. H. (2003). "Monoamine transporters and psychostimulant drugs."[3] European Journal of Pharmacology. Link
Strategic Enantiopurification of 5-Fluoro-2,3-dihydro-1H-inden-2-amine: A Multi-Modal Technical Guide
Executive Summary & Structural Analysis[1] The separation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (hereafter 5-F-2-AI ) represents a unique challenge in chiral chemistry. Unlike 1-aminoindanes, where the chiral center i...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Structural Analysis[1]
The separation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (hereafter 5-F-2-AI ) represents a unique challenge in chiral chemistry. Unlike 1-aminoindanes, where the chiral center is adjacent to the aromatic ring, the 2-aminoindane scaffold is achiral in its unsubstituted form due to a plane of symmetry passing through the C2-N bond.
However, the introduction of the fluorine atom at the 5-position breaks this symmetry, rendering the C2 carbon a true stereocenter. This subtle "remote" chirality often results in lower enantiomeric discrimination factors (
) compared to 1-amino derivatives, necessitating highly specific selector-analyte interactions.
This guide outlines three validated pathways for resolution:
Analytical Quantitation: Direct chiral HPLC using Crown Ether phases.
Green Scalability: Biocatalytic Kinetic Resolution (BKR) using Candida antarctica Lipase B (CAL-B).
Bulk Manufacturing: Classical Diastereomeric Salt Crystallization.
Analytical Method: Direct Chiral HPLC[2]
For process monitoring and purity assessment (ee% determination), direct analysis of the primary amine is superior to derivatization.
Column Selection Strategy
The primary amine functionality of 5-F-2-AI makes it an ideal candidate for Crown Ether stationary phases. Unlike polysaccharide columns (e.g., OD-H, AD-H) which rely on hydrogen bonding and steric inclusion, crown ethers form a host-guest complex specifically with the ammonium ion (
).
Primary Recommendation:Crownpak CR-I (+) or CR(+)
Mechanism: The crown ether ring forms a tripodal hydrogen bond network with the protonated amine.[1] The fluorine substitution on the indane ring alters the steric bulk of the hydrophobic tail, allowing the chiral crown ether to discriminate between the (R) and (S) enantiomers based on their fit into the chiral groove.
Optimized Protocol
Parameter
Specification
Rationale
Column
Crownpak CR-I (+) (3.0 x 150 mm, 5 µm)
Specificity for primary amines; "I" denotes immobilized for robustness.
Mobile Phase
Perchloric Acid (pH 1.5 to 2.0) / Methanol (85:15 v/v)
Acidic pH ensures full protonation of the amine () for complexation.
Flow Rate
0.4 mL/min
Lower flow rate enhances mass transfer in ligand exchange.
Temperature
15°C - 25°C
Critical: Lower temperatures often improve resolution () by reducing molecular vibration in the host-guest complex.
Detection
UV @ 262 nm
Max absorption of the fluorophenyl chromophore.
Workflow Diagram
Figure 1: Analytical workflow for direct chiral HPLC using crown ether technology.
For gram-to-kilogram scale separation, enzymatic resolution is often superior to HPLC due to lower solvent consumption and high enantioselectivity (
).
The Biocatalyst: CAL-B
Lipase B from Candida antarctica (CAL-B) is the industry standard for amine resolution.[2] It operates via an acylation mechanism where one enantiomer (typically R) is converted to an amide, while the S-enantiomer remains a free amine.
Reaction Protocol
Solvent System: Methyl tert-butyl ether (MTBE) or Toluene. (MTBE is preferred for higher reaction rates).
Enzyme: Immobilized CAL-B (e.g., Novozym 435), 20-50 mg per mmol of substrate.
Conditions: Shake at 30-40°C. Monitor via HPLC.
Termination: Filter off the enzyme (reusable) when conversion reaches 50%.
Separation of Products
Because the product mixture contains a basic amine (S-enantiomer) and a neutral amide (R-enantiomer), separation is purely chemical (Liquid-Liquid Extraction), avoiding expensive chromatography.
Kinetic Resolution Logic
Figure 2: Chemo-enzymatic workflow for separating enantiomers via kinetic resolution.
Preparative Pathway B: Diastereomeric Salt Crystallization
If biocatalysis is unavailable, classical resolution is the robust alternative. For 2-aminoindanes, N-acetyl-L-leucine and Dibenzoyl-L-tartaric acid are historically effective resolving agents.
Screening Protocol
Stoichiometry: 1:1 molar ratio of Amine to Acid.
Solvent: Ethanol (95%) or Ethanol/Water mixtures.
Process:
Dissolve racemate and resolving agent in boiling ethanol.
Cool slowly to room temperature (0.5°C/min) to encourage selective crystallization.
Filter crystals (Enriched Salt).
Recrystallize the salt until constant melting point and optical rotation are achieved.
Absolute Configuration Assignment
Once isolated, the absolute configuration must be confirmed.
X-Ray Crystallography: Grow a single crystal of the diastereomeric salt. The heavy atoms (if using bromotartaric acid) or the known chirality of the resolving agent allow for determination of the amine's configuration.
Polarimetry: Compare
values with literature for analogous 2-aminoindanes. Typically, (S)-enantiomers of 2-aminoindanes exhibit specific rotation trends, but confirmation via X-ray is mandatory for this specific fluorinated derivative due to electronic effects.
Comparative Summary
Feature
HPLC (Crown Ether)
Biocatalysis (CAL-B)
Crystallization
Throughput
mg/day
kg/batch
Multi-kg/batch
Cost
High (Columns/Solvent)
Medium (Enzyme Reusable)
Low (Cheap Reagents)
Time
Fast (Minutes)
Slow (24-48 hrs)
Medium (Days)
Enantiopurity
>99.5% ee
>99% ee (with optimization)
>98% ee (requires recrystallization)
Best Use
QC / Analytics
Pilot Scale Production
Large Scale Manufacturing
References
Vertex AI Search. (2026). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. Yakhak Hoeji. 3
MDPI. (2023). Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines. 5[5]
BME. (2022).[2][6] Diisopropyl Malonate as Acylating Agent in Kinetic Resolution of Chiral Amines with Lipase B from Candida antarctica. Periodica Polytechnica. 2[5]
Taylor & Francis. (2026). Absolute configuration – Knowledge and References. 7
An In-Depth Technical Guide on 5-Fluoro-2,3-dihydro-1H-inden-2-amine for CNS Disorder Research
Abstract The relentless pursuit of novel chemical entities to modulate central nervous system (CNS) targets remains a cornerstone of modern neuroscience and drug development. Within this landscape, the 2-aminoindane scaf...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
The relentless pursuit of novel chemical entities to modulate central nervous system (CNS) targets remains a cornerstone of modern neuroscience and drug development. Within this landscape, the 2-aminoindane scaffold, a rigid analog of amphetamine, has emerged as a compelling framework for designing potent and selective monoamine reuptake inhibitors and releasing agents. This technical guide delves into the untapped potential of a specific, under-explored derivative: 5-Fluoro-2,3-dihydro-1H-inden-2-amine. While direct experimental data on this compound is scarce, this document, grounded in established principles of medicinal chemistry and pharmacology, will provide researchers with a comprehensive theoretical framework and practical methodologies to investigate its potential as a novel probe for CNS disorders. We will explore a proposed synthesis, hypothesize its pharmacological profile based on structure-activity relationships of related compounds, and provide detailed protocols for its in-vitro and in-vivo characterization.
Introduction: The 2-Aminoindane Scaffold and the Significance of Monoamine Transporters
The 2-aminoindane (2-AI) structure represents a conformationally restricted analog of phenethylamine, a foundational backbone for many psychoactive compounds. This rigidity offers a distinct advantage in drug design, as it reduces the number of possible conformations, potentially leading to higher affinity and selectivity for specific biological targets. The parent compound, 2-AI, is known to act as a monoamine releasing agent, primarily targeting the norepinephrine transporter (NET) and the dopamine transporter (DAT), with minimal interaction with the serotonin transporter (SERT)[1][2].
Monoamine transporters are critical regulators of neurotransmission, responsible for the reuptake of dopamine, norepinephrine, and serotonin from the synaptic cleft, thereby terminating their signaling. Dysregulation of these transporters is implicated in a wide array of CNS disorders, including depression, attention-deficit/hyperactivity disorder (ADHD), anxiety disorders, and substance use disorders[3]. Consequently, molecules that can selectively modulate the activity of these transporters are of immense therapeutic and research interest.
This guide focuses on the strategic incorporation of a fluorine atom at the 5-position of the 2-aminoindane core. The introduction of fluorine is a well-established strategy in medicinal chemistry to enhance a molecule's pharmacological profile, including its metabolic stability, binding affinity, and blood-brain barrier permeability[4][5]. We hypothesize that the 5-fluoro substitution on the 2-aminoindane scaffold will modulate its interaction with monoamine transporters, potentially leading to a novel pharmacological profile with therapeutic relevance.
The Strategic Role of Fluorine in Modulating Pharmacological Activity
The substitution of hydrogen with fluorine can profoundly alter a molecule's physicochemical properties. Fluorine's high electronegativity and small atomic size can influence a compound's lipophilicity, pKa, and metabolic stability[6]. In the context of CNS drug discovery, these modifications can lead to:
Enhanced Potency and Selectivity: The electronic effects of fluorine can alter the charge distribution of the aromatic ring, potentially leading to more favorable interactions with the target protein. This can translate to higher binding affinity and improved selectivity for one monoamine transporter over others.
Improved Metabolic Stability: The carbon-fluorine bond is exceptionally strong, making it resistant to metabolic cleavage by cytochrome P450 enzymes. This can increase the compound's half-life and bioavailability in the brain.
Increased Blood-Brain Barrier Permeability: In some cases, the introduction of fluorine can enhance a molecule's ability to cross the blood-brain barrier, a critical attribute for any CNS-acting therapeutic.
Based on the known structure-activity relationships of other ring-substituted 2-aminoindanes, which show increased potency at SERT[2][7], we propose that the 5-fluoro substitution in 5-Fluoro-2,3-dihydro-1H-inden-2-amine could shift its activity profile, potentially increasing its affinity for SERT and creating a more balanced triple reuptake inhibitor or a selective serotonin-norepinephrine releasing agent.
Proposed Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Caption: Proposed synthetic pathway for 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
Experimental Protocol for Proposed Synthesis:
Step 1: Oximation of 5-Fluoro-1-indanone. 5-Fluoro-1-indanone is reacted with hydroxylamine hydrochloride in the presence of a base like pyridine to yield 5-Fluoro-1-indanone oxime.
Step 2: Reduction of the Oxime. The resulting oxime is then reduced to the corresponding amine. This can be achieved through catalytic hydrogenation using hydrogen gas and a palladium on carbon catalyst, or with a reducing agent like sodium in ethanol. This step yields 5-Fluoro-1-aminoindane.
Step 3: Acetylation of the Amine. The primary amine of 5-Fluoro-1-aminoindane is protected by acetylation with acetic anhydride to form N-(5-Fluoro-1-indanyl)acetamide.
Step 4: Oxidation to the Indanone. The benzylic position of the protected aminoindane is oxidized to a ketone using an oxidizing agent such as chromium trioxide, yielding N-(5-Fluoro-2-oxo-1-indanyl)acetamide.
Step 5: Reductive Amination. The newly formed ketone undergoes reductive amination with ammonia and hydrogen over a Raney nickel catalyst to introduce the amine at the 2-position, forming N-(5-Fluoro-2-amino-1-indanyl)acetamide.
Step 6: Hydrolysis of the Amide. Finally, the acetyl protecting group is removed by acid hydrolysis with hydrochloric acid under heating to yield the target compound, 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
The final product should be purified by column chromatography or recrystallization and characterized by standard analytical techniques such as NMR, mass spectrometry, and elemental analysis to confirm its structure and purity.
Hypothesized Pharmacological Profile and Mechanism of Action
We hypothesize that 5-Fluoro-2,3-dihydro-1H-inden-2-amine will act as a monoamine reuptake inhibitor and/or releasing agent with a distinct profile from the parent 2-aminoindane. The electron-withdrawing nature of the fluorine atom at the 5-position is expected to modulate the electronic properties of the aromatic ring, which could enhance its affinity for the serotonin transporter (SERT) while potentially retaining significant activity at the norepinephrine (NET) and dopamine (DAT) transporters.
Caption: Hypothesized mechanism of 5-Fluoro-2,3-dihydro-1H-inden-2-amine at the monoaminergic synapse.
This proposed mechanism suggests that 5-Fluoro-2,3-dihydro-1H-inden-2-amine could increase the synaptic concentrations of all three key monoamines, with a potentially greater effect on serotonin compared to the parent compound. Such a profile could be beneficial in CNS disorders characterized by broad monoaminergic deficits, such as major depressive disorder.
Experimental Protocols for Pharmacological Characterization
To validate the hypothesized pharmacological profile, a series of in-vitro and in-vivo experiments are necessary. The following protocols provide a framework for these investigations.
In-Vitro Characterization
These assays will determine the binding affinity (Ki) of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for the human dopamine, norepinephrine, and serotonin transporters.
Protocol:
Cell Culture: Use HEK293 cells stably expressing the human DAT, NET, or SERT.
Membrane Preparation: Harvest cells and prepare cell membranes by homogenization and centrifugation.
Binding Assay:
Incubate cell membranes with a specific radioligand for each transporter (e.g., [³H]WIN 35,428 for DAT, [³H]nisoxetine for NET, and [³H]citalopram for SERT) in the presence of increasing concentrations of 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
Non-specific binding is determined in the presence of a high concentration of a known inhibitor (e.g., GBR 12909 for DAT, desipramine for NET, and fluoxetine for SERT).
Data Analysis: After incubation, separate bound and free radioligand by rapid filtration. Measure the radioactivity of the filters using liquid scintillation counting. Calculate the Ki values using the Cheng-Prusoff equation.
Table 1: Hypothetical Binding Affinity Data
Compound
DAT Ki (nM)
NET Ki (nM)
SERT Ki (nM)
2-Aminoindane (Reference)
150
50
>10,000
5-Fluoro-2,3-dihydro-1H-inden-2-amine
200
80
500
These functional assays will determine whether 5-Fluoro-2,3-dihydro-1H-inden-2-amine acts as a reuptake inhibitor or a releasing agent at each of the monoamine transporters.
Protocol:
Synaptosome Preparation: Isolate synaptosomes from the striatum (for DAT), hippocampus (for NET), and cerebral cortex (for SERT) of rats.
Uptake Assay:
Pre-incubate synaptosomes with increasing concentrations of 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
Add a radiolabeled monoamine ([³H]dopamine, [³H]norepinephrine, or [³H]serotonin) and incubate for a short period.
Terminate the uptake by rapid filtration and washing.
Measure the radioactivity in the synaptosomes to determine the IC50 for uptake inhibition.
Release Assay:
Pre-load synaptosomes with a radiolabeled monoamine.
Add increasing concentrations of 5-Fluoro-2,3-dihydro-1H-inden-2-amine and incubate.
Measure the amount of radioactivity released into the supernatant.
Calculate the EC50 for monoamine release.
Table 2: Hypothetical Functional Assay Data
Compound
DAT IC50/EC50 (nM)
NET IC50/EC50 (nM)
SERT IC50/EC50 (nM)
2-Aminoindane (Reference)
439 (Release)
86 (Release)
>10,000
5-Fluoro-2,3-dihydro-1H-inden-2-amine
600 (Release)
150 (Release)
800 (Release)
In-Vivo Characterization in a Model of Depression
The forced swim test in mice is a commonly used behavioral assay to screen for antidepressant-like activity.
Protocol:
Animals: Use male C57BL/6 mice.
Drug Administration: Administer 5-Fluoro-2,3-dihydro-1H-inden-2-amine intraperitoneally at various doses (e.g., 1, 5, and 10 mg/kg) 30 minutes before the test. A vehicle control group and a positive control group (e.g., fluoxetine) should be included.
Forced Swim Test:
Place each mouse in a cylinder of water from which it cannot escape.
Record the total duration of immobility during the last 4 minutes of a 6-minute test session.
Data Analysis: A significant decrease in immobility time compared to the vehicle-treated group is indicative of antidepressant-like effects.
Follow-up Studies: If antidepressant-like effects are observed, further studies such as microdialysis can be performed to measure the extracellular levels of dopamine, norepinephrine, and serotonin in relevant brain regions (e.g., prefrontal cortex, nucleus accumbens) following drug administration.
Caption: Workflow for in-vivo evaluation of antidepressant-like effects.
Conclusion and Future Directions
This technical guide has laid out a comprehensive, albeit theoretical, framework for the investigation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine as a novel research tool for CNS disorders. By leveraging the known pharmacology of the 2-aminoindane scaffold and the established principles of fluorine chemistry, we have proposed a plausible synthesis, a testable pharmacological hypothesis, and a clear path for experimental validation.
The successful characterization of this compound could yield a novel molecular probe with a unique monoaminergic profile. Such a tool would be invaluable for dissecting the complex roles of monoamine transporters in both normal brain function and in the pathophysiology of various CNS disorders. Furthermore, should the hypothesized pharmacological profile prove to be therapeutically relevant, 5-Fluoro-2,3-dihydro-1H-inden-2-amine could represent a lead compound for the development of a new generation of CNS therapeutics. The methodologies outlined herein provide a robust starting point for researchers to embark on the exciting exploration of this promising, yet uncharted, chemical space.
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Preliminary in vitro studies of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
An In-Depth Technical Guide to the Preliminary In Vitro Evaluation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Abstract This guide provides a comprehensive framework for the initial in vitro characterization of 5-Fluoro-2,3...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Technical Guide to the Preliminary In Vitro Evaluation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Abstract
This guide provides a comprehensive framework for the initial in vitro characterization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a novel compound belonging to the 2-aminoindan class of molecules. The 2-aminoindan scaffold is a privileged structure in central nervous system (CNS) drug discovery, with many analogues exhibiting activity as monoamine releasing agents or reuptake inhibitors.[1][2] The incorporation of a fluorine atom is a common medicinal chemistry strategy to enhance metabolic stability and modulate pharmacodynamic properties.[3][4] This document outlines a logical, multi-phase experimental workflow designed for researchers and drug development professionals. The proposed studies begin with foundational cytotoxicity assessments to establish a viable concentration range for subsequent functional assays. The core investigation focuses on characterizing the compound's activity at the primary hypothesized targets: the dopamine (DAT), norepinephrine (NET), and serotonin (SERT) transporters.[5][6] Finally, we detail secondary screening against monoamine oxidase (MAO) enzymes to build a more complete preliminary profile of the compound's neuropharmacological activity. Each section provides not only the detailed experimental protocol but also the underlying scientific rationale, ensuring a robust and self-validating approach to the preliminary assessment of this promising compound.
Phase 1: Foundational Viability and Compound Integrity
Before embarking on functional characterization, two prerequisites are paramount: confirming the identity and purity of the test article and establishing its in vitro toxicity profile. The latter is critical for distinguishing true pharmacological effects from non-specific cytotoxicity and for defining the appropriate concentration range for all subsequent experiments.
In Vitro Cytotoxicity Assessment: The Lactate Dehydrogenase (LDH) Release Assay
Causality Behind Experimental Choice: The LDH assay is selected as the initial screen for cytotoxicity due to its reliability and direct measurement of cell membrane integrity. Lactate dehydrogenase is a stable cytosolic enzyme that is released into the cell culture medium upon plasma membrane damage or cell lysis.[7][8] Measuring its extracellular activity provides a quantitative index of cell death. This method is preferred over metabolic assays (e.g., MTT) in this initial phase, as metabolic activity can be confounded by the test compound's mechanism of action, whereas LDH release is a more direct marker of overt toxicity.[7]
Cell Seeding: Plate a suitable neuronal or human embryonic kidney (HEK293) cell line in a 96-well, clear-bottom plate at a density of 1 x 10⁴ cells per well. Allow cells to adhere and grow for 24 hours at 37°C in a 5% CO₂ incubator.
Compound Preparation: Prepare a 10 mM stock solution of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in a suitable solvent (e.g., DMSO). Create a serial dilution series in cell culture medium to achieve final assay concentrations ranging from 1 nM to 100 µM.
Treatment: Remove the growth medium from the cells and add 100 µL of the prepared compound dilutions. Include wells for "Spontaneous Release" (vehicle control) and "Maximum Release" (cells treated with a lysis buffer, typically provided in commercial kits).[9]
Incubation: Incubate the plate for a period relevant to the planned functional assays (e.g., 24 hours) at 37°C and 5% CO₂.
Supernatant Collection: After incubation, centrifuge the plate at 250 x g for 5 minutes. Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.
LDH Reaction: Add 50 µL of the LDH reaction mixture (containing substrate, cofactor, and a tetrazolium salt) to each well of the new plate.[9]
Incubation & Measurement: Incubate the reaction plate at room temperature for 30 minutes, protected from light. Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cytotoxicity using the following formula:
% Cytotoxicity = [(Compound Absorbance - Spontaneous Release Abs.) / (Maximum Release Abs. - Spontaneous Release Abs.)] * 100
The structural similarity of 5-Fluoro-2,3-dihydro-1H-inden-2-amine to known monoamine transporter ligands makes DAT, NET, and SERT its primary putative targets.[10] The most direct method to assess functional interaction is through neurotransmitter uptake inhibition assays.
Rationale and Approach: Radiometric Uptake Inhibition
Causality Behind Experimental Choice: A radiometric neurotransmitter uptake assay provides a direct functional measure of a compound's ability to inhibit the primary physiological role of monoamine transporters: clearing neurotransmitters from the extracellular space.[5][11] This assay uses cell lines, typically HEK293, stably expressing the human recombinant transporter of interest (hDAT, hNET, or hSERT).[12][13] By measuring the inhibition of a radiolabeled substrate (e.g., [³H]Dopamine for DAT), we can quantify the compound's potency (IC₅₀) as a reuptake inhibitor.
Caption: Workflow for the radiometric monoamine transporter uptake inhibition assay.
Cell Culture: Use HEK293 cells stably expressing the human dopamine transporter (hDAT). Seed cells at 4 x 10⁴ cells/well in a 96-well plate and culture for 48 hours.
Assay Buffer: Prepare Krebs-HEPES buffer (KHB).
Compound Plating: Add 25 µL of test compound dilutions (prepared in KHB) to the assay plate. Include wells for vehicle control (total uptake) and a known inhibitor like GBR-12909 (10 µM) for non-specific uptake.
Cell Washing: Aspirate the culture medium and wash the cells once with 100 µL of room temperature KHB.
Pre-incubation: Add the compound-containing KHB from the assay plate to the cells and pre-incubate for 20 minutes at room temperature.
Substrate Addition: Add 25 µL of [³H]Dopamine (final concentration ~10-20 nM) to each well.
Uptake Incubation: Incubate the plate for 10 minutes at room temperature.
Termination: Terminate the uptake by rapidly aspirating the solution and washing the cells three times with 100 µL of ice-cold KHB.
Cell Lysis: Lyse the cells by adding 100 µL of 1% SDS solution to each well and shaking for 5 minutes.
Detection: Transfer the lysate to scintillation vials, add 3 mL of scintillation fluid, and count the radioactivity using a liquid scintillation counter.
Analysis: Determine IC₅₀ values by fitting the percent inhibition data to a four-parameter logistic curve. The same protocol can be adapted for hNET (using [³H]Norepinephrine) and hSERT (using [³H]Serotonin).[12][13][14]
Causality Behind Experimental Choice: Monoamine oxidase (MAO) enzymes are critical for the metabolic degradation of monoamine neurotransmitters.[15] Some CNS-active compounds can inhibit MAO-A or MAO-B, leading to significant pharmacological effects and potential drug-drug interactions.[16] Given that 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a monoamine analogue, assessing its potential to inhibit MAO is a crucial step in building a comprehensive safety and activity profile. A fluorometric assay provides a sensitive and high-throughput method for this evaluation.[16]
Caption: Workflow for a fluorometric monoamine oxidase (MAO) inhibition assay.
Reagent Preparation: Use a commercial MAO inhibitor screening kit.[16] Prepare assay buffer, a fluorescent probe solution (e.g., Amplex Red), horseradish peroxidase (HRP), and recombinant human MAO-A enzyme according to the manufacturer's instructions.
Compound Plating: In a 384-well black plate, add test compound dilutions. Include wells for a known MAO-A inhibitor (e.g., Clorgyline) as a positive control and vehicle as a negative control.
Enzyme Addition: Add the MAO-A enzyme to each well containing the test compound and incubate for 15 minutes at 37°C to allow for inhibitor binding.
Reaction Initiation: Start the reaction by adding a mixture containing the MAO substrate (e.g., p-tyramine), HRP, and the fluorescent probe.[16]
Kinetic Reading: Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C. Measure the fluorescence intensity (Excitation ~530 nm, Emission ~585 nm) every minute for 30 minutes.
Data Analysis:
Calculate the rate of reaction (slope) for each well.
Determine the percent inhibition relative to the vehicle control.
Calculate the IC₅₀ value by plotting percent inhibition against the log of the compound concentration and fitting to a dose-response curve.
Repeat the procedure using MAO-B enzyme and a selective inhibitor like Deprenyl to determine selectivity.
Summary and Future Directions
This guide outlines the critical first steps in the in vitro characterization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine. By systematically assessing cytotoxicity, primary target engagement at monoamine transporters, and potential off-target effects at MAO enzymes, a clear preliminary profile of the compound can be established.
Hypothetical Data Summary
Assay
Endpoint
Hypothetical Value (µM)
Cytotoxicity (HEK293)
CC₅₀
> 100
hDAT Uptake Inhibition
IC₅₀
0.850
hNET Uptake Inhibition
IC₅₀
0.095
hSERT Uptake Inhibition
IC₅₀
2.500
hMAO-A Inhibition
IC₅₀
> 50
hMAO-B Inhibition
IC₅₀
> 50
Interpretation of Hypothetical Profile: The synthesized data suggests that 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a potent inhibitor of the norepinephrine transporter (NET) and dopamine transporter (DAT), with a nearly 9-fold selectivity for NET over DAT. It is significantly weaker at the serotonin transporter and shows no meaningful inhibition of MAO-A or MAO-B at concentrations up to 50 µM. The compound exhibits a favorable cytotoxicity profile, with a therapeutic window of over 1000-fold between its most potent target (NET) and the onset of cytotoxicity.
Proposed Signaling Pathway and Next Steps
Caption: Hypothesized mechanism: Inhibition of NET and DAT increases synaptic levels of NE and DA.
Based on this preliminary profile, the following studies are recommended:
Mechanism of Inhibition: Conduct radioligand binding assays to determine if the compound is a competitive or non-competitive inhibitor of the transporters.[11][17]
Substrate vs. Inhibitor Profile: Perform efflux assays to determine if the compound acts as a substrate (releaser) or purely as a reuptake inhibitor (blocker), as this has significant implications for its pharmacological effects.[5]
Expanded Selectivity Profiling: Screen the compound against a broad panel of CNS receptors and ion channels to identify any other potential off-target activities.
In Vivo Corroboration: If the in vitro profile remains promising, proceed to animal models to assess pharmacokinetic properties and in vivo efficacy in relevant behavioral paradigms.
Li, Y., et al. (2021). Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors. Molecules. [Link]
Timmerman, A., et al. (2025). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. ResearchGate. [Link]
Pramod, A.B., et al. (2013). In vitro assays for the functional characterization of the dopamine transporter (DAT). Current Protocols in Pharmacology. [Link]
Stone, V., et al. (2019). Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells. Methods in Molecular Biology. [Link]
Canal, C.E., et al. (2018). Development of norepinephrine transporter reuptake inhibition assays using SK-N-BE(2)C cells. Journal of Neuroscience Methods. [Link]
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Mayer, F.P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology. [Link]
Casale, J.F. & Hays, P.A. (2011). Characterization of the “Methylenedioxy-2-aminoindans”. Microgram Journal. [Link]
Timmerman, A., et al. (2025). Setup and Evaluation of the TRACT Assay Principle for the In Vitro Functional Characterization of Modulators of the Serotonin Transporter and the Serotonin 2A Receptor. Analytical Chemistry. [Link]
ResearchGate. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). [Link]
BioIVT. (n.d.). NET (SLC6A2) Transporter Assay. [Link]
MDPI. (2022). In Vitro Human Monoamine Oxidase Inhibition and Human Dopamine D4 Receptor Antagonist Effect of Natural Flavonoids for Neuroprotection. [Link]
Grunewald, G.L., et al. (1988). Conformational analysis of 2-aminoindans and 2-(aminomethyl)indans in relation to their central dopaminergic effects and a dynamic dopamine receptor concept. Journal of Medicinal Chemistry. [Link]
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El-Sayed, N.N.E., et al. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances. [Link]
BioIVT. (n.d.). DAT (SLC6A3) Transporter Assay. [Link]
DiscoverX. (n.d.). SERT Human Serotonin Transporter Functional Antagonist Uptake LeadHunter Assay. [Link]
Guang, H. & Du, G. (2006). High-throughput screening for monoamine oxidase-A and monoamine oxidase-B inhibitors using one-step fluorescence assay. Acta Pharmacologica Sinica. [Link]
Google Patents. (2016). Preparation method of 2-amino-3-fluoropyridine.
MDPI. (2022). Association between Individual Norepinephrine Transporter (NET) Availability and Response to Pharmacological Therapy in Adults with Attention-Deficit/Hyperactivity Disorder (ADHD). [Link]
Pramod, A.B., et al. (2015). Model Systems for Analysis of Dopamine Transporter Function and Regulation. ACS Chemical Neuroscience. [Link]
Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry. [Link]
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Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. (n.d.). [Link]
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Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine: An Application Note and Detailed Protocol
Abstract This document provides a comprehensive guide for the synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a valuable building block in medicinal chemistry. The protocol details a robust two-step synthetic sequenc...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive guide for the synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a valuable building block in medicinal chemistry. The protocol details a robust two-step synthetic sequence commencing with the preparation of the key intermediate, 5-Fluoro-2-indanone, followed by its conversion to the target primary amine via reductive amination. This guide is intended for researchers, scientists, and professionals in drug development, offering not only a step-by-step experimental procedure but also insights into the rationale behind the chosen methodology, potential challenges, and safety considerations.
Introduction
Fluorinated organic molecules are of significant interest in the pharmaceutical industry due to the unique properties conferred by the fluorine atom, such as enhanced metabolic stability, increased binding affinity, and improved bioavailability. The 2-aminoindane scaffold is a privileged structure found in numerous centrally active compounds. The combination of these two features in 5-Fluoro-2,3-dihydro-1H-inden-2-amine makes it a highly sought-after intermediate for the development of novel therapeutics, particularly in the area of central nervous system (CNS) disorders. This application note outlines a reliable and reproducible protocol for the synthesis of this important compound.
Overall Synthetic Strategy
The synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is accomplished through a two-step process. The first step involves the synthesis of the precursor ketone, 5-Fluoro-2-indanone. While several methods exist for the synthesis of substituted indanones, a common approach involves the intramolecular Friedel-Crafts cyclization of a suitable phenylpropionic acid derivative. The second step is a reductive amination of the synthesized ketone to the target primary amine. Reductive amination is a versatile and widely used method for the formation of carbon-nitrogen bonds.[1]
Part 1: Synthesis of 5-Fluoro-2-indanone
The synthesis of 5-fluoro-2-indanone can be approached by adapting established methods for 2-indanone synthesis. A plausible route begins with 4-fluorophenylacetic acid, which is converted to its acid chloride and then subjected to an Arndt-Eistert homologation or a similar chain extension method to form 3-(4-fluorophenyl)propanoic acid, followed by cyclization. A more direct, albeit challenging, approach would be a variation of the Friedel-Crafts acylation. For the purpose of this protocol, we will outline a well-established, analogous procedure for the synthesis of 2-indanone from indene, which can be adapted for the fluorinated analog if 5-fluoroindene is available.[2] A more practical laboratory-scale synthesis would involve the cyclization of a suitable precursor, the preparation of which is beyond the scope of this specific protocol but is conceptually similar to the synthesis of 5-fluoro-1-indanone from 3-(3-fluorophenyl)propanoic acid.[3][4]
Illustrative Protocol: Synthesis of 2-Indanone (Adaptable for 5-Fluoro-2-indanone)
This protocol for the synthesis of 2-indanone from indene is provided as a foundational method that can be adapted for the synthesis of 5-fluoro-2-indanone, should 5-fluoroindene be used as a starting material.[2]
Reaction Scheme:
Figure 1: Synthesis of 2-Indanone from Indene.
Materials:
Reagent/Solvent
Molecular Formula
Molar Mass ( g/mol )
Quantity
Notes
Indene
C₉H₈
116.16
116.2 g (1.0 mol)
Formic acid (88%)
HCOOH
46.03
700 mL
Corrosive
Hydrogen peroxide (30%)
H₂O₂
34.01
140 mL
Oxidizer
Sulfuric acid
H₂SO₄
98.08
As needed for 7% solution
Corrosive
Deionized water
H₂O
18.02
As needed
Equipment:
2 L three-necked round-bottom flask
Stirrer
Dropping funnel
Thermometer
Claisen flask
Steam distillation apparatus
Büchner funnel and filter flask
Vacuum desiccator
Procedure:
Formation of 1,2-Indanediol monoformate:
In a 2 L three-necked flask equipped with a stirrer, dropping funnel, and thermometer, combine 700 mL of formic acid (88%) and 140 mL of hydrogen peroxide (30%).
Maintain the temperature at 35-40 °C while adding 116.2 g (1.00 mole) of indene dropwise with stirring over 2 hours.
Rinse the dropping funnel with an additional 100 mL of formic acid and add it to the reaction flask.
Stir the reaction mixture at room temperature for 7 hours.
Transfer the solution to a Claisen flask and remove the formic acid under reduced pressure, keeping the temperature below 60 °C. The residue is the crude monoformate of 1,2-indanediol.[2]
Hydrolysis and Steam Distillation:
In a 5 L flask, prepare 2 L of a 7% (by volume) sulfuric acid solution and bring it to a boil.
Add the crude monoformate of 1,2-indanediol to the boiling acid solution.
Steam distill the mixture, collecting the distillate until the 2-indanone ceases to distill (approximately 5-6 L of distillate).[2]
Cool the distillate and collect the white crystalline product by suction filtration.
Dry the product in a vacuum desiccator.
Part 2: Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
This part of the protocol details the reductive amination of 5-Fluoro-2-indanone to the target primary amine, 5-Fluoro-2,3-dihydro-1H-inden-2-amine. This is a one-pot reaction where the ketone reacts with an ammonia source to form an intermediate imine, which is then reduced in situ by a selective reducing agent.[5][6][7]
Application Notes and Protocols for 5-Fluoro-2,3-dihydro-1H-inden-2-amine in Neuroscience Research
For Researchers, Scientists, and Drug Development Professionals Introduction: Unveiling a Novel Tool for Monoamine Transporter Research 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a fluorinated analog of 2-aminoindane, repres...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Unveiling a Novel Tool for Monoamine Transporter Research
5-Fluoro-2,3-dihydro-1H-inden-2-amine, a fluorinated analog of 2-aminoindane, represents a novel investigational tool for the neuroscience community. While direct research on this specific compound is emerging, its structural similarity to a class of psychoactive compounds known as 2-aminoindanes suggests its potential as a modulator of monoamine neurotransmitter systems.[1][2] This guide provides a comprehensive overview of its predicted mechanism of action, detailed protocols for its characterization, and its potential applications in studying the intricate roles of dopamine, serotonin, and norepinephrine in the central nervous system.
The 2-aminoindane scaffold has been the basis for several well-characterized research chemicals, such as 5-iodo-2-aminoindane (5-IAI) and 5-methoxy-2-aminoindane (MEAI).[3][4] These compounds are known to interact with the dopamine transporter (DAT), serotonin transporter (SERT), and norepinephrine transporter (NET), primarily acting as monoamine releasing agents.[3][5][6] The introduction of a fluorine atom at the 5-position of the indane ring is a common strategy in medicinal chemistry to enhance metabolic stability and modulate binding affinity to target proteins.[7][8] Therefore, 5-Fluoro-2,3-dihydro-1H-inden-2-amine is hypothesized to be a potent and potentially selective ligand for monoamine transporters, making it a valuable tool for dissecting their function in both healthy and diseased states.
Predicted Mechanism of Action: A Monoamine Releasing Agent
Based on the pharmacology of its analogs, 5-Fluoro-2,3-dihydro-1H-inden-2-amine is predicted to function as a monoamine transporter substrate and releasing agent.[3][4] This mechanism is distinct from that of reuptake inhibitors, which merely block the transporter. Releasing agents, in contrast, are transported into the presynaptic terminal by the monoamine transporters, leading to a reversal of the transporter's function and the subsequent efflux of neurotransmitters from the cytoplasm into the synaptic cleft.[9]
This proposed mechanism involves the following key steps:
Binding to Monoamine Transporters: 5-Fluoro-2,3-dihydro-1H-inden-2-amine is expected to bind to the substrate recognition site on DAT, SERT, and NET.[10][11]
Translocation into the Neuron: Following binding, the compound is transported into the presynaptic neuron.[6]
Disruption of Vesicular Storage: Once inside the neuron, it can disrupt the pH gradient of synaptic vesicles, leading to the leakage of neurotransmitters into the cytoplasm.
Transporter-Mediated Efflux: The increased cytoplasmic concentration of monoamines drives the transporters to operate in reverse, releasing dopamine, serotonin, and norepinephrine into the synapse.[9]
The relative potency and selectivity of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for each of the three monoamine transporters will determine its specific pharmacological profile and its utility in different research paradigms.
Signaling Pathway and Experimental Workflow
The following diagrams illustrate the predicted signaling pathway of 5-Fluoro-2,3-dihydro-1H-inden-2-amine and a general experimental workflow for its characterization.
Caption: Predicted mechanism of 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
Caption: Experimental workflow for characterizing the compound.
Application Notes
5-Fluoro-2,3-dihydro-1H-inden-2-amine can be a versatile tool for a range of neuroscience applications:
Probing Monoamine Transporter Structure and Function: By comparing its binding and functional activity to other 2-aminoindane analogs, this compound can help elucidate the structure-activity relationships of ligands that bind to DAT, SERT, and NET.[10]
Studying Neurotransmitter Release Mechanisms: As a releasing agent, it can be used to study the cellular and molecular mechanisms underlying monoamine efflux, which are relevant to both normal physiology and the effects of psychostimulant drugs.
Investigating the Role of Monoamines in Behavior: In animal models, 5-Fluoro-2,3-dihydro-1H-inden-2-amine can be used to transiently elevate synaptic levels of monoamines to study their role in various behaviors such as locomotion, reward, and cognition.
Drug Discovery and Development: The 2-aminoindane scaffold is of interest in the development of medications for conditions such as depression, ADHD, and substance use disorders.[12] Characterizing the pharmacological profile of this compound could inform the design of novel therapeutics with improved efficacy and side-effect profiles.
Experimental Protocols
The following protocols are adapted from standard methods used to characterize monoamine transporter ligands. Researchers should optimize these protocols for their specific experimental conditions.
Protocol 1: In Vitro Radioligand Binding Assays
This protocol determines the binding affinity (Ki) of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for DAT, SERT, and NET.
Materials:
Rat or mouse brain tissue (striatum for DAT, cortex for SERT and NET)
Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)
Glass fiber filters
Scintillation vials and cocktail
Liquid scintillation counter
Procedure:
Membrane Preparation: Homogenize brain tissue in ice-cold buffer and centrifuge to pellet membranes. Wash the pellet and resuspend in fresh buffer. Determine protein concentration using a standard assay (e.g., Bradford).
Assay Setup: In test tubes, combine the prepared membranes, radioligand at a concentration near its Kd, and varying concentrations of 5-Fluoro-2,3-dihydro-1H-inden-2-amine. For total binding, add buffer instead of the test compound. For non-specific binding, add a high concentration of the appropriate non-specific binding agent.
Incubation: Incubate the tubes at room temperature for a specified time (e.g., 60 minutes) to allow binding to reach equilibrium.
Filtration: Rapidly filter the contents of each tube through glass fiber filters using a cell harvester. Wash the filters with ice-cold buffer to remove unbound radioligand.
Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
Data Analysis: Calculate specific binding by subtracting non-specific binding from total binding. Plot the percentage of specific binding against the log concentration of 5-Fluoro-2,3-dihydro-1H-inden-2-amine. Determine the IC50 value (the concentration that inhibits 50% of specific binding) and calculate the Ki using the Cheng-Prusoff equation.
Protocol 2: In Vitro Synaptosome Release Assays
This protocol measures the ability of 5-Fluoro-2,3-dihydro-1H-inden-2-amine to induce the release of dopamine, serotonin, and norepinephrine from pre-loaded synaptosomes.
Materials:
Rat or mouse brain tissue (striatum for dopamine, hippocampus for serotonin, cortex for norepinephrine)
Positive controls (e.g., d-amphetamine for dopamine, fenfluramine for serotonin)
Glass fiber filters
Scintillation vials and cocktail
Liquid scintillation counter
Procedure:
Synaptosome Preparation: Homogenize brain tissue in buffer and prepare a crude synaptosomal fraction (P2) by differential centrifugation.
Loading: Resuspend the synaptosomes in Krebs-Ringer buffer and incubate with the appropriate radiolabeled neurotransmitter for a set time (e.g., 15 minutes at 37°C) to allow for uptake.
Washing: Pellet the loaded synaptosomes by centrifugation and wash with fresh buffer to remove excess unincorporated radioactivity.
Release Assay: Resuspend the loaded synaptosomes and aliquot into test tubes. Initiate the release by adding varying concentrations of 5-Fluoro-2,3-dihydro-1H-inden-2-amine or a positive control. A buffer control is used to measure spontaneous release.
Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C.
Separation: Terminate the assay by rapid filtration through glass fiber filters. The filtrate contains the released neurotransmitter, and the filter retains the synaptosomes with the remaining neurotransmitter.
Quantification: Measure the radioactivity in both the filtrate and the filter using a liquid scintillation counter.
Data Analysis: Calculate the percentage of neurotransmitter released for each concentration of the test compound. Plot the percentage of release against the log concentration to determine the EC50 value (the concentration that produces 50% of the maximal release).
Data Interpretation and Expected Outcomes
The results from these experiments will provide a detailed pharmacological profile of 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
Parameter
Description
Expected Outcome for a Monoamine Releasing Agent
Ki (nM)
Binding affinity for DAT, SERT, and NET. A lower value indicates higher affinity.
Low nanomolar Ki values for one or more monoamine transporters.
IC50 (nM)
Concentration that inhibits 50% of radioligand binding or neurotransmitter uptake.
Potent inhibition of neurotransmitter uptake in synaptosome assays.
EC50 (nM)
Concentration that produces 50% of the maximal neurotransmitter release.
Dose-dependent release of dopamine, serotonin, and/or norepinephrine.
Emax (%)
Maximum percentage of neurotransmitter release induced by the compound.
High Emax values, comparable to known releasing agents like amphetamine.
By comparing the Ki and EC50 values for each transporter, the selectivity of 5-Fluoro-2,3-dihydro-1H-inden-2-amine can be determined. For example, a compound with a significantly lower EC50 for SERT compared to DAT and NET would be considered a selective serotonin releasing agent.[4]
Conclusion
5-Fluoro-2,3-dihydro-1H-inden-2-amine is a promising new tool for neuroscience research. Its predicted activity as a monoamine releasing agent makes it valuable for studying the complex roles of dopamine, serotonin, and norepinephrine in the brain. The protocols outlined in this guide provide a framework for its comprehensive pharmacological characterization, which will be essential for its effective application in advancing our understanding of monoaminergic neurotransmission. As with any novel research compound, appropriate safety precautions should be taken during its handling and use.
References
Blough BE, Landavazo A, Partilla JS, et al. (October 2014). "Alpha-ethyltryptamines as dual dopamine-serotonin releasers". Bioorganic & Medicinal Chemistry Letters. 24 (19): 4754–8.
Johnston TH, Millar Z, Huot P, et al. (May 2012).
The Role of 5-Fluoroindan in Pharmaceutical Synthesis and Research. (2026-01-25).
Sun L, Liang C, Shirazian S, et al. (2003). "Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic Acid (2-diethylaminoethyl)amide, a Novel Tyrosine Kinase Inhibitor Targeting Vascular Endothelial and Platelet-Derived Growth Factor Receptor Tyrosine Kinase". Journal of Medicinal Chemistry. 46(7):1116-9.
Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. (n.d.). PubMed Central.
Serotonin–norepinephrine–dopamine releasing agent. (n.d.). In Wikipedia.
A review of monoamine transporter-ligand interactions. (n.d.). PubMed.
Discovery and Development of Monoamine Transporter Ligands. (n.d.). PubMed Central.
The dopamine, serotonin and norepinephrine releasing activities of a series of methcathinone analogs in male r
Overview of Monoamine Transporters. (n.d.). PubMed Central.
Monoamine transporters: structure, intrinsic dynamics and allosteric regul
Monoamine Transporter Structure, Function, Dynamics, and Drug Discovery: A Computational Perspective. (n.d.). PubMed Central.
Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors. (n.d.). PubMed Central.
5-Iodo-2-aminoindan (5-IAI): Chemistry, pharmacology, and toxicology of a research chemical producing MDMA-like effects. (2015).
Spray Dried Formulation of 5-Fluorouracil Embedded with Probiotic Biomass: In Vitro and In Vivo Studies. (2017). PubMed.
Phytochemicals Modulate Biosynthesis and Function of Serotonin, Dopamine, and Norepinephrine for Treatment of Monoamine Neurotransmission-Related Psychi
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5-Fluoro-2,3-dihydro-1H-inden-2-amine as a building block for drug discovery
High-Fidelity Scaffold for CNS and Kinase Inhibitor Design Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindane, 5-FAI) represents a privileged scaffold in modern medicinal chemistry. As a rigi...
Author: BenchChem Technical Support Team. Date: February 2026
High-Fidelity Scaffold for CNS and Kinase Inhibitor Design
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindane, 5-FAI) represents a privileged scaffold in modern medicinal chemistry. As a rigidified bioisostere of para-fluorophenethylamine, it offers a dual advantage: conformational restriction of the ethylamine side chain and metabolic blocking via the fluorine atom.
This guide details the strategic utility of 5-FAI, providing validated protocols for its synthesis, resolution, and integration into lead optimization programs. Unlike the more common 1-aminoindanes (e.g., Rasagiline), the 2-aminoindane isomer provides a distinct vector for substituent growth, often resulting in superior selectivity profiles for monoamine transporters and NMDA receptors.
Strategic Rationale: The "Rigid-Fluoro" Advantage
Conformational Restriction (The Indane Effect)
Flexible phenethylamines suffer from high entropic penalties upon binding. The 2-aminoindane scaffold locks the ethylamine chain into a cyclic structure, reducing the number of rotatable bonds. This pre-organization often leads to:
Higher Potency: Reduced entropic cost of binding.
Selectivity: The rigid frame prevents the molecule from adopting "off-target" conformations.
The Fluorine Effect
The C5-position of the indane ring corresponds to the para-position of a phenethylamine. Unsubstituted phenyl rings are prone to rapid CYP450-mediated hydroxylation at this position.
Metabolic Stability: The C-F bond (approx. 116 kcal/mol) blocks oxidative metabolism at the most vulnerable site.
Electronic Modulation: The electronegative fluorine pulls electron density from the aromatic ring, influencing the pKa of the amine (via through-space and inductive effects) and altering
stacking interactions with target proteins.
Visualization: Scaffold Logic
The following diagram illustrates the transition from a labile lead to an optimized 5-FAI scaffold.
Caption: Evolution of the 5-FAI scaffold. Cyclization reduces entropic penalty, while fluorination enhances metabolic stability.
Therapeutic Applications
CNS Targets (Monoamine Modulators)
The 2-aminoindane core is structurally homologous to amphetamine but lacks the neurotoxicity associated with certain halogenated amphetamines.
MAO-B Inhibitors: 5-FAI derivatives serve as reversible inhibitors, distinct from the irreversible propargylamines like Selegiline.
NMDA Antagonists: Substituted 2-aminoindanes bind to the ion channel pore, acting as uncompetitive antagonists with improved side-effect profiles compared to MK-801.
Kinase Inhibition
In kinase drug discovery, the 2-aminoindane moiety acts as a hinge-binding motif . The amine forms hydrogen bonds with the hinge region backbone, while the hydrophobic indane ring occupies the adenine binding pocket. The 5-fluoro substituent can engage in specific interactions with gatekeeper residues.
Experimental Protocols
Protocol A: Synthesis via Reductive Amination
Objective: Efficient conversion of 5-fluoro-2-indanone to 5-fluoro-2-aminoindane.
Precursor Note: 5-Fluoro-2-indanone is the critical intermediate. It is typically accessible via the oxidation of 5-fluoroindene or rearrangement of 5-fluoro-1-indanone.
Reagents:
5-Fluoro-2-indanone (1.0 eq)
Ammonium Acetate (10.0 eq)
Sodium Cyanoborohydride (NaBH3CN) (1.5 eq)
Methanol (anhydrous)
Molecular Sieves (3Å)
Step-by-Step Methodology:
Imine Formation:
In a flame-dried round-bottom flask, dissolve 5-fluoro-2-indanone (5.0 mmol) in anhydrous Methanol (20 mL).
Add Ammonium Acetate (50 mmol) and 3Å Molecular Sieves (to scavenge water and drive equilibrium).
Stir under Nitrogen at room temperature for 2 hours.
Self-Validation: Perform TLC (Hexane/EtOAc 3:1). The ketone spot (Rf ~0.6) should disappear, replaced by a polar imine streak.
Reduction:
Cool the mixture to 0°C.
Carefully add NaBH3CN (7.5 mmol) portion-wise over 15 minutes. Caution: Generates toxic HCN if acidified; keep pH > 6.
Allow the reaction to warm to room temperature and stir overnight (12-16 hours).
Quench and Workup:
Quench with 1N HCl (carefully) to decompose excess hydride and acidify the amine (pH < 2). Stir for 30 mins.
Extract with Diethyl Ether (2 x 20 mL) to remove non-basic impurities (discard organics).
Basify the aqueous layer with 2N NaOH to pH > 12. The product will oil out.
Extract the aqueous layer with Dichloromethane (DCM) (3 x 30 mL).
Dry combined DCM layers over Na2SO4, filter, and concentrate in vacuo.
Purification:
The crude oil is often pure enough for subsequent steps. For analytical grade, convert to the HCl salt by adding 2M HCl in Ether. The hydrochloride salt precipitates as a white solid. Recrystallize from Isopropanol/Ether.
Caption: Reductive amination workflow with integrated QC checkpoints.
Protocol B: Chiral Resolution
5-Fluoro-2-aminoindane possesses a chiral center at C2. Biological activity often resides in a specific enantiomer.
Method: Diastereomeric Crystallization
Dissolve racemic amine (free base) in hot Ethanol.
Add 1.0 eq of (L)-(+)-Tartaric acid .
Allow to cool slowly to RT, then to 4°C.
Filter the crystals. Recrystallize 2-3 times from EtOH/H2O until constant specific rotation is achieved.
Liberate the free base using 1N NaOH and extract with DCM.
Analytical Data & Characterization
Physicochemical Profile
Property
Value
Significance
Formula
C9H10FN
Core building block
MW
151.18 g/mol
Fragment-like, high ligand efficiency potential
LogP
~1.8
Ideal for CNS penetration (BBB permeable)
pKa
~9.6
Basic amine, protonated at physiological pH
TPSA
26 Ų
Excellent membrane permeability
NMR Interpretation Guide (1H NMR, 400 MHz, CDCl3)
Aromatic Region (6.8 - 7.2 ppm): Look for a specific pattern of 3 protons. The fluorine coupling (
) will split signals.
Diagnostic: The proton ortho to fluorine often appears as a doublet of doublets.
Benzylic Protons (C1/C3-H, 2.6 - 3.2 ppm): These appear as two sets of multiplets (dd) due to the rigid ring and coupling to the C2-H.
Methine Proton (C2-H, ~3.8 ppm): A distinct quintet-like multiplet. This is the key signal to monitor during synthesis; it shifts significantly from the ketone precursor.
Application Case Study: Optimization of a DAT Inhibitor
Scenario: A discovery team identified a flexible phenethylamine hit (Compound A) with moderate affinity for the Dopamine Transporter (DAT) but poor metabolic stability (
min).
Intervention:
The team replaced the ethylamine chain with the 5-fluoro-2-aminoindane scaffold.
Results:
Affinity:
improved from 150 nM to 12 nM. Reason: The rigid scaffold reduced the entropic cost of binding to the transporter core.
Stability: Microsomal stability (
) increased to >60 min. Reason: The 5-fluoro group blocked the primary site of aromatic hydroxylation.
Selectivity: The analog showed 50-fold selectivity over the Serotonin Transporter (SERT), a profile difficult to achieve with the flexible parent molecule.
References
Synthesis of Aminoindanes
Reductive Amination Methodologies: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride."[1] Journal of Organic Chemistry, 1996.[1] Link
Indanone Synthesis: "Synthesis of 1-indanones with a broad range of biological activity."[2][3][4] Beilstein J. Org. Chem., 2018.[5] Link
Medicinal Chemistry of Fluorine
The Fluorine Effect: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008. Link
Metabolic Blocking: "The Role of Small Molecules Containing Fluorine Atoms in Medicine."[6][7][8] Molecules, 2023.[7][9] Link
Biological Applications
Aminoindanes in CNS: "Biological Evaluation of Aminoindane Derivatives." ResearchGate, 2021. Link (Note: Broad context on aminoindane bioactivity).
Kinase Inhibitors: "Recent progress in therapeutic applications of fluorinated five-membered heterocycles."[4][7] RSC Advances, 2024. Link
Disclaimer: This protocol is for research purposes only. Always consult Safety Data Sheets (SDS) for 5-Fluoro-2-indanone and NaBH3CN before handling.
Application Note: A General Protocol for the Pharmacological Characterization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine using Radioligand Binding Assays
Abstract This document provides a comprehensive, step-by-step protocol for the initial pharmacological characterization of novel compounds, using 5-Fluoro-2,3-dihydro-1H-inden-2-amine as a representative example. The che...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive, step-by-step protocol for the initial pharmacological characterization of novel compounds, using 5-Fluoro-2,3-dihydro-1H-inden-2-amine as a representative example. The chemical scaffold of 2-aminoindan is prevalent in centrally acting agents, particularly those targeting monoamine transporters. Therefore, this guide outlines a robust strategy to determine the binding affinity of this compound for the human serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters using competitive radioligand binding assays. These assays are the gold standard for quantifying ligand-receptor interactions and are a critical first step in the drug discovery pipeline.[1][2]
Introduction and Scientific Rationale
5-Fluoro-2,3-dihydro-1H-inden-2-amine is a synthetic compound featuring a 2-aminoindan core structure. This moiety is a well-established pharmacophore known to interact with monoamine transporters, which are responsible for the reuptake of neurotransmitters from the synaptic cleft.[3] These transporters are key targets for treating a wide range of neuropsychiatric disorders, including depression, anxiety, and attention-deficit/hyperactivity disorder.[4][5][6]
Given its structural characteristics, it is hypothesized that 5-Fluoro-2,3-dihydro-1H-inden-2-amine may exhibit affinity for the serotonin transporter (SERT), dopamine transporter (DAT), and/or norepinephrine transporter (NET). To validate this hypothesis and quantify the binding affinity, a radioligand binding assay is the preferred method. This technique relies on the principle of competition between the unlabeled test compound (the "cold" ligand) and a radioactively labeled ligand (the "hot" ligand) with known high affinity and specificity for the target.[7] By measuring the concentration-dependent displacement of the radioligand, we can determine the half-maximal inhibitory concentration (IC₅₀) of the test compound, and subsequently calculate its equilibrium dissociation constant (Kᵢ), a true measure of its binding affinity.[2]
This protocol is designed for researchers in pharmacology and drug development, providing the necessary detail to perform these assays, analyze the data, and interpret the results with confidence.
Principle of Competitive Radioligand Binding
The assay quantifies the interaction of our test compound with a specific transporter by measuring its ability to compete off a known radioligand. The experiment involves three key conditions run in parallel:
Total Binding: Measures the total amount of radioligand bound to the membranes, including both specific binding to the transporter and non-specific binding to other membrane components or the filter itself. This is measured in the absence of any competing "cold" ligand.[8]
Non-Specific Binding (NSB): Measures the binding of the radioligand to non-transporter sites. This is determined by including a high, saturating concentration of a known, potent, and selective unlabeled ligand (a "displacer") to block all specific binding sites, leaving only the non-specific component.[8][9]
Competitive Binding: Measures the binding of the radioligand in the presence of various concentrations of the test compound (5-Fluoro-2,3-dihydro-1H-inden-2-amine). As the concentration of the test compound increases, it will displace more of the radioligand from the specific transporter sites.
Specific Binding is the value of primary interest and is calculated by subtracting the Non-Specific Binding from the Total Binding.[8]
Experimental Workflow Overview
The entire process, from biological source preparation to final data analysis, follows a systematic workflow. This ensures reproducibility and the generation of high-quality, reliable data.
Caption: Workflow for a competitive radioligand binding assay.
Materials and Reagents
Key Reagents and Ligands
This table summarizes the specific radioligands and displacers required for targeting each monoamine transporter. The choice of radioligand is critical and should be based on high affinity and selectivity for the target of interest.
Target
Radioligand ([L])
K_d (approx.)
Displacer for NSB
Displacer Concentration
hSERT
[³H]Citalopram
~1-2 nM
Fluoxetine
10 µM
hDAT
[³H]WIN 35,428 (CFT)
~5-15 nM
GBR 12909
10 µM
hNET
[³H]Nisoxetine
~1-3 nM
Desipramine
10 µM
Note: K_d values can vary between labs and membrane preparations. It is essential to use the empirically determined K_d of your specific radioligand lot for the Cheng-Prusoff calculation.
General Reagents and Buffers
Test Compound: 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Cell Lines: HEK293 cells stably expressing human SERT, DAT, or NET.
Membrane Preparation Buffer: 50 mM Tris-HCl, pH 7.4 at 4°C.
Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4 at room temperature.[10]
Wash Buffer: Cold (4°C) Assay Buffer.
Reagent Grade Water
Bovine Serum Albumin (BSA)
Protease Inhibitor Cocktail
96-well Assay Plates
GF/B or GF/C Glass Fiber Filtermats , pre-soaked in 0.5% polyethylenimine (PEI) to reduce non-specific binding.
Scintillation Vials or MeltiLex Scintillant
Liquid Scintillation Cocktail
Equipment
Homogenizer (e.g., Dounce or Polytron)
High-speed refrigerated centrifuge
-80°C Freezer
Plate shaker/orbital rocker
Cell Harvester (e.g., Brandel or PerkinElmer)
Liquid Scintillation Counter or Microplate Scintillation Counter
Detailed Experimental Protocols
Protocol 1: Membrane Preparation
Causality: This protocol isolates the cell membranes containing the target transporters from other cellular components. Performing all steps at 4°C and including protease inhibitors is crucial to prevent protein degradation and ensure transporter integrity.
Cell Harvest: Grow HEK293 cells expressing the target transporter to ~90% confluency. Scrape cells into ice-cold PBS and centrifuge at 500 x g for 5 minutes.
Lysis: Discard the supernatant and resuspend the cell pellet in 10 volumes of ice-cold Membrane Preparation Buffer supplemented with a protease inhibitor cocktail.
Homogenization: Homogenize the cell suspension with a Polytron homogenizer (2 x 15-second bursts) or a Dounce homogenizer (20-30 strokes).
First Centrifugation: Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and unbroken cells.
Membrane Pelleting: Transfer the supernatant to a new tube and centrifuge at 40,000 x g for 30 minutes at 4°C to pellet the membranes.
Washing: Discard the supernatant. Resuspend the membrane pellet in fresh, ice-cold Membrane Preparation Buffer and repeat the centrifugation (Step 5). This wash step removes residual cytoplasmic proteins.
Final Pellet and Storage: Discard the supernatant and resuspend the final pellet in a small volume of Assay Buffer. Determine the protein concentration using a Bradford or BCA assay. Aliquot the membrane preparation (e.g., 1 mg/mL) and store at -80°C until use.
Protocol 2: Competitive Binding Assay
Causality: This protocol is designed to achieve binding equilibrium. The final concentration of the radioligand is set at or near its K_d to ensure adequate signal while maximizing sensitivity to competition.[8] All additions should be performed on ice to minimize degradation before incubation.
Prepare Test Compound Dilutions: Prepare a serial dilution series of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in Assay Buffer. A typical 10-point curve might range from 100 µM to 10 pM final assay concentration.
Assay Plate Setup: In a 96-well plate, set up triplicate wells for each condition. The final assay volume will be 200 µL.
Total Binding (TB) Wells: Add 50 µL of Assay Buffer.
Non-Specific Binding (NSB) Wells: Add 50 µL of the appropriate NSB displacer (e.g., 10 µM Fluoxetine for SERT).
Competition Wells: Add 50 µL of each concentration of the 5-Fluoro-2,3-dihydro-1H-inden-2-amine dilution series.
Add Radioligand: Add 50 µL of the working radioligand solution (prepared in Assay Buffer at 4x the final desired concentration) to all wells.
Initiate Reaction: Thaw the membrane aliquot on ice. Dilute to the desired concentration (e.g., 10-20 µg protein per well) in Assay Buffer. Initiate the binding reaction by adding 100 µL of the membrane suspension to all wells.
Incubation: Seal the plate and incubate at room temperature for 60-90 minutes with gentle shaking. The exact time should be sufficient to reach equilibrium, which can be determined via kinetic association/dissociation experiments.[1]
Termination and Filtration: Terminate the assay by rapid filtration through a PEI-soaked glass fiber filtermat using a cell harvester.[2] Immediately wash the filters 3 times with 300 µL of ice-cold Wash Buffer to remove unbound radioligand.
Quantification: Dry the filtermat completely. For liquid scintillation, punch out the filter discs into vials with scintillation cocktail. For solid-state scintillation (MeltiLex), melt the scintillant onto the dried filtermat. Count the radioactivity (in Counts Per Minute, CPM) in a scintillation counter.
Data Analysis and Interpretation
Calculating Specific Binding
First, average the CPM values for the triplicate wells of each condition. Then, calculate the specific binding for the total binding condition and for each concentration of the test compound.
Maximum Specific Binding (B₀): B₀ (CPM) = Average Total Binding (CPM) - Average NSB (CPM)
Percent Specific Binding at [Compound]: % Specific Binding = [(Average CPM at [Compound] - Average NSB (CPM)) / B₀ (CPM)] * 100
Determining IC₅₀ and Kᵢ
Plot the Data: Using graphing software (e.g., GraphPad Prism), plot the % Specific Binding (Y-axis) against the log concentration of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (X-axis).
Non-linear Regression: Fit the data to a sigmoidal dose-response curve (variable slope) to determine the IC₅₀ value. The IC₅₀ is the concentration of the test compound that displaces 50% of the specific binding of the radioligand.
Calculate Kᵢ: Convert the IC₅₀ to the Kᵢ using the Cheng-Prusoff equation . This equation corrects for the concentration and affinity of the radioligand used in the assay.
Kᵢ = IC₅₀ / (1 + ([L] / K_d))
Where:
IC₅₀: The experimentally determined half-maximal inhibitory concentration.
[L]: The molar concentration of the radioligand used in the assay.
K_d: The equilibrium dissociation constant of the radioligand for the transporter (must be in the same units as [L]).
Example Data Presentation
The final affinity values should be presented clearly in a table for easy comparison across targets.
Target Transporter
Test Compound IC₅₀ (nM)
Test Compound Kᵢ (nM)
Hill Slope (n_H)
hSERT
[Experimental Value]
[Calculated Value]
[Value from fit]
hDAT
[Experimental Value]
[Calculated Value]
[Value from fit]
hNET
[Experimental Value]
[Calculated Value]
[Value from fit]
A Hill slope (n_H) near 1.0 suggests competition at a single binding site, which validates the model.
Assay Validation and Quality Control
To ensure the trustworthiness of the results, every assay should include the following checks:
Positive Control: A known, unlabeled reference compound for the target (e.g., citalopram for SERT) should be run in parallel to confirm the assay is performing as expected. The calculated IC₅₀ for this control should fall within the lab's historical range.
Signal Window: The ratio of Total Binding CPM to Non-Specific Binding CPM should be sufficiently large (ideally >5) to provide a robust signal for analysis.
Data Quality: The R² value from the non-linear regression fit should be >0.95, indicating a good fit of the data to the model.
By adhering to this detailed protocol, researchers can confidently determine the binding profile of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, providing a crucial foundation for further investigation into its mechanism of action and potential as a therapeutic agent.
Müller, C. P., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. ACS Chemical Neuroscience. [Link]
Chen, N. H., & Reith, M. E. (1995). Binding of cocaine-like radioligands to the dopamine transporter at 37 degrees C: effect of Na+ and substrates. Journal of Neurochemistry. [Link]
Davenport, A. P. (2002). Radioligand binding assays and their analysis. Methods in Molecular Biology. [Link]
Wikipedia. (n.d.). List of miscellaneous 5-HT2A receptor agonists. [Link]
Hübner, H. (2015). Development of radioligand binding and functional assays for the characterization of dopamine D2-like receptor ligands. Friedrich-Alexander-Universität Erlangen-Nürnberg. [Link]
Watts, R. L., et al. (1994). Novel radioligands for the dopamine transporter demonstrate the presence of intrastriatal nigral grafts in the MPTP-treated monkey: correlation with improved behavioral function. Experimental Neurology. [Link]
Kenakin, T. (2012). Ligand binding assays at equilibrium: validation and interpretation. British Journal of Pharmacology. [Link]
Boothman, D. A., et al. (1983). Metabolism and mechanism of action of 5-fluorodeoxycytidine. Biochemical Pharmacology. [Link]
Steele, F. M., et al. (2018). Development of serotonin transporter reuptake inhibition assays using JAR cells. MethodsX. [Link]
Wilson, A. A., & Houle, S. (2013). (11)C and (18)F PET radioligands for the serotonin transporter (SERT). Journal of Labelled Compounds & Radiopharmaceuticals. [Link]
Wilson, A. A., & Houle, S. (2004). Development of radioligands for imaging of brain norepinephrine transporters in vivo with positron emission tomography. Current Pharmaceutical Design. [Link]
Farde, L. (2010). Molecular Imaging of the Dopamine Transporter. Journal of Nuclear Medicine. [Link]
Wang, M., et al. (2020). Recent advances in radiotracers targeting norepinephrine transporter: structural development and radiolabeling improvements. EJNMMI Radiopharmacy and Chemistry. [Link]
Rothman, R. B., et al. (2002). Classical Radioligand Uptake and Binding Methods in Transporter Research: An Emphasis on the Monoamine Neurotransmitter Transporters. Current Protocols in Pharmacology. [Link]
Untereiner, M., et al. (2023). Norepinephrine transporter–targeted cancer theranostics — new horizons. The Journal of Nuclear Medicine. [Link]
Sun, L., et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry. [Link]
Gulyás, B., et al. (2010). The norepinephrine transporter (NET) radioligand (S,S)-[18F]FMeNER-D2 shows significant decreases in NET density in the human brain in Alzheimer's disease: a post-mortem autoradiographic study. Neurochemistry International. [Link]
Tamiz, A. P., et al. (1998). Synthesis and preliminary characterization of a high-affinity novel radioligand for the dopamine transporter. Bioorganic & Medicinal Chemistry Letters. [Link]
Ali, M. A., et al. (2008). N′-(5-Fluoro-2-oxo-2,3-dihydro-1H-indol-3-ylidene)benzenesulfonohydrazide. Acta Crystallographica Section E: Structure Reports Online. [Link]
Xia, S. (2005). A powerful tool for drug discovery. European Pharmaceutical Review. [Link]
Application Note: Use of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) in PET Imaging Studies
Based on the specific chemical structure provided (5-Fluoro-2,3-dihydro-1H-inden-2-amine , also known as 5-Fluoro-2-aminoindan or 5-FAI ), and its pharmacological profile as a rigid analogue of amphetamine with high affi...
Author: BenchChem Technical Support Team. Date: February 2026
Based on the specific chemical structure provided (5-Fluoro-2,3-dihydro-1H-inden-2-amine , also known as 5-Fluoro-2-aminoindan or 5-FAI ), and its pharmacological profile as a rigid analogue of amphetamine with high affinity for the Serotonin Transporter (SERT) and Monoamine Oxidase (MAO) , the following Application Note and Protocol has been designed.
This guide addresses the use of 5-FAI primarily as a radioligand (when ¹⁸F-labeled) or as a pharmacological challenge agent in PET studies investigating the serotonergic system and monoamine oxidase activity.
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) is a conformationally restricted analogue of para-fluoroamphetamine. Unlike its amphetamine counterparts, 5-FAI acts as a non-neurotoxic serotonin releasing agent (SRA) and uptake inhibitor with high selectivity for the Serotonin Transporter (SERT) and Monoamine Oxidase B (MAO-B) .
In Positron Emission Tomography (PET), 5-FAI is utilized in two distinct capacities:
As a Radiotracer ([¹⁸F]5-FAI): For direct imaging of SERT density and distribution, or MAO-B availability in neurodegenerative disease models.
As a Blocking Agent: To validate the specificity of other serotonergic radioligands (e.g., [¹¹C]DASB) or to study the occupancy of novel antidepressants.
This guide details the protocols for the radiosynthesis , quality control , and preclinical PET imaging workflows involving 5-FAI.
Scientific Mechanism & Rationale
Pharmacological Target
The indan backbone of 5-FAI locks the ethylamine side chain into a rigid conformation, reducing conformational entropy and enhancing binding affinity.
SERT Binding: 5-FAI binds to the substrate site of SERT, inducing serotonin release via transporter reversal. Unlike MDMA, it does not form toxic metabolites (e.g., quinones), making it an ideal probe for studying serotonin release mechanisms without confounding neurotoxicity.
MAO-B Inhibition: The 2-aminoindan scaffold is a pharmacophore for MAO-B inhibition (similar to rasagiline), making [¹⁸F]5-FAI a potential candidate for imaging astrogliosis in Alzheimer’s and Parkinson’s disease.
Mechanism of Action Diagram
The following diagram illustrates the interaction of [¹⁸F]5-FAI with the presynaptic terminal and its radiochemical synthesis pathway.
Figure 1: Radiosynthesis workflow and biological targets of [¹⁸F]5-FAI.
Experimental Protocols
Radiosynthesis of [¹⁸F]5-Fluoro-2-aminoindan
Objective: To synthesize high molar activity [¹⁸F]5-FAI suitable for in vivo injection.
Materials:
Precursor: N-Boc-5-nitro-2-aminoindan or N-Boc-5-(trimethylammonium)-2-aminoindan triflate.
Isotope: [¹⁸F]Fluoride (produced via ¹⁸O(p,n)¹⁸F reaction).
Module: GE TRACERlab FX or equivalent automated synthesis module.
Step-by-Step Protocol:
Activation: Trap [¹⁸F]fluoride on a QMA carbonate cartridge. Elute with K₂CO₃/Kryptofix 2.2.2 solution into the reaction vessel. Dry azeotropically with acetonitrile at 95°C under helium flow/vacuum.
Labeling: Add 5.0 mg of Precursor dissolved in 1 mL anhydrous DMSO. Heat to 130°C for 15 minutes .
Note: The nitro group acts as the leaving group for nucleophilic aromatic substitution (SₙAr).
Deprotection: Cool the reactor to 40°C. Add 1 mL of 4N HCl. Heat to 100°C for 10 minutes to remove the Boc-protecting group.
Neutralization: Cool to 40°C and add 1.5 mL of 2N NaOH and 2 mL of HPLC mobile phase buffer.
Purification: Inject the mixture onto a semi-preparative HPLC column (e.g., C18, 250x10 mm).
Mobile Phase: Ethanol/0.1 M Ammonium Acetate (15:85 v/v).
Formulation: Collect the product fraction (retention time ~12-15 min). Dilute with water, pass through a C18 Sep-Pak, wash with water, and elute with 1 mL ethanol followed by 10 mL saline. Pass through a 0.22 µm sterile filter.
Quality Control Criteria:
Parameter
Specification
Radiochemical Purity
> 98% (HPLC)
Molar Activity
> 37 GBq/µmol
pH
5.5 – 7.5
| Residual Solvents | Ethanol < 10% |
Preclinical PET Imaging Protocol (Rat Model)
Objective: To visualize SERT distribution or assess MAO-B occupancy.
Animal Model: Sprague-Dawley Rats (250–300 g).
Protocol:
Anesthesia: Induce with 5% isoflurane; maintain at 1.5–2% isoflurane in O₂ (1 L/min). Monitor body temperature and maintain at 37°C using a heating pad.
Catheterization: Cannulate the tail vein for tracer injection.
Positioning: Place the animal in the PET scanner (e.g., Siemens Inveon) with the head centered in the field of view (FOV).
Transmission Scan: Perform a 10-minute ⁵⁷Co or CT transmission scan for attenuation correction.
Injection & Acquisition:
Start the PET acquisition (List mode).
Simultaneously inject 10–20 MBq of [¹⁸F]5-FAI as a bolus (< 0.5 mL).
Acquire dynamic emission data for 60–90 minutes .
Blocking Studies (Validation):
Group A (Control): Vehicle injection 30 min prior to tracer.
Group B (SERT Block): Pre-treat with Citalopram (5 mg/kg, i.v.) 30 min prior.
Group C (MAO-B Block): Pre-treat with Selegiline (2 mg/kg, i.v.) 30 min prior.
Interpretation: A significant reduction in uptake in Group B confirms SERT specificity; reduction in Group C confirms MAO-B specificity.
Data Analysis & Interpretation
Image Reconstruction
Reconstruct dynamic data into time frames: 6x10s, 4x30s, 2x60s, 5x300s, 5x600s. Apply corrections for attenuation, scatter, and decay.
Kinetic Modeling
Define Regions of Interest (ROIs) on the co-registered MRI/CT template:
Reference Region: Cerebellum (low SERT, though MAO-B is present; use with caution or use white matter).
Recommended Model:Logan Graphical Analysis (using reference region) or Simplified Reference Tissue Model (SRTM) to calculate the Binding Potential (BP_ND).
Where
represents the availability of the receptor/enzyme.
References
Nichols, D. E., et al. (1990). "Synthesis and pharmacological characterization of a series of 2-aminoindans as analogues of p-chloroamphetamine." Journal of Medicinal Chemistry, 33(2), 703-710. Link
Oya, S., et al. (2000). "Synthesis and evaluation of 5-[18F]fluoro-2-aminoindan as a potential serotonin transporter imaging agent." Journal of Nuclear Medicine, 41(5 Supplement), 123P. Link
Fowler, J. S., et al. (2015). "Monoamine Oxidase Imaging." Methods in Molecular Biology, 1248, 449-475. Link
Marona-Lewicka, D., & Nichols, D. E. (1994). "Behavioral effects of the highly selective serotonin releasing agent 5-methoxy-6-methyl-2-aminoindan." European Journal of Pharmacology, 258(1-2), 1-13. Link
Derivatization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for SAR studies
Application Note: Strategic Derivatization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for SAR Studies Executive Summary & Strategic Rationale This guide details the derivatization protocols for 5-Fluoro-2,3-dihydro-1H-inde...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Derivatization of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for SAR Studies
Executive Summary & Strategic Rationale
This guide details the derivatization protocols for 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI), a rigid bicyclic scaffold with significant potential in CNS drug discovery. Unlike its regioisomer 1-aminoindane (the scaffold of Rasagiline), the 2-aminoindane core offers a unique pharmacological profile, often acting as a substrate-type releaser or reuptake inhibitor of monoamines.
Why this Scaffold?
Metabolic Stability: The inclusion of fluorine at the C5 position functions as a metabolic block. In the analogous phenethylamine structure, this position corresponds to the para-position, a primary site for Cytochrome P450-mediated hydroxylation. Fluorine substitution prevents this rapid clearance, extending half-life (
).
Achirality (CMC Advantage): Unlike 1-aminoindanes, 5-Fluoro-2-aminoindane possesses a plane of symmetry passing through C2 and C5. This lack of chirality simplifies chemical development (CMC) by eliminating the need for enantioselective synthesis or chiral resolution.
Rigidity: The indane ring constrains the ethylamine side chain into a specific conformation, reducing the entropic penalty upon receptor binding compared to flexible phenethylamines.
SAR Logic & Design Vectors
The derivatization strategy focuses on the secondary amine nitrogen to modulate lipophilicity (LogP), pKa, and steric fit within the target binding pocket (e.g., MAO-B active site or MAT transporters).
SAR Decision Matrix (Graphviz Workflow)
Figure 1: Strategic decision tree for diversifying the 5-FAI scaffold based on pharmacological goals.
Purpose: To generate a library of secondary and tertiary amines for exploring the hydrophobic pocket of the target receptor.
Mechanism: Formation of an iminium ion followed by in situ reduction.[1]
Free Base Preparation (Optional but Recommended): If starting with the HCl salt, dissolve in water, basify with 1M NaOH, extract into DCM, dry over MgSO4, and concentrate. Note: STAB can tolerate amine salts if DIPEA is added, but free base yields are generally higher.
Imine Formation: In a 20 mL scintillation vial, dissolve 5-FAI (0.5 mmol) in DCE (5 mL). Add the aldehyde (0.55 mmol). If the reaction is sluggish (ketones), add AcOH (0.5 mmol). Stir at Room Temperature (RT) for 30–60 mins.
Reduction: Add NaBH(OAc)3 (0.75 mmol) in one portion. The reaction may bubble slightly. Cap and stir at RT for 4–16 hours.
Monitoring: Check via LC-MS. The imine intermediate usually disappears rapidly.
Quench & Workup: Quench with saturated aqueous NaHCO3 (5 mL). Stir for 15 mins. Extract with DCM (3 x 5 mL).
Purification (SCX Method): For library scale, pass the organic layer through a Strong Cation Exchange (SCX) cartridge.
Wash with MeOH (elutes non-basic impurities).
Elute product with 2M NH3 in MeOH.
Isolation: Concentrate the ammoniacal eluent to yield the pure secondary amine.
Protocol B: N-Propargylation (MAO-B Targeting)
Purpose: To synthesize irreversible MAO inhibitors (suicide substrates) analogous to Rasagiline.
Critical Note: Propargyl bromide is a potent alkylating agent. Avoid bis-alkylation by using excess amine or slow addition.
Suspend 5-FAI (1.0 mmol) and K2CO3 (2.0 mmol) in dry ACN (10 mL).
Cool to 0°C in an ice bath.
Add Propargyl bromide (0.9 mmol) dropwise over 20 minutes.
Allow to warm to RT and stir for 12 hours.
Filtration: Filter off inorganic salts.
Purification: Flash column chromatography (Silica gel, Hexane:EtOAc gradient) is mandatory here to separate the mono-propargyl product from the bis-propargyl impurity and unreacted starting material.
Physicochemical Property Profiling
When designing the library, aim for the properties listed in the "Target" column to ensure CNS penetration (Blood-Brain Barrier).
Property
5-Fluoro-2-aminoindane (Parent)
Rasagiline (Reference)
Target Range (CNS Drugs)
MW
151.18
171.24
< 350
cLogP
~1.8
~2.1
2.0 – 4.0
TPSA
26.02 Ų
12.03 Ų
< 90 Ų
H-Bond Donors
1
1
< 3
pKa (Basic)
~9.8
~7.0 (due to propargyl)
7.5 – 9.5
Chirality
Achiral
Chiral (R-enantiomer active)
N/A
Data Interpretation: The parent 5-FAI is slightly less lipophilic than ideal for rapid CNS entry. Derivatization with hydrophobic groups (Protocol A) or propargyl groups (Protocol B) will push the cLogP into the optimal 2.0–3.0 range.
Mechanistic Visualization
Reaction Scheme: Reductive Amination
Figure 2: One-pot reductive amination mechanism using Sodium Triacetoxyborohydride.
Safety & Compliance
Fluorinated Intermediates: While 5-FAI is generally stable, fluorinated aromatics can be expensive and should be recovered where possible.
MAO Inhibition Risks: Derivatives (especially propargyl-amines) may be potent MAO inhibitors. Researchers must handle these compounds with care, avoiding self-administration or inhalation, as they can induce hypertensive crises if interacting with tyramine-rich foods (Cheese Effect), although 2-aminoindanes are generally more selective or reversible than hydrazines.
Regulatory Status: 2-Aminoindane derivatives are often monitored as New Psychoactive Substances (NPS). Ensure all synthesis is performed under appropriate licensure and for legitimate research purposes only.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 16666328, 5-Fluoro-2,3-dihydro-1H-inden-1-amine (Isomer Reference). Retrieved from [Link]
Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry.[4] Retrieved from [Link]
Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[1] Journal of Organic Chemistry.[1][2] (Standard Protocol Grounding). Retrieved from [Link]
Youdim, M. B., & Weinstock, M. (2001). Molecular basis of neuroprotective activities of rasagiline and the anti-Alzheimer drug TV3326. Cell Mol Neurobiol.[5] (Mechanism of Aminoindanes).[6] Retrieved from [Link]
Master Organic Chemistry (2017). Reductive Amination: Mechanism and Reagents. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Status: Active
Ticket ID: CRY-5FAI-001
Assigned Specialist: Senior Application Scientist, Crystallization Process Development
Executive Summary & Chemical Profile
User Context: You are likely encountering difficulties isolating 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) as a crystalline solid. This secondary amine is structurally rigid, lipophilic due to the fluorine substitution, and prone to "oiling out" (Liquid-Liquid Phase Separation) rather than nucleating directly.
Chemical Profile:
CAS (Generic/HCl): 148960-33-2 (HCl salt often cited in research contexts)
pKa (Calculated): ~9.5–10.0 (Amine protonation)
Critical Challenge: The free base is a low-melting solid or oil. Stable isolation requires salt formation (HCl, Fumarate, or Tartrate).
Safety Disclaimer: This guide is strictly for laboratory research and development use. 5-FAI is a chemical intermediate with potential neuroactive properties.[1] Standard PPE (gloves, fume hood, eye protection) is mandatory.
Module 1: The "Oiling Out" Phenomenon
The Issue:
"I added my acid to the free base solution, but instead of white crystals, a sticky yellow oil separated at the bottom."
The Mechanism:
This is Liquid-Liquid Phase Separation (LLPS) . It occurs when the interaction between the newly formed salt and the solvent is unfavorable, but the supersaturation is too high (or temperature too high) for organized crystal lattice formation. The system enters a metastable "oiling" zone before it hits the labile nucleation zone.
Troubleshooting Protocol: The "Cloud Point" Seeding Method
Do not cool the reaction rapidly. Rapid cooling promotes oiling.
Solvent Switch: If using Diethyl Ether (Et₂O), switch to a more polar/protic system. Pure ether often causes rapid oiling of amine salts.
Dissolve the free base in the minimum amount of warm IPA (40°C).
Add the acid (e.g., HCl in Dioxane or IPA) dropwise until pH < 3.
Critical Step: If oil forms, reheat until the solution is clear (homogeneous).
Add the antisolvent (Ether or Ethyl Acetate) dropwise just until a faint, persistent cloudiness (turbidity) appears. STOP.
Seed: Add a tiny crystal of pure product (if available) or scratch the glass side vigorously.
Ripening: Allow to cool to room temperature slowly (wrap flask in foil/towel).
Visual Workflow (Graphviz):
Module 2: Chiral Resolution (Enantiomeric Purity)
The Issue:
"I synthesized the racemate, but I need the (S)-enantiomer. Standard recrystallization isn't changing the optical rotation."
The Mechanism:
Enantiomers have identical physical properties (solubility) in achiral environments. You cannot separate them by simple recrystallization unless you convert them into Diastereomers using a chiral resolving agent.
Proven Resolving Agents for 2-Aminoindanes:
L-(+)-Tartaric Acid: The classic choice. Cheap, forms robust salts.
Di-p-toluoyl-L-tartaric acid (L-DTTA): Higher molecular weight, often provides sharper separation for lipophilic amines like 5-FAI due to π-π stacking interactions with the indane ring.
Protocol: Diastereomeric Salt Resolution
Stoichiometry: Mix 1.0 eq of Racemic 5-FAI (Free Base) with 0.5 to 1.0 eq of the Chiral Acid (start with 1.0 eq for initial screen).
Solvent: Methanol (MeOH) or MeOH/Water (95:5).
Process:
Dissolve both in boiling MeOH.
Cool slowly to room temperature, then 4°C.
Filter the precipitate.[2] This is Salt A (enriched).
The mother liquor contains Salt B (opposite enantiomer).
Liberation: Treat Salt A with NaOH (aq) and extract with DCM to get the free base. Check enantiomeric excess (ee) via Chiral HPLC.
Recycle: If ee is <95%, recrystallize Salt A again from MeOH.
Visual Workflow (Graphviz):
Module 3: Purity & Regioisomers (4-F vs 5-F)
The Issue:
"My NMR shows a small impurity peak that tracks with the product. Is it the 4-fluoro isomer?"
The Explanation:
During the cyclization of the indane ring (depending on the synthesis route, e.g., Friedel-Crafts), fluorine directing effects can lead to mixtures of 5-fluoro (desired) and 4-fluoro or 6-fluoro isomers. Because these isomers are isomorphous (similar crystal lattice shape/volume), they often co-crystallize, making separation by crystallization alone extremely difficult.
Troubleshooting Data Table: Separation Strategies
Method
Effectiveness
Notes
Recrystallization (HCl Salt)
Low
Isomers often form solid solutions.
Flash Chromatography
Medium
Requires very non-polar gradient (Hexane/EtOAc) on Free Base.
Preparative HPLC
High
Recommended. Use Fluorophenyl (PFP) stationary phase for fluorine selectivity.
Derivatization
High
React with Boc-anhydride. Separate the Boc-protected isomers (different lipophilicity), then deprotect.
Module 4: Solvent Screening Guide (HCl Salt)
Use this table to select solvents for recrystallizing the Hydrochloride salt of 5-FAI.
Solvent System
Solubility (Hot)
Solubility (Cold)
Suitability
Water
High
High
Poor. Yield loss is too high.
Methanol
High
Moderate
Good for initial dissolution, but needs antisolvent.
Isopropanol (IPA)
Moderate
Low
Excellent. Best balance for single-solvent recrystallization.
Acetone
Low
Insoluble
Good Antisolvent.
Diethyl Ether
Insoluble
Insoluble
Excellent Antisolvent. (Risk of oiling if added too fast).
Acetonitrile
Moderate
Low
Good alternative if IPA fails.
References
Chiral Resolution Mechanisms:
Kozma, D. (2001).[3] CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. CRC Press. (General reference for amine resolution with tartaric acid).
Aminoindane Synthesis & Properties:
Nichols, D. E., et al. (1991). "Synthesis and pharmacological evaluation of 2-aminoindane analogs." Journal of Medicinal Chemistry. (Provides foundational data on 2-aminoindane salt handling).
Oiling Out & LLPS:
Veesler, S., et al. (2006). "Liquid-Liquid Phase Separation in Crystallization." Organic Process Research & Development.
Fluorine Regioisomer Separation:
ResearchGate. (2025). HPLC Separation of Perfluorinated Compounds and Isomers Using a Pentafluorophenyl Reverse Phase Column.
Technical Support Center: Optimization of N-alkylation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Welcome to the technical support center for the N-alkylation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troublesho...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the N-alkylation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and optimized protocols for this crucial synthetic transformation. Our focus is on providing practical, field-proven insights to help you overcome common challenges and achieve high-yielding, clean reactions.
Introduction: The "Why" Behind the Method
The N-alkylation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a critical step in the synthesis of various pharmacologically active molecules. The secondary or tertiary amine moiety introduced through this reaction often plays a vital role in the molecule's interaction with biological targets. However, like many N-alkylation reactions, this process can be fraught with challenges, most notably the propensity for over-alkylation, leading to a mixture of mono-, di-alkylated products, and even quaternary ammonium salts.[1][2] This guide will explore two primary strategies to control this reaction: classical direct alkylation with careful optimization and the more selective reductive amination pathway.
Troubleshooting Guide & FAQs
This section addresses common issues encountered during the N-alkylation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in a question-and-answer format.
Q1: My reaction yield is very low. What are the potential causes and how can I improve it?
A1: Low yields can stem from several factors. Let's break them down:
Incomplete Reaction: The reaction may not have gone to completion. Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material is still present after a significant amount of time, consider increasing the reaction temperature or using a more reactive alkylating agent. For instance, switching from an alkyl chloride to an alkyl bromide or iodide can enhance reactivity.
Poor Nucleophilicity of the Amine: While 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a reasonably good nucleophile, its reactivity can be hampered by steric hindrance or solvent effects.
Suboptimal Base: The choice of base is critical. It must be strong enough to deprotonate the amine (or the ammonium salt formed after the first alkylation) but not so strong as to cause side reactions with the alkylating agent or the solvent. For direct alkylations, inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often good starting points. Cesium carbonate can be particularly effective due to its higher solubility in organic solvents.
Inappropriate Solvent: The solvent plays a crucial role in solvating the reactants and influencing the reaction rate. Polar aprotic solvents like acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are generally preferred for Sₙ2 reactions.
Product Degradation: The desired product might be unstable under the reaction conditions. If you suspect this, try running the reaction at a lower temperature for a longer duration.
Q2: I'm observing significant amounts of the di-alkylated product. How can I improve the selectivity for mono-alkylation?
A2: This is the classic challenge of N-alkylation. The mono-alkylated product is often more nucleophilic than the starting primary amine, leading to a "runaway" reaction.[1] Here are several strategies to favor mono-alkylation:
Stoichiometry Control: Use a large excess of the amine relative to the alkylating agent. This statistically favors the alkylating agent reacting with the more abundant starting amine. However, this can be wasteful if the amine is expensive.
Slow Addition of Alkylating Agent: Adding the alkylating agent slowly (e.g., via a syringe pump) can help maintain a low concentration of the alkylating agent, thus reducing the chance of the mono-alkylated product reacting further.
Lower Reaction Temperature: Running the reaction at a lower temperature can sometimes improve selectivity.
Switch to Reductive Amination: This is often the most effective solution for clean mono-alkylation.[3][4][5] This two-step, one-pot process involves the formation of an imine intermediate by reacting the amine with an aldehyde or ketone, followed by in-situ reduction. The choice of reducing agent is key for selectivity.
Q3: My purification is very difficult due to a mixture of closely-related products. What can I do?
A3: Purification challenges are a direct consequence of poor reaction selectivity.
Optimize the Reaction: The best purification strategy is to have a cleaner crude product. Revisit the points in Q2 to improve the selectivity of your reaction.
Chromatography: Column chromatography is the most common method for separating such mixtures.[6] Experiment with different solvent systems (e.g., gradients of ethyl acetate in hexanes, with a small percentage of triethylamine to prevent streaking of the amines on the silica gel).
Acid-Base Extraction: If there is a significant difference in the basicity of your starting material and products, a carefully controlled acid-base extraction might be effective.
Derivatization: In some cases, it might be easier to derivatize the mixture (e.g., by acylation) to create compounds with more distinct physical properties, separate them, and then remove the derivatizing group.
Q4: I am considering reductive amination. Which reducing agent should I choose?
A4: The choice of reducing agent is critical for a successful reductive amination.
Sodium Borohydride (NaBH₄): A good, inexpensive choice, but it can also reduce the starting aldehyde or ketone. It is often added after the imine has had time to form.
Sodium Cyanoborohydride (NaBH₃CN): This is a milder and more selective reducing agent that can be present from the start of the reaction, as it preferentially reduces the iminium ion over the carbonyl group.[3] However, it is toxic and requires careful handling.
Sodium Triacetoxyborohydride (STAB): A popular choice as it is less toxic than NaBH₃CN and is also selective for the iminium ion. It is particularly effective for reductive aminations of ketones.
Catalytic Hydrogenation: Using a catalyst like Palladium on carbon (Pd/C) with a hydrogen source (e.g., H₂ gas, ammonium formate) is another effective method.[7]
Optimized Experimental Protocols
The following protocols are provided as a starting point and may require further optimization based on the specific alkyl group being introduced.
Protocol 1: Direct N-Alkylation
This protocol aims to favor mono-alkylation through stoichiometric control.
Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 5-Fluoro-2,3-dihydro-1H-inden-2-amine (1.0 eq), potassium carbonate (2.0 eq), and acetonitrile (10 mL per mmol of amine).
Reagent Addition: Begin stirring the mixture and add the alkyl halide (0.8 eq) dropwise over 30 minutes at room temperature.
Reaction: Heat the reaction mixture to a gentle reflux (or a temperature deemed appropriate based on the reactivity of the alkyl halide) and monitor by TLC.
Workup: Once the reaction is complete, cool the mixture to room temperature and filter off the inorganic salts. Concentrate the filtrate under reduced pressure.
Purification: Dissolve the crude residue in a suitable organic solvent (e.g., dichloromethane) and wash with water. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. Purify the crude product by column chromatography.
Protocol 2: Reductive Amination
This protocol is generally preferred for achieving high selectivity for mono-alkylation.
Imine Formation: In a round-bottom flask, dissolve 5-Fluoro-2,3-dihydro-1H-inden-2-amine (1.0 eq) and the desired aldehyde or ketone (1.1 eq) in a suitable solvent such as methanol or tetrahydrofuran (THF). Stir the mixture at room temperature for 1-2 hours to allow for imine formation.
Reduction: Cool the reaction mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄) (1.5 eq) portion-wise, ensuring the temperature does not rise significantly.
Reaction Completion: Allow the reaction to warm to room temperature and stir until the reaction is complete (as monitored by TLC).
Quenching and Workup: Carefully quench the reaction by the slow addition of water. Extract the product with an organic solvent like ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography if necessary.
Data Presentation
Parameter
Direct Alkylation
Reductive Amination
Selectivity
Moderate to low
High
Key Reagents
Alkyl halide, Base (K₂CO₃)
Aldehyde/Ketone, Reducing agent (NaBH₄)
Common Solvents
Acetonitrile, DMF
Methanol, THF
Typical Temperature
Room temp. to reflux
0 °C to room temp.
Key Advantage
Simple, one-step process
High selectivity for mono-alkylation
Key Disadvantage
Prone to over-alkylation
Two-step, one-pot process
Visualizations
Reaction Mechanism: Reductive Amination
Caption: Reductive amination pathway for N-alkylation.
Experimental Workflow: General N-Alkylation
Caption: General experimental workflow for N-alkylation.
Troubleshooting Decision Tree
Caption: Troubleshooting decision tree for N-alkylation.
References
Best Conditions For N-Alkylation? - Sciencemadness.org. Available at: [Link]
N-Alkylation of aromatic amines with alcohols by using a commercially available Ru complex under mild conditions - National Institutes of Health. Available at: [Link]
N alkylation at sp3 Carbon Reagent Guide - ACS Green Chemistry Institute. Available at: [Link]
N-Dealkylation of Amines - National Institutes of Health. Available at: [Link]
Alkylation of Amines (Sucks!) - Master Organic Chemistry. Available at: [Link]
Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines - Royal Society of Chemistry. Available at: [Link] selective-n-alkylation-of-amines-using-nitriles-under-hydrogenation-conditions-facile-synthesis-of-secondary-and-tertiary-amines
Synthesis of secondary and tertiary amines - Organic Chemistry Portal. Available at: [Link]
N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes - ACS Publications. Available at: [Link]
Amine alkylation - Wikipedia. Available at: [Link]
Zn(II)-Catalyzed Selective N-Alkylation of Amines with Alcohols Using Redox Noninnocent Azo-Aromatic Ligand as Electron and Hydrogen Reservoir - ACS Publications. Available at: [Link]
Avoiding Over-alkylation - ACS Green Chemistry Institute. Available at: [Link]
Reductive Amination, and How It Works - Master Organic Chemistry. Available at: [Link]
An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base - ResearchGate. Available at: [Link]
Direct N‐Alkylation/Fluoroalkylation of Amines Using Carboxylic Acids via Transition‐Metal‐Free Catalysis - ResearchGate. Available at: [Link]
Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. Available at: [Link]
Synthesis of 2-amino-5-fluoropyridine - ResearchGate. Available at: [Link]
Efficient synthesis of 2-aminoindane-2-carboxylic acid via dialkylation of nucleophilic glycine equivalent - National Institutes of Health. Available at: [Link]
Stable Secondary N-(Per)fluoroalkylamides from 1,2,3-Triazoles via Ketenimines - ChemRxiv. Available at: [Link]
N -Alkylation of Amines Under Microwave Irradiation: Modified Eschweiler–Clarke Reaction - ResearchGate. Available at: [Link]
Reductive amination - Wikipedia. Available at: [Link]
N-Alkylation of Amines with 2,5-Furandimethanol to N, N'-Disubstituted 2,5-Bis(aminomethyl)furans Catalyzed by a Metal-Ligand Bifunctional Iridium Catalyst - National Institutes of Health. Available at: [Link]
Practical Synthesis of N‐Alkyl‐N‐alkyloxycarbonylaminomethyl Prodrug Derivatives of Acetaminophen, Theophylline, and 6‐Mercaptopurine - ResearchGate. Available at: [Link]
2-Amino-1,3-benzothiazole: Endo N-Alkylation with α-Iodo Methyl Ketones Followed by Cyclization - National Institutes of Health. Available at: [Link]
Synthesis of Fluorinated Amines: A Personal Account - National Institutes of Health. Available at: [Link]
Organo-catalysed Reductive Amination/alkylation - ACS Green Chemistry Institute. Available at: [Link]
Synthesis of O- and N-alkylated products of 1,2,3,4-tetrahydrobenzo[c][7][8]naphthyrin-5(6H)-one - National Institutes of Health. Available at: [Link]
Selective N-Alkylation of Amines with DMC over Biogenic Cu–Zr Bimetallic Nanoparticles - National Institutes of Health. Available at: [Link]
Reductive amination of amines with formaldehyde ? - ResearchGate. Available at: [Link]
(S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride - MySkinRecipes. Available at: [Link]
New methods of resolution and purification of racemic and diastereomeric amino alcohol derivatives using boric acid and chiral 1,1'-bi-2-naphthol - National Institutes of Health. Available at: [Link]
Purification challenges with 5-Fluoro-2,3-dihydro-1H-inden-2-amine and solutions
Topic: Purification Challenges with 5-Fluoro-2,3-dihydro-1H-inden-2-amine Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs) Welcome to the Advanced Purification Support Hub. Thi...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Purification Challenges with 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Role: Senior Application Scientist
Format: Technical Support Center (Troubleshooting & FAQs)
Welcome to the Advanced Purification Support Hub.
This guide addresses the specific isolation and purification challenges associated with 5-Fluoro-2,3-dihydro-1H-inden-2-amine (CAS: 2340-06-9 / HCl Salt: 1381928-19-3). Due to its secondary alkyl amine structure, basicity, and fluorinated lipophilicity, this molecule presents a triad of challenges: silica adsorption (streaking) , phase stability (oiling) , and enantiomeric resolution .
Module 1: Chromatographic Isolation (The "Streaking" Issue)
Current Status: You are attempting to purify the free base on silica gel, but the compound elutes as a broad smear or does not elute at all.
Root Cause Analysis
Like most primary amines, 5-Fluoro-2,3-dihydro-1H-inden-2-amine is a Lewis base (
). Standard silica gel possesses acidic silanol groups (, ).
Mechanism: The amine protonates upon contact with the silica surface, forming strong ionic bonds with the silanols.[1]
Result: This non-linear adsorption isotherm causes severe peak tailing ("streaking") and mass loss.
Troubleshooting Protocol: The "Amine-Modified" Mobile Phase
Q: How do I stop the compound from streaking on silica?A: You must competitively block the silanol sites using a volatile basic modifier.[1]
Protocol:
Select Solvent System: Use Dichloromethane (DCM) and Methanol (MeOH).
Add Modifier: Add 1% to 5% Triethylamine (TEA) or 1% Ammonium Hydroxide (
, 28-30% aq) to the mobile phase.
Note:
is superior for highly polar amines but requires vigorous mixing with DCM/MeOH to form a single phase (e.g., 90:9:1 DCM:MeOH:).
Pre-treatment (Critical): Flush the silica column with 3 column volumes (CV) of the mobile phase containing the modifier before loading your sample. This "caps" the active silanol sites.
Visualization: Amine Chromatography Logic
Caption: Mechanism of silanol blocking to prevent amine tailing during flash chromatography.
Module 2: Phase Handling & Salt Formation
Current Status: The purified free base is an oil or low-melting solid that darkens upon storage.
Root Cause Analysis
Physical State: The 5-fluoro substitution lowers the crystal lattice energy compared to the non-fluorinated parent, often resulting in an oil at room temperature.
Carbamate Formation: Primary amines react rapidly with atmospheric
to form carbamates (), appearing as white crusts or "gunk" in the oil.
Troubleshooting Protocol: Conversion to HCl Salt
Q: My product is an oil. How do I stabilize it for storage?A: Convert the free base to the Hydrochloride (HCl) salt immediately after chromatography.
Protocol:
Dissolution: Dissolve the oily free base in a minimal amount of anhydrous Diethyl Ether (
) or Ethyl Acetate ().
Acidification: Dropwise add 4M HCl in Dioxane or 2M HCl in
at 0°C.
Target pH: Monitor with wet pH paper until pH
2.
Precipitation: The salt should precipitate as a white/tan solid.
Isolation: Filter under Argon/Nitrogen. Wash the cake with cold
to remove lipophilic impurities.
Drying: Dry in a vacuum oven at 40°C.
Data: Physical Properties Comparison
Property
Free Base (5-F-2-AI)
Hydrochloride Salt (5-F-2-AI · HCl)
State
Oil / Low-melting solid
Solid (Tan/White)
Stability
Low (Oxidation/Carbamates)
High (Shelf-stable > 1 year)
Solubility
DCM, EtOAc, MeOH
Water, MeOH, DMSO
Hygroscopicity
Low
Moderate (Store with desiccant)
Module 3: Enantiomeric Resolution
Current Status: You have a racemic mixture (
) but require the enantiopure - or - isomer for biological testing.
Root Cause Analysis
5-Fluoro-2,3-dihydro-1H-inden-2-amine is chiral.[2] The fluorine atom at position 5 breaks the symmetry of the indane ring relative to the amine at position 2. Most non-stereoselective syntheses (e.g., reductive amination of 5-fluoro-2-indanone) yield a racemate.
Troubleshooting Protocol: Chiral Resolution
Q: How do I separate the enantiomers?A: You have two viable paths: Chiral HPLC (Analytical/Prep) or Diastereomeric Crystallization.
Option A: Chiral HPLC (Recommended for <5g)
Column: Polysaccharide-based columns are most effective.
Primary Choice:Chiralpak IA or AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).
Process: Form the diastereomeric salt. One diastereomer will crystallize preferentially. Recrystallize to constant optical rotation.
Visualization: Purification Decision Tree
Caption: Decision matrix for processing crude 5-fluoro-2-aminoindane from synthesis to final pure solid.
Frequently Asked Questions (FAQs)
Q: Can I use recrystallization to remove regioisomers (e.g., 4-fluoro isomer)?A: Yes. If your synthesis involved a Friedel-Crafts cyclization, you likely have the 4-fluoro impurity. The HCl salt of the 5-fluoro isomer typically crystallizes better from Isopropyl Alcohol (IPA) or Ethanol than the 4-fluoro isomer. Perform a recrystallization of the crude salt from hot IPA.
Q: Why does my NMR show a broad peak for the amine protons?A: This is normal for amine salts due to proton exchange. To see a sharp doublet (coupling to CH), run the NMR in DMSO-
rather than , or shake the sample with to exchange the protons (the peak will disappear, confirming it is NH).
Q: Is the free base volatile?A: Moderately. Do not leave the free base under high vacuum (< 1 mbar) for extended periods at elevated temperatures (> 40°C), or you may lose material.
References
Amine Chromatography: "Troubleshooting Streaking of Amines on Silica Gel Columns." BenchChem Technical Support, 2025.[1] Link
Synthesis & Salt Formation: Patent US 2010/0113512 A1. "Preparation of (S)- and (R)-5-fluoro-2,3-dihydro-1H-inden-2-amine hydrochloride." Link
Chiral Separation: "Enantiomer Separation of Chiral Amines... on Polysaccharide Phenylcarbamates." ResearchGate, 2025. Link
General Properties: "5-Fluoro-2,3-dihydro-1H-inden-2-amine."[5][6] ChemicalBook, 2025.[7] Link
pKa & Basicity: "pKa and Electrical Properties of Amino Acids (Amine Analogues)." OrgoSolver, 2025. Link
Overcoming poor solubility of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in assays
<Technical Support Center Topic: Overcoming Poor Solubility of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in Assays Introduction: The Challenge of "Brick Dust" Compounds In drug discovery and biological research, promising co...
Author: BenchChem Technical Support Team. Date: February 2026
<Technical Support Center
Topic: Overcoming Poor Solubility of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in Assays
Introduction: The Challenge of "Brick Dust" Compounds
In drug discovery and biological research, promising compounds are often sidelined by a common, yet formidable, hurdle: poor aqueous solubility. 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a compound of interest in neurological research, exemplifies this challenge.[1] Its hydrophobic scaffold means that achieving and maintaining a sufficient concentration in aqueous assay buffers can be difficult, leading to compound precipitation, inaccurate results, and misleading structure-activity relationships (SAR).[2]
This guide provides a comprehensive, question-and-answer-based approach to systematically address and overcome the solubility issues associated with 5-Fluoro-2,3-dihydro-1H-inden-2-amine. As your virtual application scientist, I will walk you through understanding the compound's properties, selecting appropriate solubilization strategies, and troubleshooting common pitfalls to ensure the integrity and reliability of your experimental data.
Part 1: Understanding the Root Cause - Physicochemical Properties
Q1: Why is 5-Fluoro-2,3-dihydro-1H-inden-2-amine so poorly soluble in aqueous buffers?
A1: The solubility challenge stems from its molecular structure. The indane core is a bicyclic hydrocarbon, making it rigid and lipophilic (hydrophobic). While the primary amine group (-NH2) offers a site for hydrogen bonding and potential protonation, the bulky, nonpolar hydrocarbon portion of the molecule dominates its character, leading to low affinity for water. Compounds with low aqueous solubility are often colloquially referred to as "brick dust" in the pharmaceutical industry.[3]
Q2: What is the pKa of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, and why is it important?
A2: The predicted pKa of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is approximately 8.90.[4] The pKa is the pH at which the amine group is 50% protonated (ionized) and 50% neutral.
Why this matters:
Below the pKa (acidic conditions): The amine group will be predominantly protonated (-NH3+). This positive charge significantly increases the molecule's polarity and its ability to interact with water, thereby increasing its aqueous solubility.
Above the pKa (basic conditions): The amine group will be in its neutral, uncharged form (-NH2). In this state, the molecule is more lipophilic and less soluble in water.
Understanding the pKa is the cornerstone of developing a pH-modification strategy for solubilization.
Part 2: Primary Solubilization Strategies - A Step-by-Step Guide
This section outlines a logical progression of techniques, from the simplest to the more complex, for solubilizing your compound.
Q3: I'm starting a new experiment. What is the first thing I should try to dissolve 5-Fluoro-2,3-dihydro-1H-inden-2-amine?
A3: Always begin by creating a high-concentration stock solution in an organic solvent. Dimethyl sulfoxide (DMSO) is the most common and recommended starting point for compound management in drug discovery.[5]
}
enddot
Caption: Workflow for preparing a DMSO stock solution.
Best Practices for DMSO Stocks:
Anhydrous DMSO: Use high-purity, anhydrous DMSO to prevent water absorption, which can decrease the solubility of some compounds over time.[6]
Storage: Store stock solutions in tightly sealed containers at -20°C or -80°C to maintain stability.[7]
Freeze-Thaw Cycles: Minimize freeze-thaw cycles as they can lead to compound precipitation.[6][8] Aliquot the stock solution into smaller, single-use volumes.
Q4: My compound precipitates when I dilute my DMSO stock into my aqueous assay buffer. What should I do now?
A4: This is a very common issue known as "crashing out." It happens because the compound is highly soluble in DMSO but not in the final aqueous buffer, where the DMSO concentration is much lower.[9][10]
}
enddot
Caption: Decision tree for selecting a solubilization strategy.
Part 3: Detailed Protocols and Troubleshooting
Strategy 1: pH Adjustment
Q5: How do I use pH to increase the solubility of 5-Fluoro-2,3-dihydro-1H-inden-2-amine?
A5: Since the compound is a basic amine, lowering the pH of your solvent will protonate the amine group, forming a more soluble salt.[11] The goal is to work at a pH that is at least 1-2 units below the pKa (8.90). A target pH of 6.0-7.0 is often a good starting point for many biological assays.
Prepare an Acidic Solvent: Prepare sterile water or a simple buffer (e.g., 10 mM MES) and adjust the pH to ~4.0-5.0 with dilute HCl.
Dissolution: Weigh out the solid 5-Fluoro-2,3-dihydro-1H-inden-2-amine and dissolve it directly in the acidic solvent to make a 1-10 mM stock. Vortex or sonicate until fully dissolved. The compound should now be in its more soluble hydrochloride salt form.
Assay Dilution: Dilute this acidic stock into your final assay buffer. The final pH of the assay should remain within the acceptable range for your biological system.
Validation: Always measure the final pH of your assay solution after adding the compound to ensure it has not shifted significantly.
Troubleshooting:
Precipitation still occurs: The final buffer pH may be too high, or the buffer components may be forming an insoluble salt with your compound. Try a lower final pH if your assay can tolerate it.
Strategy 2: Co-solvents
Q6: My assay is sensitive to pH changes. Can I use more organic solvent instead?
A6: Yes. Increasing the percentage of an organic co-solvent in your final assay buffer can maintain solubility.[12] However, this must be done cautiously, as organic solvents can impact the activity of enzymes and the health of cells.[13][14]
Comparison of Common Co-solvents
Co-solvent
Typical Final Conc.
Pros
Cons / Potential Interferences
DMSO
0.1% - 2%
Strong solvent, widely used.
Can inhibit some enzymes[15], affect cell membrane fluidity.
Ethanol
0.5% - 5%
Less aggressive than DMSO, volatile.
Can denature proteins at higher concentrations.
PEG 400
1% - 10%
Low toxicity, good solubilizer.
Increases viscosity, can interfere with some detection methods.
Protocol: Co-solvent Titration
Determine Assay Tolerance: First, run a control experiment to determine the maximum percentage of your chosen co-solvent (e.g., DMSO) that your assay can tolerate without affecting the results (e.g., enzyme activity, cell viability). Typically, this is between 0.5% and 2%.
Prepare Serial Dilutions: Prepare your compound stock in 100% DMSO. Make serial dilutions of this stock into your final assay buffer.
Observe: Visually inspect for the highest concentration that remains soluble at your pre-determined maximum co-solvent percentage. This is your working limit.
Strategy 3: Cyclodextrins
Q7: What are cyclodextrins and how can they help? I need to keep the organic solvent concentration very low.
A7: Cyclodextrins are ring-shaped molecules made of sugar units. They have a hydrophilic (water-loving) exterior and a hydrophobic (water-fearing) interior cavity.[16][17] Poorly soluble drugs like 5-Fluoro-2,3-dihydro-1H-inden-2-amine can be encapsulated within this hydrophobic core, forming an "inclusion complex."[16][17] This complex has a water-soluble exterior, effectively shuttling the drug into the aqueous solution.[18][19]
Recommended Cyclodextrin:
HP-β-CD (Hydroxypropyl-beta-cyclodextrin): Highly soluble in water and has a cavity size suitable for many drug-like molecules. It is widely used in pharmaceutical formulations.
Protocol: Solubilization with HP-β-CD
Prepare Cyclodextrin Solution: Prepare a 10-40% (w/v) solution of HP-β-CD in your assay buffer.
Add Compound: Add the solid 5-Fluoro-2,3-dihydro-1H-inden-2-amine directly to the HP-β-CD solution.
Equilibrate: Vortex and/or sonicate the mixture. It may require incubation (e.g., 1-2 hours at room temperature or 37°C) to allow for the formation of the inclusion complex.
Filter (Optional): If any undissolved particulate remains, use a 0.22 µm syringe filter to obtain a clear, saturated solution.
Assay: Use the clear filtrate as your stock solution for dilution into the final assay.
References
MySkinRecipes. (S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. Available from: [Link]
PubChem. 5-fluoro-1,3-dihydro-2H-indol-2-one | C8H6FNO. Available from: [Link]
Loftsson, T., & Jarvinen, T. (2021). Solubility of Cyclodextrins and Drug/Cyclodextrin Complexes. MDPI. Available from: [Link]
Gould, S., & Scott, R. C. (2018). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC - PubMed Central. Available from: [Link]
Perumalla, S. R., & Sun, C. C. (2022). Mechanistic study of the solubilization effect of basic amino acids on a poorly water-soluble drug. PMC - NIH. Available from: [Link]
Matson, S. L., et al. (2009). Best practices in compound management for preserving compound integrity and accurately providing samples for assays. PubMed. Available from: [Link]
ResearchGate. How to avoid dmso dissolved inhibitor from precipitating out when added in culture media? Available from: [Link]
Empting, M., et al. (2010). Influence of Organic Solvents on Enzymatic Asymmetric Carboligations. PMC - NIH. Available from: [Link]
Lindman, S., et al. (2022). Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter. Biochemistry. Available from: [Link]
Beck, B., et al. (2012). A Bifunctional Dimethylsulfoxide Substitute Enhances the Aqueous Solubility of Small Organic Molecules. PMC. Available from: [Link]
Matson, S. L., et al. (2009). Best Practices in Compound Management for Preserving Compound Integrity and Accurately Providing Samples for Assays. ResearchGate. Available from: [Link]
Indian Journal of Pharmaceutical Sciences. In Vitro | Enzyme Inhibition | Organic Solvent | CYP450 | Flavin Monooxgenase. Available from: [Link]
Zhang, Y., et al. (2022). Solubilization techniques used for poorly water-soluble drugs. PMC - PubMed Central. Available from: [Link]
GMP Plastics. (2025). Optimizing Compound Storage for Long-Term Stability and Safety. Available from: [Link]
Ziath. Samples in DMSO: What an end user needs to know. Available from: [Link]
Ghandi, K. (2020). A comprehensive review of the influence of co-solvents on the catalysed methanolysis process to obtain biodiesel. PMC - NIH. Available from: [Link]
ResearchGate. Why is my compound soluble in DMSO, but precipitating with subsequent dilutions? Available from: [Link]
Ali, M. S., & Choudhury, A. (2014). A Study on Solubilization of Poorly Soluble Drugs by Cyclodextrins and Micelles: Complexation and Binding Characteristics of Sulfamethoxazole and Trimethoprim. PMC - NIH. Available from: [Link]
Method refinement for the chiral resolution of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Technical Support Center: Method Refinement for Chiral Resolution of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Executive Summary & Scientific Context The Molecule: 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindan...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Method Refinement for Chiral Resolution of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Executive Summary & Scientific Context
The Molecule: 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindane).
The Challenge: "Remote Chirality."
Unlike 1-aminoindane, where the stereocenter (C1) is directly adjacent to the aromatic ring, the stereocenter in your target (C2) is distinct. The chirality arises solely because the 5-Fluoro substitution breaks the
plane of symmetry that would otherwise exist in the parent 2-aminoindane. Because the chiral center (C2) is physically distant from the source of asymmetry (C5-Fluorine), the enantiomeric discrimination (ΔΔG) provided by standard resolving agents may be lower than expected.
This guide moves beyond basic protocols to address the specific thermodynamic and kinetic bottlenecks of resolving this "remote chiral" scaffold.
Module 1: Classical Chemical Resolution (Diastereomeric Salt Formation)
Context: This is the most scalable method, but it requires precise "Acid Matching" due to the weak chiral influence of the 5-Fluoro group.
Phase 1: The Screening Matrix (Troubleshooting Low Yield/EE)
Q: I tried L-Tartaric acid and Mandelic acid, but I’m getting oils or racemic crystals. Why?
A: The "Remote Chirality" effect means the crystal lattice energy differences between the
-salt and -salt are minimal. Simple aliphatic acids often fail here. You need a resolving agent that utilizes π-π stacking to engage the aromatic ring, thereby "bringing" the fluorine's asymmetry closer to the salt bridge interaction.
Protocol Refinement: The "Dutch Resolution" Family Screen
Do not screen acids randomly. Use this structural hierarchy:
Context: If chemical resolution yields < 80% ee or requires >3 recrystallizations, chromatographic separation is more time-efficient for early-phase development.
Column Selection & Method Development
Q: Which chiral stationary phase (CSP) works best for the 5-Fluoro-2-aminoindane scaffold?
A: Amine-functionalized indanes interact strongly with Amylose-based columns due to the inclusion mechanism.
Recommended CSPs:
Chiralpak IA / i-CHIRAL 6 (Amylose tris(3,5-dimethylphenylcarbamate)): Immobilized phase. Robust.
Mobile Phase: Hexane/EtOH/DEA (90:10:0.1). The Diethylamine (DEA) is critical to suppress peak tailing caused by the free amine interacting with silanols.
Advantage:[1][2] The chloro-substituent on the CSP often provides better electronic recognition of the Fluorine on your analyte (Halogen-Halogen interaction).
Q: I am seeing peak overlap (Resolution
). How do I improve separation without changing the column?
A: The issue is likely the basicity of the amine causing non-specific binding.
Troubleshooting Steps:
Increase Modifier Strength: Switch the basic additive from DEA to 0.1% Ethylenediamine (EDA) . EDA is a bidentate base that more effectively blocks active silica sites.
Temperature Effect: Lower the column temperature to 15-20°C.
Mechanism:[3] Enantioseparation is enthalpy-driven. Lower temperatures increase the retention difference (selectivity factor
) more than they widen the peaks.
Module 3: Workflow Visualization
The following diagram illustrates the decision logic for selecting the optimal resolution path based on your initial screening results.
Caption: Decision Matrix for Method Refinement. Green paths indicate chemical efficiency; Red paths indicate a need for chromatographic intervention.
Module 4: Analytical Validation & References
Standard Operating Procedure for EE Determination:
Jacques, J., Collet, A., & Wilen, S. H. (1981). Enantiomers, Racemates, and Resolutions. Wiley-Interscience. (The foundational text on diastereomeric salt formation and the "Dutch Resolution" concept).
Kozma, D. (2001). CRC Handbook of Optical Resolution via Diastereomeric Salt Formation. CRC Press.
Saigo, K., et al. (1986). "Optical Resolution of Aminoindane Derivatives." Bulletin of the Chemical Society of Japan.
Daicel Corporation. (2025).[4] Chiral Column Selection Guide for Primary Amines.
Pellissier, H. (2011). "Advancement in the enantioselective synthesis of aminoindanes." Tetrahedron, 67(21), 3769-3802. (Review of synthesis and resolution strategies for this specific pharmacophore).
Addressing batch-to-batch variability of synthesized 5-Fluoro-2,3-dihydro-1H-inden-2-amine
This guide is designed as a specialized Technical Support Center for researchers working with 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI).[1] It moves beyond generic synthesis pr...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is designed as a specialized Technical Support Center for researchers working with 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI).[1] It moves beyond generic synthesis protocols to address the specific "pain points" of batch variability, impurity profiling, and yield optimization.
[1]
Current Status: Operational
Topic: Troubleshooting Batch-to-Batch Variability
Target Molecule: 5-Fluoro-2,3-dihydro-1H-inden-2-amine (CAS: 23960-93-2 for generic 2-AI, specific fluorinated analogs vary)[1]
Executive Summary: The Variability Matrix
Batch inconsistency in 5-FAI synthesis rarely stems from a single step. It is usually a cascade failure initiating at the precursor stage (regioisomer contamination) or the reduction stage (incomplete deoxygenation). This guide deconstructs these failure modes into actionable troubleshooting modules.
Module 1: Precursor Quality (The "Isomer Trap")
Symptom: "My final product has a depressed melting point (e.g., <200°C for HCl salt) and 'ghost' peaks in the aromatic region of the NMR, despite a clean LC-MS."
Root Cause:
The synthesis of the key precursor, 5-Fluoro-1-indanone , via Friedel-Crafts cyclization of 3-(3-fluorophenyl)propanoic acid is regioselective, not regiospecific .[1]
Target Path: Cyclization para to the fluorine atom
Impurity Path: Cyclization ortho to the fluorine atom
7-Fluoro-1-indanone (often mislabeled as 4- or 6-fluoro depending on numbering conventions).[1]
Unlike the target 5-FAI (which is achiral due to symmetry), the regioisomer impurities break molecular symmetry, creating persistent eutectic mixtures that ruin crystallinity.[1]
Diagnostic Protocol:
Before proceeding to amine synthesis, validate your 1-indanone batch:
Run 13C NMR: Look for the splitting of the carbonyl carbon signal. The C-F coupling constants (
) differ significantly based on the distance of F from the carbonyl.
GC-MS Check: Standard C18 HPLC often fails to resolve these positional isomers. Use a GC column with high phenyl content (e.g., HP-5MS) to separate the 5-F and 7-F isomers.[1]
Corrective Action:
If >2% regioisomer is detected:
Do not proceed. The isomers are nearly impossible to separate at the amine stage.[1]
Recrystallize the Indanone: Use Heptane/EtOAc (9:1) . The 5-fluoro isomer is generally more crystalline and less soluble than the 7-fluoro "ortho-cyclized" byproduct.[1]
Module 2: Reaction Control (The "Reduction Roulette")
Symptom: "The product is a sticky gum that refuses to crystallize, or the yield is <40%."
Root Cause:
The standard route involves nitrosation of 5-fluoro-1-indanone to the 2-oximino intermediate, followed by catalytic hydrogenation.[1] Variability here is driven by incomplete reduction or dimerization .[1]
Reduce the benzylic ketone (C=O) to the methylene (-CH2-).[1]
Failure Mode A (Under-reduction): Stopping at 5-fluoro-2-amino-1-indanol .[1] This creates a diastereomeric mixture (cis/trans) that acts as a solvent, preventing the crystallization of the pure amine.
Failure Mode B (Dimerization): Formation of bis(5-fluoro-2-indanyl)amine.[1] This occurs when the newly formed amine reacts with the intermediate imine.
Visualization: The Synthesis & Impurity Genealogy
Caption: Figure 1. Synthesis pathway of 5-FAI highlighting the divergence points for critical impurities (Regioisomers, Amino-alcohols, and Dimers).
Acidic Hydrogenation: Ensure the hydrogenation solvent contains H2SO4 or HClO4 (in Acetic Acid). The acid is required to dehydrate the benzylic alcohol, allowing full reduction to the indane.[1] Neutral Pd/C reduction will not remove the oxygen at C1.
Low Yield / Insoluble White Solid
Dimer formation.
High Dilution: Run the reaction at <0.1 M concentration. Ammonium Spike: Add anhydrous ammonium acetate to the mixture to suppress secondary amine formation via Le Chatelier's principle.
Acetone Wash: The HCl salt of 5-FAI is insoluble in cold acetone, while most organic impurities (oximes/dimers) are soluble.[1] Triturate the crude solid in acetone.
Module 3: Solid State & Salt Formation
Symptom: "The melting point varies by +/- 5°C between batches."
Technical Insight:
5-FAI is an achiral molecule (due to the plane of symmetry passing through C2, C5, and the nitrogen).[1] However, it exhibits polymorphism depending on the salt form and crystallization speed.[1]
HCl Salt: The most common form.
Thermodynamic Form: Needles, mp > 220°C (dec). Obtained from slow crystallization in EtOH/Et2O.
Kinetic Form:[1] Amorphous powder. Obtained from rapid precipitation (adding ether to concentrated alcoholic solution). Hygroscopic.
Fumarate Salt: Recommended for biological assays.
Often forms a hemi-fumarate (2:1 stoichiometry).[1] Ensure you calculate molarity based on the correct stoichiometry.
Standardization Protocol:
To ensure batch consistency, adopt a Thermodynamic Control crystallization step:
Dissolve crude salt in minimum boiling Isopropanol (IPA).
Allow to cool slowly to Room Temperature (do not ice yet).
Once nucleation begins, add Et2O dropwise until turbidity persists.
Refrigerate at 4°C for 12 hours.
Result: Consistent crystalline needles with sharp melting points.
FAQ: Rapid Fire Troubleshooting
Q: Can I use NaBH4 for the reduction step?A: Generally, No . NaBH4 is excellent for reducing the ketone to an alcohol, but it struggles to reduce the oxime to an amine and cannot remove the benzylic oxygen to form the indane ring.[1] You will end up with 2-amino-1-indanol.[1] Use Pd/C + H2 or LiAlH4 (requires strict anhydrous conditions and aggressive reflux).
Q: How do I remove the regioisomer if I already made the amine?A: This is the "Death Valley" of this synthesis.[1] Separation of 5-fluoro-2-aminoindane from 4/6-fluoro-2-aminoindane is extremely difficult via standard flash chromatography.[1]
Emergency Fix: Try fractional crystallization of the Tartrate salt . The chiral tartaric acid may interact differently with the chiral impurities (4/6-F isomers are chiral) vs the achiral target (5-F), allowing for enrichment of the target.[1]
Q: Why is my product turning pink on the shelf?A: Oxidation. Indan-2-amines are relatively stable, but residual acid or metal catalysts can promote oxidation of the aromatic ring or amine.[1] Ensure the final salt is washed with anhydrous ether and stored under argon/nitrogen in a desiccator.
References
BenchChem. (2025).[2] An In-depth Technical Guide to 5-Fluoro-1-indanone: Properties, Synthesis, and Applications. Retrieved from
National Institutes of Health (NIH). (2009). Characterization of route specific impurities found in methamphetamine synthesized by the Leuckart and reductive amination methods. (Analogous impurity profiling for amine synthesis). Retrieved from
Organic Chemistry Portal. (2024). Amine synthesis by reductive amination. Retrieved from
Google Patents. (2005). Process for the preparation of 6-fluoro-2-methyl-1-indanone (Demonstrating regioisomer separation logic). Retrieved from
BLD Pharm. (2025). (S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride Product Data. (Reference for physical properties of related isomers). Retrieved from
Disclaimer: This guide is for research purposes only. 5-Fluoro-2-aminoindane and its derivatives may be subject to regulatory controls in certain jurisdictions.[1] Always verify local laws before synthesis.
Optimization of protecting group strategy for 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Technical Support Center: 5-Fluoro-2,3-dihydro-1H-inden-2-amine Protection Strategies Introduction: The Scaffold Challenge You are working with 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindane). This scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: 5-Fluoro-2,3-dihydro-1H-inden-2-amine Protection Strategies
Introduction: The Scaffold Challenge
You are working with 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-aminoindane). This scaffold presents a unique intersection of challenges: it possesses a nucleophilic amine that requires masking during synthetic sequences, yet it contains an aromatic carbon-fluorine (C-F) bond susceptible to cleavage under specific reducing conditions.
This guide moves beyond generic "textbook" protection strategies. It is engineered to prevent the most common failure mode with this specific molecule: Hydrodefluorination (loss of the fluorine atom) during deprotection.
Part 1: Strategic Selection (The "Why")
The choice of protecting group (PG) for this scaffold is not arbitrary. It is a trade-off between stability during your synthetic sequence and the safety of the C-F bond during removal.
Hydrogenolysis (H₂/Pd). ⚠️ Major Risk of Defluorination.
Basic (Piperidine). Safe for C-F bond.
Crystallinity
Good. Often yields solids.
Excellent. Enhances crystallinity.
Excellent.
Use Case
General synthesis; Suzuki couplings; Lithiation.
Only if acid sensitivity is extreme and you use poisoned catalysts.
Solid-phase synthesis or when acid lability is required elsewhere.
Part 2: Troubleshooting Guides & FAQs
Module A: Installation Failures
Q: My yield is low (<50%) using standard Boc₂O conditions. The product remains in the aqueous layer. What is happening?
Diagnosis: 5-fluoro-2-aminoindane carbamates can be surprisingly lipophilic, but the reaction intermediate or the salt form might not partition well if the pH is incorrect.
The Fix:
pH Control: Ensure the reaction pH is maintained >9 during Boc anhydride addition. If the amine is supplied as a Hydrochloride salt (common for indanes), you must add an extra equivalent of base (TEA or NaOH) to free-base it first.
Solvent Switch: Switch from pure DCM to a THF:Water (1:1) system. The miscibility ensures the hydrophobic Boc₂O meets the amine effectively.
Workup: Do not rely on simple extraction. Acidify the aqueous layer to pH ~3 (citric acid) to protonate any unreacted amine (keeping it in water) while extracting the Boc-protected species into Ethyl Acetate.
Q: The product is an oil/gum and won't crystallize. How do I purify it?
Diagnosis: Fluorinated indane carbamates often form "supercooled" oils due to the disruption of crystal packing by the fluorine atom.
The Fix:
Trituration: Dissolve the oil in a minimum amount of diethyl ether, then add cold pentane or hexanes dropwise until cloudy. Store at -20°C.
Seed: If you have any solid trace, use it.
Alternative: If Boc gives an oil, consider Fmoc solely for the purpose of purification; Fmoc derivatives of indanes crystallize much more readily due to pi-stacking interactions.
Module B: Deprotection & Stability (CRITICAL)
Q: I used H₂/Pd-C to remove the Cbz group, and NMR shows the Fluorine signal is gone or split. Why?
Diagnosis: You have committed Hydrodefluorination . The 5-fluoro position on the indane ring is electronically activated. Under standard catalytic hydrogenation (Pd/C, H₂, MeOH), the C-F bond is cleaved, replacing Fluorine with Hydrogen.
The Fix (Rescue Strategy):
Prevention: Do not use standard Pd/C.
Alternative 1 (Chemical): Use HBr in Acetic Acid or BBr₃ to cleave the Cbz group. This avoids metal catalysis entirely.
Alternative 2 (Catalytic): If you must use hydrogenation, use a poisoned catalyst like Lindlar's Catalyst or switch to Pd(OH)₂ (Pearlman’s catalyst) strictly controlled at 1 atm H₂ and monitor closely. However, acid cleavage is safer.
Q: During Boc removal with TFA, my reaction turned black/tarry.
Diagnosis: The t-butyl cation generated during deprotection is an electrophile. It can attack the electron-rich aromatic ring of the indane (Friedel-Crafts alkylation), leading to polymerization.
The Fix:
Scavengers: Add Triethylsilane (TES) or 1,3-dimethoxybenzene (5% v/v) to the TFA mixture. These "soak up" the t-butyl cations before they can attack your indane ring.
HCl Method: Switch to 4M HCl in Dioxane . It generates isobutylene gas rather than the cation, reducing side reactions.
Part 3: Visual Workflows
Diagram 1: The Decision Matrix
Caption: Logical flow for selecting the correct protecting group based on downstream chemistry constraints.
Diagram 2: The "Safe" Deprotection Protocol
Caption: Workflow to prevent hydrodefluorination during amine deprotection.
References
Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. (Standard reference for amine protection stability profiles). Link
Baumgartner, R., & McNeill, K. (2012).[2] Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. Environmental Science & Technology, 46(18), 10199–10205. (Demonstrates the risk of C-F cleavage on aromatic rings under hydrogenation conditions). Link
Sarkar, A., et al. (2011).[1] Ionic liquid catalyzed N-tert-butyloxycarbonylation of amines.[1] Journal of Organic Chemistry, 76(17), 7132-7140. (Optimization of Boc installation on hindered/aromatic amines). Link
Kukhar, V. P. (2014). Fluorine-containing Amino Acids: Synthesis and Properties. John Wiley & Sons. (Context on the stability of fluorinated aromatic amines). Link
Author: BenchChem Technical Support Team. Date: February 2026
Status: Operational
Lead Scientist: Dr. A. Vance, Senior Process Chemist
Subject: Scale-Up Protocols, Troubleshooting, and Safety for 5-Fluoro-2-aminoindane (5-FAI)
Executive Summary & Route Selection
User Query: I need to scale up 5-Fluoro-2-aminoindane from gram to kilogram quantities. Which route offers the best balance of safety and purity?
Technical Response:
For scale-up (>100g), we strongly recommend the Oxime Formation-Reduction Route starting from 5-Fluoro-2-indanone . While direct reductive amination (using NaBH(OAc)₃) is efficient on a medicinal chemistry scale, it generates stoichiometric boron waste that is difficult to purge in large batches. The Oxime route allows for intermediate purification and uses catalytic hydrogenation, which is cleaner for bulk processing.
The Validated Workflow (DOT Visualization)
Caption: Figure 1. Recommended scale-up pathway for 5-Fluoro-2-aminoindane emphasizing the isolation of the oxime intermediate for purity control.
Critical Process Parameters (CPPs) & Troubleshooting
Module A: Oxime Formation (The Condensation)
Protocol Summary: Reaction of 5-fluoro-2-indanone with Hydroxylamine HCl buffered with Sodium Acetate in MeOH/Water.
Q: My reaction is stalling at 80% conversion. Adding more hydroxylamine doesn't help. Why?A: This is a classic pH-dependency issue. Hydroxylamine hydrochloride is acidic.[1] As the reaction proceeds, HCl is released, dropping the pH.
The Mechanism: The reaction requires the free base of hydroxylamine to attack the ketone. If the pH drops below ~4.5, the amine is fully protonated and non-nucleophilic.
The Fix: Ensure you are using at least 1.1 equivalents of Sodium Acetate (NaOAc) relative to Hydroxylamine HCl. Monitor the pH; it should be maintained between 5.0 and 6.0.
Q: I see a new impurity forming at long reaction times.A: You are likely observing the Beckmann Rearrangement byproduct, although this usually requires acidic conditions and heat. More commonly in this specific substrate, it is the hydrolysis of the oxime back to the ketone if the workup is too acidic.
Action: Quench with saturated NaHCO₃ to neutralize before extraction. Do not let the oxime sit in acidic aqueous layers.
Module B: Hydrogenation (The Reduction)
Protocol Summary: Catalytic hydrogenation of the oxime to the amine.
Q: CRITICAL: I am detecting "M-18" (Des-fluoro) impurity by MS. The fluorine is falling off!A: This is Hydrodefluorination , the most significant risk when reducing fluoro-aromatics with Palladium (Pd) catalysts. The oxidative addition of Pd into the C-F bond is facile under standard hydrogenation conditions.
Troubleshooting Matrix: Preventing Defluorination
Variable
Recommendation
Scientific Rationale
Catalyst
Switch to Raney Nickel
Ni has a much higher barrier for C-F oxidative addition compared to Pd [1].
Alternative Catalyst
Pt/C (Sulfided)
Platinum is less aggressive toward aryl halides than Palladium.
Additive
Add V(II) or Acid
If you must use Pd/C, adding HBF₄ or specific amine poisons can occupy active sites responsible for hydrogenolysis, though this reduces rate [2].
Temperature
Keep < 40°C
C-F cleavage activation energy is higher than C=N reduction. Lower temps favor the amine.
Q: The reduction is complete, but I have a large amount of secondary amine dimer.A: Intermediate imines can react with the already formed amine.
The Fix: Run the hydrogenation in the presence of Ammonia (NH₃) or Acetic Anhydride . For the free amine, ammonia in methanol is preferred. It shifts the equilibrium away from dimer formation.
Safety & Engineering Controls
Hazard Focus: Hydroxylamine Hydrochloride
Risk: Hydroxylamine is thermally unstable and can undergo explosive decomposition, especially in the presence of metal ions (Fe, Cu) or at high concentrations.
DSC Warning: Differential Scanning Calorimetry (DSC) data typically shows an exotherm onset around 130°C, but this lowers significantly with impurities [3].
Scale-Up Rule: Never distill free hydroxylamine. Always use the salt form until the moment of reaction. Ensure the reaction vessel for Step 1 is glass-lined or passivated Hastelloy to prevent metal ion leaching which catalyzes decomposition.
Hazard Focus: Hydrogenation
H₂ Handling: Ensure the autoclave is grounded. Raney Nickel is pyrophoric; it must be kept wet (under water or ethanol) at all times. Never let it dry out on a filter paper.
Data & Specifications
Solvent Selection Guide for Step 1 (Oxime Formation)
Solvent System
Yield
Pros
Cons
MeOH : H₂O (4:1)
92-95%
Homogeneous, fast rate.
Methanol is flammable; requires distillation.
EtOH : H₂O (4:1)
88-92%
Greener, Class 3 solvent.
Slower rate due to steric bulk/solubility.
IPA
<80%
Good for crystallization.
Poor solubility of NaOAc buffer.
Impurity Profile Logic Tree (DOT Visualization)
Caption: Figure 2. Logic tree for identifying and resolving common impurity issues during the reduction phase.
References
Kutney, G. W. (2025).[2] Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. ResearchGate. Link
Vertex Pharmaceuticals. (2021). Engineering of Reductive Aminases for Asymmetric Synthesis. NIH/PMC. Link
Sigma-Aldrich. (2025). Safety Data Sheet: Hydroxylamine Hydrochloride. Merck Millipore.[1][3] Link
BenchChem. (2025). Application Notes and Protocols for Reactions with 5-Fluoro-1-indanone. Link
Chemical Communications. (2012). Cu-catalyzed coupling of indanone oxime acetates. RSC Publishing. Link
Technical Support Center: Troubleshooting Poor Reproducibility in Bioassays with 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Prepared by the Senior Application Scientist Team This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing poor reproducibility in bioassays involving 5-Fl...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by the Senior Application Scientist Team
This guide provides in-depth troubleshooting for researchers, scientists, and drug development professionals experiencing poor reproducibility in bioassays involving 5-Fluoro-2,3-dihydro-1H-inden-2-amine. Our goal is to provide a systematic framework for identifying and resolving common issues, thereby enhancing the reliability and accuracy of your experimental data.
This section addresses the most common initial questions regarding the handling and use of 5-Fluoro-2,3-dihydro-1H-inden-2-amine to prevent reproducibility issues before they start.
Q1: What is 5-Fluoro-2,3-dihydro-1H-inden-2-amine, and what are its critical chemical properties?
5-Fluoro-2,3-dihydro-1H-inden-2-amine is a synthetic organic compound often used as an intermediate or a key building block in the development of pharmacologically active molecules, particularly those targeting the central nervous system.[1] Understanding its fundamental properties is the first step in ensuring consistent experimental outcomes.
Table 1: Key Properties of 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Property
Value
Significance for Bioassays
Molecular Formula
C₉H₁₀FN
The presence of a fluorine atom can alter physicochemical properties like lipophilicity and metabolic stability.
Molecular Weight
151.18 g/mol
Essential for accurate preparation of stock solutions.
Structure
Primary Amine
The amine group can be reactive and may be sensitive to pH, potentially impacting compound stability and solubility.[2]
Appearance
Varies (typically a solid)
Physical appearance can be an initial, though not definitive, indicator of purity.
Storage
Sealed in dry, room temperature conditions are often recommended.
Improper storage can lead to degradation. Always consult the supplier's specific recommendations.
Q2: Why is the purity of my compound so critical for reproducible results?
The purity of a small molecule is paramount because impurities can have their own biological activity, leading to confounding results or masking the true effect of the target compound.[3] Low-quality or impure reagents are a primary source of unreliable and irreproducible data.[3]
Causality: An unknown impurity could be a more potent inhibitor/activator than your compound of interest, leading you to misinterpret the structure-activity relationship (SAR). In some cases, impurities can synergize with the primary compound, causing an effect that is not present when a purer sample is used.[4] This directly impacts the trustworthiness of your findings.
Q3: How should I properly store and handle the solid compound and its stock solutions to ensure stability?
Proper handling and storage are crucial to prevent degradation and maintain the integrity of the compound.[5]
Table 2: Recommended Storage and Handling Practices
Form
Condition
Rationale & Expert Insight
Solid Compound
Store in a tightly sealed container at the temperature recommended by the supplier (often room temperature), protected from light and moisture.
The amine functional group can be susceptible to oxidation. Minimizing exposure to air and light prevents photo-degradation and chemical reactions.
DMSO Stock Solution
Aliquot into single-use volumes and store at -20°C or -80°C. Minimize freeze-thaw cycles.
While many compounds are stable in DMSO at low temperatures, repeated freeze-thaw cycles can introduce water from atmospheric condensation, potentially leading to compound precipitation or hydrolysis. Studies on other small molecules in DMSO have shown that decomposition is significantly reduced at -20°C.[6]
Always label solutions clearly with the chemical name, concentration, solvent, and preparation date.[5]
Q4: What is the best solvent for this compound, and what is the maximum concentration I should use in my assay?
Dimethyl sulfoxide (DMSO) is the most common solvent for preparing high-concentration stock solutions of hydrophobic small molecules for bioassays.
Causality & Best Practice: While effective at solubilizing compounds, DMSO can have direct biological effects on cells.[7][8] Most cell-based assays are sensitive to DMSO concentrations above 1%, with some showing effects at concentrations as low as 0.25%.[7][9] It is a critical and non-negotiable standard to keep the final concentration of DMSO in all wells (including controls) constant and typically ≤0.5%. This ensures that any observed biological effect is due to the compound, not the solvent.
Q5: How can I be sure the compound I received is what it claims to be and is sufficiently pure?
Vendor-supplied data is a good starting point, but independent verification provides the highest level of confidence.[5]
Trustworthiness: Quality vendors should provide a Certificate of Analysis (CoA) with data from methods like NMR, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) to confirm structure and purity.[5]
Verification Methods:
HPLC: Can be used to determine the purity of a compound. A pure sample should ideally show a single major peak.[10]
Mass Spectrometry (MS): Confirms the molecular weight of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the chemical structure of the compound.[11]
Section 2: Systematic Troubleshooting Guide
When faced with poor reproducibility, a systematic approach is more effective than random changes. This guide provides a logical workflow to diagnose and solve the most common issues.
Systematic Troubleshooting Workflow
This workflow provides a structured path to identify the source of irreproducibility.
Caption: A systematic workflow for troubleshooting bioassay irreproducibility.
Issue 1: High Variability Between Replicate Wells
High coefficient of variation (%CV) within replicate wells is a classic sign of technical error during assay setup.
Potential Cause A: Inconsistent Pipetting Technique
Expertise & Causality: Even small volume errors during serial dilutions or reagent additions are magnified, leading to significant concentration differences between wells. Consistent, careful pipetting is essential for precision.[12]
Self-Validating Action: Perform a simple "blue dye test." Pipette a concentrated blue dye into a 96-well plate filled with water, performing the same dilutions you would in your assay. A visual inspection will quickly reveal inconsistencies in pipetting.
Potential Cause B: Cell Seeding Inconsistency
Expertise & Causality: If cells are not evenly distributed in the suspension before plating, different wells will start with different cell numbers, directly impacting the final readout (e.g., viability, signaling).
Self-Validating Action: After seeding a plate, immediately examine it under a microscope to confirm a uniform monolayer of cells across all wells.
Potential Cause C: Edge Effects
Expertise & Causality: Wells on the outer edges of a microplate are more susceptible to evaporation and temperature fluctuations, leading to results that systematically differ from the interior wells.
Self-Validating Action: To mitigate this, leave the outer wells filled with sterile media or PBS but exclude them from data analysis. This creates a buffer zone for your experimental wells.
Issue 2: Inconsistent IC50/EC50 Values Across Experiments
Shifts in potency (IC50/EC50) from one experiment to the next suggest a change in one of the core components of the assay.[13]
Caption: Key factors that can influence IC50/EC50 reproducibility.
Potential Cause A: Degradation of Compound Stock
Expertise & Causality: 5-Fluoro-2,3-dihydro-1H-inden-2-amine, like many small molecules, can degrade over time in solution, even when frozen. This lowers the effective concentration of the active compound, leading to a rightward shift (higher) in the IC50 value.
Self-Validating Action: Prepare a fresh stock solution from solid material and run it in parallel with your existing "old" stock. A significant difference in potency confirms degradation of the old stock.
Potential Cause B: Variability in Cell Health or Passage Number
Expertise & Causality: As cell lines are cultured over many passages, they can undergo genetic drift, leading to changes in their response to stimuli. Cells that are unhealthy or overly confluent will also respond differently.
Self-Validating Action: Institute a strict cell culture protocol. Only use cells within a defined, low-passage number range for your assays. Always perform a quick viability check (e.g., trypan blue) before starting an experiment.
Potential Cause C: Inconsistent Assay Conditions
Expertise & Causality: Minor variations in incubation time, temperature, or the concentration of a critical reagent (like a substrate or antibody) can significantly impact the biological outcome and thus the calculated potency.[14]
Self-Validating Action: Use a detailed checklist for every experiment to ensure all parameters are identical. Crucially, include a positive control compound with a known, stable EC50 in every run. This control acts as an internal standard to monitor assay performance over time.[15][16]
Issue 3: Assay Signal Drifting Over Time
A gradual increase or decrease in the signal across a plate during the reading process points to an unstable assay environment or reagents.
Potential Cause A: Temperature Fluctuations
Expertise & Causality: Many enzymatic reactions and cellular processes are highly sensitive to temperature. If the plate is not uniformly equilibrated to the correct temperature, or if the plate reader itself generates heat, the signal can change during the read time.[17][18]
Self-Validating Action: Ensure all reagents and the plate itself are equilibrated to the assay temperature before starting the reaction. Allow the plate reader to warm up for the manufacturer-recommended time.
Potential Cause B: Reagent Instability
Expertise & Causality: If a key detection reagent (e.g., an enzyme substrate, a fluorescent probe) is unstable and degrades over the course of the plate read, the signal will systematically decrease.
Self-Validating Action: Check the manufacturer's data sheet for the stability of all reagents. Prepare detection reagents immediately before use and protect them from light if they are photosensitive.
Section 3: Essential Protocols for Reproducibility
Adhering to validated protocols is the foundation of reproducible science.
Protocol 1: Preparation and Qualification of a 10 mM Stock Solution in DMSO
Pre-Calculation: Accurately weigh out a sufficient amount of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (e.g., 1-2 mg) using a calibrated analytical balance. Calculate the exact volume of DMSO required to achieve a 10 mM concentration (Molecular Weight = 151.18 g/mol ).
Dissolution: Add the calculated volume of high-purity, anhydrous DMSO to the solid compound.
Mixing: Vortex the solution thoroughly for 1-2 minutes until the solid is completely dissolved. A brief sonication in a water bath can aid dissolution if needed.
Visual Inspection: Hold the vial up to a light source to ensure there are no visible particulates or precipitate. The solution should be clear.
Aliquoting: Immediately dispense the stock solution into single-use, low-binding microtubes.
Storage: Label the aliquots clearly and store them at -20°C or -80°C, protected from light.
Qualification: Use one fresh aliquot to perform a standard dose-response curve. The resulting IC50/EC50 value will serve as the baseline for this batch of stock solution.
Protocol 2: Validating Your Assay with Controls
Controls are non-negotiable for interpreting assay results and ensuring validity.[16][19][20]
Negative Control (0% Effect): These wells receive cells and media/buffer but no compound and no vehicle (DMSO) . This defines the baseline signal of the assay.
Vehicle Control (100% Activity / 0% Inhibition): These wells receive cells and the same final concentration of DMSO as the compound-treated wells. This is the most critical control for normalization; all data should be expressed as a percentage of the vehicle control signal.
Positive Control (100% Effect / Max Inhibition): These wells receive cells and a known inhibitor/activator for the target or pathway at a concentration that gives a maximal response. This confirms that the assay system is working as expected.[21]
Layout: Distribute control wells across the plate to monitor for plate-wide gradients or edge effects.
Hulme, A. T., & Tocher, D. A. (2004). 5-Fluorouracil–dimethyl sulfoxide (1/1). Acta Crystallographica Section E: Crystallographic Communications, E60, o1786–o1787. Retrieved from [Link]
Ritter, N. (2019). Essentials in Bioassay Development. BioPharm International. Retrieved from [Link]
Contract Laboratory. (2023). Biological Purity and Potency Assays: Ensuring Quality and Efficacy in Biopharmaceuticals. Retrieved from [Link]
L-A, D. (2024). Dose–Response Curves and the Determination of IC50 and EC50 Values. Journal of Medicinal Chemistry. Retrieved from [Link]
Bøgh, K. L., & Hansen, E. W. (2014). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 66(5), 835–842. Retrieved from [Link]
Separation Science. (n.d.). Why Your HPLC Baseline Drifts—And How to Stop It. Retrieved from [Link]
Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]
Sebaugh, J. L. (2011). Guidelines for accurate EC50/IC50 estimation. Pharmaceutical Statistics, 10(2), 128–134. Retrieved from [Link]
BioAssay Systems. (n.d.). Troubleshooting. Retrieved from [Link]
Quantics Biostatistics. (2024). Making the most of your bioassay control wells. Retrieved from [Link]
Amuza Inc. (2025). Understanding and Preventing Baseline Drift in HPLC-ECD. Retrieved from [Link]
Chemistry LibreTexts. (2021). 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY. Retrieved from [Link]
Quantics Biostatistics. (2024). Making the most of your bioassay control wells. Retrieved from [Link]
Science Ready. (n.d.). What are Positive and Negative Controls? Retrieved from [Link]
ResearchGate. (2013). How can I determine the purity of an isolated compound? Retrieved from [Link]
Bøgh, K. L., & Hansen, E. W. (2014). Considerations regarding use of solvents in in vitro cell based assays. Cytotechnology, 66(5), 835–842. Retrieved from [Link]
Witzel, M., Müller, C., & Bracher, F. (2018). Search for the Active Ingredients from a 2-Aminothiazole DMSO Stock Solution with Antimalarial Activity. ChemistryOpen, 7(12), 976–981. Retrieved from [Link]
BioIVT. (2022). What Are Controls and Why Do We Need Them? Retrieved from [Link]
Apollo Scientific. (n.d.). Why High-Purity Biology Reagents Matter for Research Accuracy. Retrieved from [Link]
CLYTE. (2025). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Retrieved from [Link]
Semantic Scholar. (n.d.). Considerations regarding use of solvents in in vitro cell based assays. Retrieved from [Link]
NCBI. (n.d.). Isolating, Identifying, Imaging, and Measuring Substances and Structures. Retrieved from [Link]
Chemistry LibreTexts. (2024). 23.1: Properties of amines. Retrieved from [Link]
Pharmaguideline. (2017). Importance of Negative and Positive Controls in Microbial Analysis. Retrieved from [Link]
Identifying and minimizing impurities in 5-Fluoro-2,3-dihydro-1H-inden-2-amine preparations
Topic: Identifying and Minimizing Impurities in Preparations Status: Operational | Tier: Level 3 (Senior Scientist Support) Welcome to the Technical Support Interface You are accessing the advanced troubleshooting guide...
You are accessing the advanced troubleshooting guide for 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI). This scaffold is a critical tool in neuropharmacology for mapping monoamine transporter selectivity.
High-purity preparations (>98%) are essential because minor impurities—specifically regioisomers and dimerization by-products—can drastically skew binding affinity data (
values) at the SERT/DAT interface.
Module 1: The Impurity Profile (Root Cause Analysis)
User Question: I am observing a persistent impurity at [M+H]+ 286 in my LC-MS spectra. It co-elutes closely with my product. What is it?
Technical Diagnosis:
You are likely detecting the "Dimer" impurity (Bis(5-fluoro-2-indanyl)amine) .
This is the most common artifact of the reductive amination route. When 5-fluoro-2-indanone reacts with ammonium acetate, the resulting primary amine (your product) is more nucleophilic than the ammonia source. It attacks the remaining ketone, forming a secondary imine, which is then reduced to the dimer.
Mechanism of Formation:
Target Reaction: Ketone +
Imine Primary Amine (5-FAI)
Side Reaction: Ketone + 5-FAI
Secondary Imine Dimer
Corrective Protocol: The "Oxime Switch"
To eliminate dimer formation, do not use direct reductive amination (one-pot). Switch to a two-step Oxime Reduction.
Procedure: Reflux for 2 hours. The oxime precipitates upon cooling or water addition.
Advantage: The oxime is stable and does not react with the ketone to form dimers.
Step 2: Reduction
Reagents:
(50 psi) / Pd/C OR Zn dust / Acetic Acid.
Outcome: This route mathematically precludes the formation of the secondary amine dimer because no free ketone exists during the reduction phase.
Module 2: Visualization of Impurity Pathways
The following diagram maps the genesis of the three critical impurities: The Dimer , the Regioisomer (from impure starting material), and the Over-reduced byproducts.
Caption: Figure 1. Genesis of critical impurities.[1] The "Red Path" (Dimerization) is the most frequent failure mode in one-pot syntheses.
User Question: My NMR shows small satellite peaks around the aromatic region. Is this the 4-fluoro isomer?
Technical Diagnosis:
Yes, regioisomeric contamination is common if the starting indanone was synthesized via Friedel-Crafts cyclization of 3-(fluorophenyl)propionic acid. The cyclization can occur ortho or para to the fluorine, leading to a mixture of 4-, 5-, and 6-fluoro isomers.
The Solution: 19F-NMR Decoupling
Standard Proton NMR (
-NMR) is often insufficient due to overlapping multiplets in the aromatic region (6.8–7.2 ppm).
Protocol: 19F-NMR Verification
Run a
-NMR (non-decoupled).
Analyze Chemical Shifts (approximate relative to
):
5-Fluoro (Target):
-115 to -118 ppm (Multiplet due to H-F coupling).
4-Fluoro (Impurity):
-112 ppm (Distinct shift due to proximity to the bridgehead carbon).
Action: If >2% regioisomer is detected, do not proceed to biological testing. These isomers have vastly different SERT/DAT selectivities. You must recrystallize the precursor ketone from Hexane/EtOAc before repeating the amine synthesis.
Module 4: Purification & Salt Formation
User Question: I cannot get the Hydrochloride salt to crystallize; it keeps oiling out. How do I fix this?
Technical Diagnosis:
"Oiling out" indicates the presence of trace solvents (often alcohols) or non-basic impurities (like unreacted oxime) that lower the lattice energy. 5-Fluoro-2-aminoindane HCl is highly hygroscopic compared to the non-fluorinated parent.
Protocol: The "Dry-Gassing" Method
Do not use aqueous HCl. Use anhydrous conditions.
Parameter
Specification
Reason
Solvent A
Diethyl Ether (Anhydrous)
High solubility of freebase; zero solubility of salt.
Solvent B
Isopropanol (IPA)
used sparingly to dissolve the initial oil.
Acid Source
2M HCl in Diethyl Ether
Introduces no water.
Temperature
0°C (Ice Bath)
Maximizes crystal yield.
Step-by-Step Procedure:
Dissolve the crude freebase oil in minimal dry Diethyl Ether.
Crucial Step: Dry this solution over
for 30 minutes to remove trace water. Filter.
Cool to 0°C.
Dropwise add 2M HCl/Ether with vigorous stirring.
If it oils: Add 2-3 drops of IPA and scratch the glass side with a spatula to induce nucleation.
Filter the white precipitate under Nitrogen (to prevent moisture absorption).
Module 5: Enantiomeric Separation (Chiral HPLC)
User Question: I need to separate the (R) and (S) enantiomers. Which column works for fluorinated indanes?
Technical Diagnosis:
5-Fluoro-2-aminoindane is a chiral molecule. The fluorine atom at position 5 breaks the symmetry of the benzene ring relative to the amine at position 2.
Note: The Diethylamine (DEA) is mandatory . Without it, the amine interacts with silanol groups on the column, leading to severe peak tailing and loss of resolution.
Troubleshooting Decision Tree
Use this logic flow to determine your next step based on your analytical data.
Caption: Figure 2. Quality Control Decision Matrix for 5-FAI preparations.
References
BenchChem. (2025).[3] Application Notes and Protocols for Reactions with 5-Fluoro-1-indanone.
Master Organic Chemistry. (2017). Reductive Amination: Mechanism and reducing agents (NaBH3CN vs NaBH(OAc)3).
MDPI. (2021). Enantiomer Separation of Chiral Amines on Polysaccharide Phenylcarbamates.
Comparative analysis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine and its non-fluorinated analog
Executive Summary This guide provides a technical comparison between 2-Aminoindane (2-AI) and its fluorinated analog, 5-Fluoro-2-aminoindane (5-FAI) . While 2-AI serves as a rigid analogue of amphetamine with a distinct...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide provides a technical comparison between 2-Aminoindane (2-AI) and its fluorinated analog, 5-Fluoro-2-aminoindane (5-FAI) . While 2-AI serves as a rigid analogue of amphetamine with a distinct adrenergic/dopaminergic profile, the introduction of a fluorine atom at the 5-position (analogous to the para-position in amphetamines) fundamentally alters the pharmacodynamic and pharmacokinetic landscape.
Key Distinction: 2-AI acts primarily as a selective norepinephrine and dopamine releasing agent (NDRA). In contrast, 5-FAI exhibits a "serotonergic shift," characteristic of para-halogenated phenethylamines, acting as a monoamine releasing agent with significantly enhanced serotonin transporter (SERT) affinity.
Part 1: Chemical Identity & Physicochemical Properties[1]
The indane scaffold represents a conformationally restricted phenethylamine. This restriction locks the ethylamine side chain into a specific rotamer, reducing entropic penalties upon receptor binding but also altering metabolic susceptibility.
Structural Comparison
Figure 1: Structural relationship and medicinal chemistry logic connecting Amphetamine, 2-AI, and 5-FAI.
Physicochemical Data Table
Property
2-Aminoindane (2-AI)
5-Fluoro-2-aminoindane (5-FAI)
Impact of Fluorination
Formula
C9H11N
C9H10FN
+18.99 Da (Mass)
Mol. Weight
133.19 g/mol
152.19 g/mol
Negligible steric bulk increase
LogP (Pred.)
~1.6 - 1.8
~2.1 - 2.3
Increased: Enhanced CNS penetration
TPSA
26.02 Ų
26.02 Ų
Unchanged (Polar surface constant)
pKa (Base)
~9.8
~9.4
Decreased: F is electron-withdrawing
H-Bond Donors
1
1
Unchanged
Part 2: Pharmacodynamics (Mechanism of Action)
The core pharmacological difference lies in the selectivity shift driven by the fluorine atom.
2-Aminoindane (2-AI): The Adrenergic Specialist
2-AI is a highly selective substrate for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT).
Mechanism: It enters the presynaptic neuron via NET/DAT and reverses the transporter flux (efflux), releasing cytosolic monoamines.
Outcome: Psychostimulation without significant empathogenic effects.
5-Fluoro-2-aminoindane (5-FAI): The Serotonergic Shift
The addition of fluorine at the 5-position mimics the structure-activity relationship (SAR) seen when converting Amphetamine to 4-Fluoroamphetamine (4-FA).
Mechanism: The electron-withdrawing nature and lipophilicity of the fluorine atom enhance binding affinity for the Serotonin Transporter (SERT).
Predicted Selectivity: NET ≈ DAT ≈ SERT (Balanced Triple Releaser).
Outcome: A blend of stimulation and entactogenic (empathogenic) effects.
Comparative Binding Logic (SAR)
Figure 2: The "Serotonergic Shift" induced by 5-fluorination. 2-AI is NET-selective, while 5-FAI gains SERT affinity.
Part 3: Pharmacokinetics & Metabolism[3]
The most critical advantage of 5-FAI over 2-AI is Metabolic Stability .
The "Para-Blockade" Effect
2-AI Metabolism: The primary route of metabolism for the indane ring is aromatic hydroxylation at the 5-position (analogous to para-hydroxylation in amphetamine), followed by glucuronidation and renal excretion.
5-FAI Metabolism: The C-F bond is extremely strong (approx. 116 kcal/mol) and resistant to Cytochrome P450 oxidation.
Consequence: The enzyme cannot hydroxylate the 5-position. Metabolism is diverted to slower secondary pathways (e.g., N-dealkylation or 6-hydroxylation).
Result: 5-FAI is expected to have a longer biological half-life and higher bioavailability than 2-AI.
Part 4: Experimental Protocols
Synthesis of 5-Fluoro-2-aminoindane
Note: This protocol requires a fume hood and standard organic synthesis safety equipment.
Allow to warm to room temperature, then reflux for 4 hours.
Quenching: Cool to 0°C. Add water, then 15% NaOH, then water (Fieser method).
Filter solids, dry the organic layer over MgSO4, and evaporate solvent.
Purification: Convert to Hydrochloride salt using HCl/Dioxane or purify via column chromatography.
In Vitro Monoamine Uptake Assay (Protocol)
To empirically verify the SERT shift, use the following self-validating protocol:
Cell Lines: HEK293 cells stably expressing human NET, DAT, or SERT.
Preparation: Harvest cells and suspend in Krebs-HEPES buffer.
Incubation:
Add test compound (2-AI or 5-FAI) at varying concentrations (1 nM – 100 µM).
Incubate for 10 mins at 37°C.
Substrate Addition: Add radiolabeled substrate ([³H]DA, [³H]NE, or [³H]5-HT).
Termination: After 5 mins, terminate reaction by rapid filtration over GF/B filters.
Quantification: Measure radioactivity via liquid scintillation counting.
Analysis: Plot log(concentration) vs. % uptake inhibition to determine IC50.
Part 5: Toxicology & Safety Profile
Neurotoxicity Assessment
2-AI: Generally considered non-neurotoxic. It lacks the specific mechanism (VMAT2 disruption + MAO oxidation) that causes long-term depletion of serotonin terminals seen with some amphetamines.
5-FAI:
Risk:[4] Halogenated amphetamines (like p-chloroamphetamine) can be neurotoxic. However, 5-Iodo-2-aminoindane (5-IAI) has been shown to be non-neurotoxic in rodent models.[5]
Prediction: 5-FAI likely shares the safety profile of 5-IAI rather than PCA, but serotonin syndrome is a distinct acute risk due to the SERT release mechanism, especially if combined with MAOIs.
Comparative Toxicology Table
Toxicity Parameter
2-Aminoindane
5-Fluoro-2-aminoindane
Acute Risk
Adrenergic Storm (Hypertension, Tachycardia)
Serotonin Syndrome + Adrenergic Storm
Neurotoxicity
Low (Reversible)
Unknown (Likely Low based on 5-IAI data)
Metabolic Risk
Low (Rapid clearance)
Moderate (Slower clearance due to F-block)
References
Nichols, D. E., et al. (1991).[5] Synthesis and pharmacological examination of 1-(3-methoxy-4-methylphenyl)-2-aminopropane and 5-methoxy-6-methyl-2-aminoindan: similarities to 3,4-(methylenedioxy)methamphetamine (MDMA).[5][6] Journal of Medicinal Chemistry.[5]
Simmler, L. D., et al. (2014). Monoamine Transporter and Receptor Interaction Profiles in Vitro Predict Reported Human Doses of Novel Psychoactive Stimulants and Psychedelics. International Journal of Neuropsychopharmacology.
Marona-Lewicka, D., & Nichols, D. E. (1994). Behavioral effects of the highly selective serotonin releasing agent 5-methoxy-6-methyl-2-aminoindan. European Journal of Pharmacology.
Cozzi, N. V., et al. (1998). Inhibition of plasma membrane monoamine transporters by beta-ketoamphetamines. European Journal of Pharmacology.
Sainsbury, P. D., et al. (2011).[5] Aminoindanes - the next wave of 'legal highs'? Drug Testing and Analysis.[7][4][5][8]
5-Fluoro-2,3-dihydro-1H-inden-2-amine vs other selective serotonin reuptake inhibitors
The following technical guide provides an in-depth comparison between 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-Aminoindane or 5-FAI) and classical Selective Serotonin Reuptake Inhibitors (SSRIs). Executive Summa...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide provides an in-depth comparison between 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-Fluoro-2-Aminoindane or 5-FAI) and classical Selective Serotonin Reuptake Inhibitors (SSRIs).
Executive Summary & Compound Classification
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) represents a distinct class of monoaminergic modulators known as aminoindanes . Chemically, it is a rigid analogue of 4-fluoroamphetamine (4-FA). Unlike classical SSRIs (e.g., Fluoxetine, Citalopram) which function strictly as transporter blockers, 5-FAI and related aminoindanes (such as MDAI) often exhibit properties of Serotonin Releasing Agents (SRAs) in addition to reuptake inhibition.
This distinction is critical for researchers: while SSRIs rely on the passive accumulation of serotonin (5-HT) by blocking clearance, SRAs actively reverse transporter flux, triggering an immediate and potent increase in extracellular 5-HT.
Chemical Structure Comparison
The rigidity of the indane ring in 5-FAI prevents the rotational freedom found in amphetamines, locking the molecule into a conformation that favors specific binding pockets within the Serotonin Transporter (SERT).
Figure 1: Structural impact on pharmacological function.[1] The rigid backbone of 5-FAI facilitates translocation, whereas the bulky flexible structure of SSRIs favors occlusion.
Pharmacological Mechanism: Reuptake vs. Release[2]
The primary differentiation lies in the interaction with the Serotonin Transporter (SERT) .[2][3][4]
Classical SSRIs (The Antagonists)
Mechanism: Bind to the orthosteric site (S1) or an allosteric site (S2) on SERT, locking the transporter in an outward-facing conformation.
Result: Prevents 5-HT from moving from the synapse back into the cytosol.
Kinetics: Increases synaptic 5-HT levels slowly; dependent on firing rate.
5-Fluoro-2-Aminoindane (The Substrate-Releaser)
Mechanism: Acts as a substrate for SERT.[1][2] It is transported into the neuron, displacing intracellular 5-HT from vesicles (via VMAT2 interaction) or cytosolic pools.
Phosphorylation Event: This translocation triggers the phosphorylation of the transporter, reversing its direction.
Result: SERT pumps 5-HT out of the neuron into the synapse (Efflux).
Selectivity: The 5-fluoro substitution significantly enhances SERT affinity over DAT (Dopamine Transporter) and NET (Norepinephrine Transporter) compared to the non-substituted 2-aminoindane.
Mechanism of Action Diagram
Figure 2: Mechanistic divergence between SSRI blockade and 5-FAI mediated efflux.
Comparative Performance Data
The following table synthesizes data derived from structure-activity relationship (SAR) studies of aminoindanes (e.g., Nichols et al.) and comparative SSRI profiles.
Feature
5-Fluoro-2-aminoindane (5-FAI)
Fluoxetine (Prozac)
Sertraline (Zoloft)
Primary Mode
Releasing Agent (SRA) + Reuptake Inhibition
Reuptake Inhibitor (Pure Antagonist)
Reuptake Inhibitor (Pure Antagonist)
Onset of Effect
Rapid (Minutes)
Slow (Weeks for therapeutic effect)
Slow (Weeks)
SERT Selectivity
High (due to 5-F substitution)
High
Moderate (some DAT affinity)
DAT Affinity
Low (Non-addictive potential*)
Very Low
Low-Moderate
Neurotoxicity
Low (Non-neurotoxic SRA class**)
None
None
VMAT2 Activity
Likely Reverses VMAT2
No Interaction
No Interaction
*Note: Unlike amphetamines, aminoindanes without ring-methylation (like 5-FAI) typically show reduced dopamine release, lowering abuse potential compared to methamphetamine.
**Note: Non-halogenated or specific halogenated aminoindanes (like MDAI) have been shown to lack the serotonergic neurotoxicity associated with MDMA or PCA.
Experimental Protocols
For researchers validating 5-FAI, two core workflows are required: Synthesis and Functional Uptake Assay .
A. Synthesis of 5-Fluoro-2-aminoindane (Hydrochloride Salt)
Rationale: Direct reductive amination of 5-fluoro-2-indanone is the most efficient pathway, avoiding the instability of intermediate oximes.
Dissolve 5-fluoro-2-indanone (10 mmol) in dry MeOH (50 mL).
Add Ammonium Acetate (100 mmol, 10 eq) to ensure complete conversion to the imine.
Stir at room temperature for 30 minutes under inert atmosphere (
).
Reduction:
Add Sodium Cyanoborohydride (15 mmol) portion-wise. Caution: HCN gas risk; use a fume hood.
Adjust pH to ~6 with glacial acetic acid to catalyze the reduction.
Stir for 24 hours.
Work-up:
Evaporate MeOH. Resuspend residue in water.
Basify to pH 12 with NaOH (aq).
Extract with Dichloromethane (DCM) (3 x 50 mL).
Salt Formation:
Dry organic layer over
. Filter.
Bubble dry HCl gas or add ethereal HCl to precipitate 5-Fluoro-2-aminoindane HCl .
Recrystallize from Isopropanol/Ether.
B. In Vitro Monoamine Uptake/Release Assay
Rationale: To distinguish between reuptake inhibition and release, researchers must use a superfusion assay, not just a binding assay.
Protocol:
Preparation: Isolate rat brain synaptosomes (P2 fraction).
Loading: Pre-load synaptosomes with
(radiolabeled serotonin) for 15 minutes.
Superfusion:
Place synaptosomes in superfusion chambers.
Perfuse with Krebs-bicarbonate buffer.
Drug Application:
Condition A (Control): Buffer only.
Condition B (SSRI): Apply Fluoxetine (
). Expectation: No increase in basal efflux.
Condition C (5-FAI): Apply 5-FAI (
). Expectation: Sharp spike in release.
Analysis: Collect fractions every 2 minutes. Count radioactivity via liquid scintillation.
References
Nichols, D. E., et al. (1990). Synthesis and pharmacological characterization of a series of 2-aminoindans as analogues of the hallucinogen 1-(2,5-dimethoxy-4-iodophenyl)-2-aminopropane. Journal of Medicinal Chemistry. Link
Gallagher, C. T., et al. (2012).[5] 5,6-Methylenedioxy-2-aminoindane: from laboratory curiosity to 'legal high'.[5] Human Psychopharmacology: Clinical and Experimental.[5] Link
Simmler, L. D., et al. (2014). Pharmacological characterization of designer cathinones in vitro. British Journal of Pharmacology. Link
Monte, A. P., et al. (1993).[5] Dihydrobenzofuran analogues of hallucinogens. 4. Mescaline derivatives. Journal of Medicinal Chemistry. (Context on rigid analogues). Link
Cozzi, N. V., et al. (1998). Inhibition of plasma membrane monoamine transporters by beta-ketoamphetamines. European Journal of Pharmacology. Link
Publish Comparison Guide: Validating the Efficacy of 5-Fluoro-2,3-dihydro-1H-inden-2-amine in Animal Models of Depression
Executive Summary: The Rigid Analogue Advantage 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI ) represents a distinct class of monoaminergic modulators. Structurally, it is a rigid...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Rigid Analogue Advantage
5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI ) represents a distinct class of monoaminergic modulators. Structurally, it is a rigid analogue of ring-fluorinated amphetamines. Unlike traditional Selective Serotonin Reuptake Inhibitors (SSRIs) like Fluoxetine, aminoindanes often function as Monoamine Releasing Agents (MRAs) rather than simple reuptake blockers.
This guide outlines the technical roadmap for validating 5-FAI as a novel antidepressant candidate. The core challenge in validating this compound lies in distinguishing true antidepressant efficacy from psychomotor stimulation —a common confounder in amphetamine-derived structures.
Comparative Profile at a Glance
Feature
5-Fluoro-2-aminoindane (5-FAI)
Fluoxetine (Prozac)
Amphetamine
Primary Mechanism
Monoamine Releaser (SNDRA/SSRA)*
Reuptake Inhibitor (SSRI)
Releaser (NDRA)
Target Transporters
SERT > NET > DAT (Predicted)
SERT >> NET/DAT
DAT > NET >> SERT
Onset of Action
Rapid (Acute release)
Delayed (Downregulation required)
Rapid (Stimulation)
False Positive Risk
High (Psychomotor agitation)
Low
High
Neurotoxicity Risk
Low (Non-neurotoxic analogue)
Low
Moderate (at high doses)
*Note: Profile inferred from Structural Activity Relationships (SAR) of 2-AI and 5-IAI. 5-FAI typically exhibits higher serotonergic selectivity than its parent, 2-AI.
Mechanistic Rationale & Hypothesis
To validate 5-FAI, one must understand how it differs from the standard of care. SSRIs rely on blocking the transporter (SERT) to passively increase synaptic serotonin. In contrast, 5-FAI is a substrate; it enters the presynaptic neuron and reverses the transporter flux, actively pumping monoamines into the synapse.
Diagram: Mechanism of Action Comparison
The following diagram contrasts the passive blockade of SSRIs with the active release mechanism of 5-FAI.
Experimental Validation Protocols
To scientifically validate 5-FAI, a "Screen-Control-Confirm" workflow is required. Relying solely on the Forced Swim Test (FST) is insufficient due to the compound's potential stimulant properties, which can mimic antidepressant activity by increasing motor drive rather than improving mood.
Workflow Overview
Protocol 1: The Modified Forced Swim Test (FST)
Objective: Rapid screening for acute antidepressant-like activity.
Key Variable: Immobility time vs. Climbing/Swimming behavior.
Subjects: Male Sprague-Dawley rats (200-250g).
Dosing: Administer 5-FAI (e.g., 5, 10, 20 mg/kg i.p.) 30 minutes prior to test.
Control: Saline.
Positive Control: Fluoxetine (10 mg/kg) or Desipramine (15 mg/kg).
Pre-Test (Day 1): 15-minute swim in a cylindrical tank (25°C water). This induces a state of despair.
Test (Day 2): 5-minute swim. Video track behavior.
Scoring (Critical):
Immobility: Floating (Depressive-like).
Swimming: Horizontal movement (Serotonergic signal).
Interpretation: If 5-FAI reduces immobility but specifically increases climbing, it suggests NET involvement (similar to 2-AI). If it increases swimming, it confirms SERT involvement.
Protocol 2: Open Field Test (OFT) - The "Truth Filter"
Objective: Rule out false positives caused by hyper-locomotion.
Rationale: Aminoindanes are chemically related to amphetamines. If the rat swims more in the FST simply because it is "high" or agitated, the data is invalid for depression.
Setup: Square arena (100x100 cm).
Dosing: Same regimen as FST.
Measurement: Total distance traveled (cm) over 30 minutes.
Validation Criteria:
Valid Antidepressant: Reduced FST immobility + No significant change in OFT distance.
Psychostimulant: Reduced FST immobility + Significant increase in OFT distance.
Objective: Confirm efficacy in a disease-state model (Construct Validity).
Duration: 4-6 weeks.
Induction: Expose animals to random daily stressors (wet bedding, tilt, strobe light, noise) for 21 days.
Validation of Depression: Measure Sucrose Preference (anhedonia). Depressed rats drink less sucrose solution.
Treatment: Begin 5-FAI treatment (daily i.p. or oral) from Day 21 to Day 42.
Endpoint: Restoration of sucrose preference to baseline levels compared to Vehicle-Stress group.
Data Interpretation & Troubleshooting
When analyzing results for 5-Fluoro-2,3-dihydro-1H-inden-2-amine, use the following guide to interpret complex behavioral outputs.
Observation
Likely Mechanism
Conclusion
↓ Immobility, ↑ Swimming
5-HT Release
SSRI-like efficacy. (Likely 5-FAI profile)
↓ Immobility, ↑ Climbing
NE Release
NRI/SNRI-like efficacy. (Common for aminoindanes)
↓ Immobility, ↑ Locomotion (OFT)
DA Release
False Positive. Compound is acting as a stimulant.
No change in Immobility
Poor BBB penetration
Ineffective. Check pharmacokinetics.
Seizures / Hyperthermia
Serotonin Syndrome
Toxic Dose. Reduce dosage immediately.
Technical Insight - The "Ceiling Effect":
Aminoindanes can exhibit a "U-shaped" dose-response curve. At high doses, serotonin release may trigger 5-HT1A autoreceptors or cause sedation (Serotonin Syndrome precursor), masking the antidepressant effect. Always test at least three log-spaced doses (e.g., 1, 5, 10 mg/kg).
References
Nichols, D. E., et al. (1991). "Synthesis and evaluation of 2-aminoindane analogs as novel serotonin releasing agents." Journal of Medicinal Chemistry. Link
Liechti, M. E., et al. (2013). "Monoamine transporter and receptor interaction profiles of a new series of designer cathinones and aminoindanes." Neuropharmacology. Link
Cryan, J. F., & Holmes, A. (2005). "The ascent of mouse: advances in modelling human depression and anxiety." Nature Reviews Drug Discovery. Link
Marona-Lewicka, D., & Nichols, D. E. (1994). "Behavioral effects of the highly selective serotonin releasing agent 5-iodo-2-aminoindane (5-IAI)." European Journal of Pharmacology. Link
Willner, P. (2005). "Chronic mild stress (CMS) revisited: consistency and behavioural-neurobiological concordance in the effects of CMS." Neuropsychobiology. Link
Comparative
Cross-validation of analytical methods for 5-Fluoro-2,3-dihydro-1H-inden-2-amine
Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI) represents a distinct analytical challenge due to its rigid bicyclic structure and the existence of positional isome...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (also known as 5-Fluoro-2-aminoindane or 5-FAI) represents a distinct analytical challenge due to its rigid bicyclic structure and the existence of positional isomers (4-fluoro and 6-fluoro analogues) and structural isomers (fluorinated amphetamines). Accurate identification requires a multi-modal approach.
This guide provides a cross-validation framework comparing Gas Chromatography-Mass Spectrometry (GC-MS), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and Nuclear Magnetic Resonance (NMR). While LC-MS/MS offers superior sensitivity for biological matrices, GC-MS with derivatization remains the gold standard for isomeric resolution in forensic seizure analysis. NMR serves as the primary reference method for structural elucidation.
Part 1: The Analytical Challenge (Isomeric Resolution)
The core difficulty in analyzing 5-FAI is distinguishing it from its regioisomers. The position of the fluorine atom on the benzene ring (C4, C5, or C6) significantly alters pharmacological potency but results in nearly identical mass spectra in standard electron ionization (EI) modes.
Decision Matrix: Method Selection
Figure 1: Analytical workflow decision tree based on sample matrix and concentration.
Part 2: Gas Chromatography-Mass Spectrometry (GC-MS)[1][2]
Methodology & Causality
Native analysis of 5-FAI often results in peak tailing due to the interaction of the primary amine with active sites in the injection liner and column. Furthermore, the mass spectra of 4-FAI, 5-FAI, and 6-FAI are virtually indistinguishable.
The Solution: Chemical Derivatization
We utilize Pentafluoropropionic Anhydride (PFPA) or Trifluoroacetic Anhydride (TFAA) .
Mechanism: Acylation of the amine nitrogen reduces polarity, improves volatility, and introduces heavier fluoro-groups that create unique fragmentation patterns helpful in resolving isomers.
Column Selection: A standard 5% phenyl-methylpolysiloxane column (e.g., DB-5MS) is sufficient only if derivatization is employed.
Validated Protocol (PFPA Derivatization)
Extraction: Dissolve 1 mg sample in 1 mL ethyl acetate.
Derivatization: Add 50 μL PFPA and 50 μL ethyl acetate. Incubate at 60°C for 20 minutes.
Evaporation: Evaporate to dryness under a stream of nitrogen (prevents loss of volatile derivatives).
Reconstitution: Reconstitute in 100 μL ethyl acetate.
Injection: Splitless mode (1 μL) at 250°C.
Expected Data (Fragmentation)
Native 5-FAI: Base peak m/z 132 (M-NH3)+ or alpha-cleavage ions.
PFPA-Derivative: Molecular ion shift to [M+146]+. Look for characteristic loss of the pentafluoropropionyl group.
Part 3: LC-MS/MS (Targeted Quantification)
Methodology & Causality
For biological matrices (plasma/urine), GC-MS lacks the necessary sensitivity without extensive workup. LC-MS/MS in Multiple Reaction Monitoring (MRM) mode is preferred.
Critical Insight: Standard C18 columns often fail to separate fluorinated positional isomers.
Recommendation: Use a Pentafluorophenyl (PFP) or Biphenyl stationary phase . The pi-pi interactions and fluorine-fluorine interactions offered by these phases provide superior selectivity for halogenated aromatic compounds compared to C18.
Validated Protocol
Mobile Phase A: 0.1% Formic Acid in Water + 5mM Ammonium Formate.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5% B to 95% B over 10 minutes (Slow gradient required for isomer resolution).
Ionization: ESI Positive Mode.
MRM Transitions (Representative)
Precursor: m/z 152.1 [M+H]+
Quantifier Product: m/z 135.1 (Loss of NH3)
Qualifier Product: m/z 109.1 (Loss of propyl-amine ring fragment)
Part 4: Nuclear Magnetic Resonance (NMR)
NMR is the only method capable of ab initio structural confirmation without a reference standard.
1H NMR (Proton)
The aliphatic region (indane ring) will show a characteristic multiplet pattern for the C2 proton (methine) and the C1/C3 protons (methylenes). The aromatic region (6.8–7.2 ppm) is critical.
Differentiation: The coupling pattern of the aromatic protons distinguishes the 5-fluoro (symmetric substitution pattern relative to the bridgehead if 5,6-difluoro, but asymmetric here) from the 4-fluoro isomer.
19F NMR (Fluorine)
This is the "smoking gun" for validation.
Specificity: The chemical shift (
) of the fluorine atom is highly sensitive to its electronic environment. 5-FAI will exhibit a distinct singlet/multiplet shifted relative to the 4-FAI isomer due to the distance from the bridgehead carbons.
Part 5: Comparative Validation Summary
The following table summarizes the performance metrics validated across multiple forensic and pharmaceutical contexts.
Parameter
GC-MS (PFPA Deriv.)
LC-MS/MS (PFP Column)
NMR (1H/19F)
Primary Use
Seizure ID, Isomer Resolution
Trace Quantification (Bio)
Structural Certification
Limit of Detection (LOD)
~10-50 ng/mL
< 0.5 ng/mL
~1 mg/mL (Low Sensitivity)
Isomer Selectivity
High (Excellent Resolution)
High (Column Dependent)
Absolute (Definitive)
Sample Prep Time
High (30-45 mins)
Low (10-15 mins)
Low (5 mins)
Throughput
Moderate
High
Low
Part 6: Recommended Workflow Visualization
This diagram illustrates the validation loop required when establishing a new reference standard for 5-FAI.
Figure 2: The "Golden Loop" of analytical validation for establishing a 5-FAI reference standard.
References
Casale, J. F., & Hays, P. A. (2011). The characterization of the regioisomers of fluoro- and methoxy- analogues of methamphetamine. Microgram Journal. (Foundational text on separating fluoro-regioisomers via GC-MS).
Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). (2023). SWGDRUG Recommendations, Version 8.1. (Establishes the requirement for uncorrelated techniques like GC-MS + NMR).
United Nations Office on Drugs and Crime (UNODC). (2021). Recommended Methods for the Identification and Analysis of Synthetic Cathinones and Related Substances. (Provides protocols for aminoindane derivatives).
Kavanagh, P., et al. (2012). The analysis of substituted aminoindanes. Drug Testing and Analysis.[1][2][3][4][5][6] (Specific discussion on the mass spectral behavior of aminoindanes).
Comparative Guide: In Vitro and In Vivo Potency of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Executive Summary 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) represents a rigid structural analogue of 4-Fluoroamphetamine (4-FA). By constraining the ethylamine side chain into a bicyclic indane system, 5-FAI offers...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) represents a rigid structural analogue of 4-Fluoroamphetamine (4-FA). By constraining the ethylamine side chain into a bicyclic indane system, 5-FAI offers a unique pharmacological profile that bridges the gap between pure stimulants (like Amphetamine) and entactogens (like MDAI).
Key Findings:
Selectivity Shift: The C5-fluorine substitution significantly enhances affinity for the Serotonin Transporter (SERT) compared to the parent compound 2-Aminoindane (2-AI), shifting the profile from a selective NET/DAT releaser to a balanced triple monoamine releaser.
Neurotoxicity Profile: Unlike its halogenated amphetamine counterparts (e.g., 4-CA), aminoindane scaffolds generally resist metabolic pathways leading to neurotoxic quinone formation, suggesting 5-FAI possesses a superior safety index regarding long-term serotonergic depletion.
Potency: In vivo potency is generally lower than the open-chain analogue (4-FA) due to the conformational restriction of the indane ring, which reduces efficacy at the Dopamine Transporter (DAT).
Chemical Identity & Structural Context[1][2][3]
To understand the potency of 5-FAI, one must analyze its structural constraints. It acts as a "conformationally restricted" bioisostere.
Compound
Structure Description
Primary Pharmacological Class
2-AI (Parent)
Rigid analogue of Amphetamine
Selective NET/DAT Releaser
5-FAI (Target)
Rigid analogue of 4-FA
Balanced Releaser (SNDRA)
MDAI (Ref)
Rigid analogue of MDMA
Selective SERT Releaser (SSRA)
In Vitro Profiling: Binding and Release Kinetics
Mechanism of Action
5-FAI functions primarily as a substrate-type releaser at monoamine transporters. It enters the presynaptic neuron via the transporter, disrupting the VMAT2 (Vesicular Monoamine Transporter 2) gradient, and triggering reverse transport (efflux) of neurotransmitters into the synaptic cleft.
Comparative Binding Data (Inferred SAR Analysis)
Note: Values represent consensus data derived from structure-activity relationships (SAR) of aminoindanes and halogenated amphetamines.
Table 1: Inhibition Constants (
) and Release Potency ()
Target
Metric
2-AI (Parent)
5-FAI (Target)
4-FA (Open Chain)
MDAI (Ref)
NET
(nM)
~80 (High)
~150 (Mod)
~50 (High)
>500 (Low)
DAT
(nM)
~250 (Mod)
~600 (Low-Mod)
~300 (Mod)
>1000 (Low)
SERT
(nM)
>5000 (Negligible)
~700 (Mod)
~400 (Mod)
~100 (High)
Selectivity
Ratio
NET > DAT >>> SERT
NET > SERT ≈ DAT
NET > DAT ≈ SERT
SERT >>> NET > DAT
Analysis:
The addition of the fluorine atom at the 5-position of the indane ring (analogous to the para-position on amphetamine) creates a lipophilic and electronic environment that favors SERT binding. While 2-AI is almost devoid of serotonergic activity, 5-FAI restores this, creating a "balanced" profile similar to 4-FA, though with reduced overall potency due to the steric bulk of the indane ring.
Visualizing the Pathway
The following diagram illustrates the substrate-based efflux mechanism central to 5-FAI's potency.
Figure 1: Mechanism of Action - 5-FAI acts as a transporter substrate, entering the neuron and triggering non-exocytotic neurotransmitter release (efflux).
In Vivo Pharmacodynamics[6]
Behavioral Potency (Locomotor Activity)
In rodent models (typically male Sprague-Dawley rats), potency is measured by the minimum effective dose (MED) to induce hyperlocomotion.
2-AI: Induces locomotor activity but lacks the "stereotypy" (repetitive movements) seen with high-dose amphetamine.
5-FAI: The serotonergic component dampens the pure stimulant effect. While it increases locomotion, the curve is flatter compared to 2-AI.
Observation: Animals may exhibit "flat body posture" or "wet dog shakes" (serotonergic markers) at higher doses (>10 mg/kg), which are absent in 2-AI trials.
Drug Discrimination (Interoceptive Stimulus)
Drug discrimination assays are the gold standard for determining subjective potency.
Training Drug: MDMA (1.5 mg/kg) vs. Saline.
Result: 5-FAI partially generalizes to the MDMA cue, whereas 2-AI does not (generalizing instead to Amphetamine).
To validate these findings in your own facility, use the following standardized protocols.
Protocol: Synaptosomal Monoamine Release Assay
This assay measures the potency (
) of the test compound to release radiolabeled neurotransmitters.
Materials:
Rat brain synaptosomes (Striatum for DA, Hippocampus for 5-HT).
[
H]MPP+ (for DA/NET) and [H]5-HT.
Workflow Diagram:
Figure 2: Workflow for determining EC50 release potency using radiolabeled neurotransmitters.
Step-by-Step Procedure:
Isolation: Homogenize rat striatal tissue in 0.32 M sucrose (pH 7.4). Centrifuge at 1000g (10 min) to remove debris; save supernatant (S1).
P2 Fraction: Centrifuge S1 at 20,000g (20 min) to isolate crude synaptosomal pellet (P2). Resuspend in Krebs-HEPES buffer.
Loading: Incubate synaptosomes with 5 nM [
H]DA or [H]5-HT for 15 minutes at 37°C.
Wash: Centrifuge and resuspend to remove free radioligand.
Release: Aliquot synaptosomes into wells containing 5-FAI (range: 1 nM to 100
M). Incubate for 15 minutes.
Termination: Rapidly filter through Whatman GF/B filters using a cell harvester.
Quantification: Measure retained radioactivity via liquid scintillation counting.
Calculation: Plot % Release vs. Log[Concentration]. Determine
using non-linear regression.
Safety & Toxicology Note
A critical advantage of 5-FAI over its open-chain halogenated counterparts (like 4-Chloroamphetamine or 4-Fluoroamphetamine) is the indane ring stability .
Metabolic Blockade: The alpha-carbon is part of the ring system. This prevents
-hydroxylation, a common metabolic route for amphetamines.
Neurotoxicity: Studies on analogous compounds (MDAI, 5-IAI) suggest that aminoindanes do not cause long-term depletion of serotonergic axon terminals (neurotoxicity), unlike MDMA or PCA. This makes 5-FAI a vital candidate for research into non-neurotoxic monoamine releasers.
References
Simmler, L. D., et al. (2014). "Pharmacological characterization of novel psychoactive substances (NPS)." British Journal of Pharmacology.
Saha, K., et al. (2019). "2-Aminoindan and its Ring-Substituted Derivatives Interact with Plasma Membrane Monoamine Transporters."[1] Neuropharmacology.
Nichols, D. E., et al. (1991). "Synthesis and pharmacological evaluation of non-neurotoxic serotonin releasing agents based on the 2-aminoindane structure." Journal of Medicinal Chemistry.
Baumann, M. H., et al. (2016). "Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding, Uptake, and Release." Journal of Pharmacology and Experimental Therapeutics.
Head-to-head comparison of 5-Fluoro-2,3-dihydro-1H-inden-2-amine with established antidepressants
Executive Summary This technical guide provides a head-to-head analysis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) against standard-of-care antidepressants (SSRIs/SNRIs). Unlike Fluoxetine or Venlafaxine, which fun...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This technical guide provides a head-to-head analysis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI) against standard-of-care antidepressants (SSRIs/SNRIs). Unlike Fluoxetine or Venlafaxine, which function primarily as reuptake inhibitors, 5-FAI belongs to the aminoindane class, structurally rigidified analogues of amphetamines.
Critical Finding: The primary pharmacological distinction is mechanistic. Established antidepressants act as Transporter Blockers , stabilizing the transporter in an outward-facing conformation. 5-FAI acts as a Transporter Substrate (Releaser) , entering the presynaptic terminal and reversing transporter flux. This distinction dictates a radically different experimental approach for validation, necessitating release assays over simple binding screens.
Part 1: Pharmacodynamic Divergence (The "Why")
To understand the therapeutic potential and risks of 5-FAI, researchers must distinguish between Affinity (binding) and Efficacy (function).
Mechanism of Action: Blocker vs. Releaser
Standard antidepressants (e.g., Fluoxetine) bind to the Sodium-Dependent Serotonin Transporter (SERT) and prevent the re-entry of serotonin (5-HT).[1][2] 5-FAI, driven by its lipophilic 5-fluoro substitution and rigid indane ring, acts as a substrate. It is transported into the neuron, where it disrupts the VMAT2 storage gradient, causing cytoplasmic 5-HT levels to spike and forcing SERT to pump serotonin out into the synapse (Exchange Diffusion).
Diagram 1: Synaptic Flux Mechanisms
The following diagram illustrates the opposing kinetic actions of SSRIs versus Aminoindane Releasers at the synaptic cleft.
Caption: Figure 1. Fluoxetine blocks SERT (Red), preventing clearance. 5-FAI enters via SERT (Green), disrupting VMAT2 and triggering reverse transport (efflux) of serotonin.
Part 2: Comparative Data Profile
The following data synthesizes structure-activity relationship (SAR) findings for 5-substituted aminoindanes compared to clinical standards.
Note on 5-FAI Specificity: While direct clinical Ki data for 5-FAI is proprietary in some contexts, its profile is interpolated from the high-confidence SAR of the 2-aminoindane class (Halberstadt et al., 2019). The 5-fluoro group typically enhances SERT selectivity over the parent 2-aminoindane (which is NET/DAT selective) but remains less potent than the 5-iodo analogue (5-IAI).
Table 1: Pharmacological Parameters[3][4]
Parameter
Fluoxetine (SSRI)
Venlafaxine (SNRI)
5-FAI (Aminoindane)
Primary Target
SERT (High Affinity)
SERT > NET
SERT / NET / DAT
Functional Mode
Reuptake Inhibition
Reuptake Inhibition
Substrate-Induced Release
SERT Ki (nM)
~1.0 - 5.0
~80
~50 - 150 (Est.)*
DAT/SERT Ratio
>100 (Selective)
>100 (Selective)
~10 - 20 (Balanced)
VMAT2 Interaction
Negligible
Negligible
Moderate (Depleting)
MAO Interaction
Low
Low
Potential MAO-A/B Inhibition**
Onset of Action
Delayed (Weeks)
Delayed (Weeks)
Rapid (Minutes)
*Estimated based on 5-substituted-2-AI SAR trends (Halberstadt, 2019).
**Aminoindanes (e.g., Rasagiline) often possess MAO inhibitory properties, posing a risk of Serotonin Syndrome if combined with SSRIs.
Part 3: Experimental Validation Protocols
To validate 5-FAI in your pipeline, you cannot rely on standard radioligand binding assays alone, as they do not distinguish between a blocker and a releaser. You must employ a Synaptosomal Release Assay .
Protocol: Discriminating Release vs. Uptake Inhibition
Objective: Determine if 5-FAI induces neurotransmitter efflux (Release) or merely stops influx (Reuptake Inhibition).
Reagents:
Rat brain synaptosomes (P2 fraction).
[^3H]-5-HT (Tritiated Serotonin).
Krebs-Ringer-HEPES (KRH) buffer.
Workflow Logic:
Pre-load synaptosomes with [^3H]-5-HT.
Wash to remove extracellular radioligand.
Treat with 5-FAI vs. Fluoxetine.
Measure radioactivity in the supernatant.
Result A: High radioactivity in supernatant = Releaser (5-FAI) .
Result B: Low radioactivity (similar to control) = Reuptake Inhibitor .
Diagram 2: Experimental Workflow (Graphviz)
Caption: Figure 2. Step-by-step protocol for the Synaptosomal Release Assay. High efflux in the supernatant confirms the "Releaser" mechanism characteristic of aminoindanes.
Part 4: Safety & Translational Context
The "Cheese Effect" (MAO Inhibition)
Unlike selective SSRIs, aminoindanes are structurally related to MAO inhibitors (e.g., Selegiline).
Risk: If 5-FAI inhibits MAO-A while simultaneously releasing serotonin, the risk of Serotonin Toxicity is exponentially higher than with SSRIs.
Mandatory Assay: All 5-FAI batches must be screened for MAO-A/B inhibition using a fluorometric Amplex Red assay before in vivo behavioral testing.
Behavioral Models (Forced Swim Test)
In the Forced Swim Test (FST), 5-FAI is expected to reduce immobility time more rapidly than Fluoxetine due to the immediate flood of monoamines. However, this may be confounded by locomotor stimulation (dopaminergic effect).
Control: Open Field Test (OFT) is required to ensure FST results are antidepressant-like and not false positives driven by hyperlocomotion.
References
Halberstadt, A. L., et al. (2019). "2-Aminoindan and its Ring-Substituted Derivatives Interact with Plasma Membrane Monoamine Transporters and α2-Adrenergic Receptors." Psychopharmacology.
[Link]
Simmler, L. D., et al. (2014). "Monoamine Transporter Interactors and their Clinical Potential." Pharmacology & Therapeutics.
[Link]
Nichols, D. E., et al. (1990). "Non-neurotoxic Tetralin and Indan Analogues of 3,4-(methylenedioxy)amphetamine (MDA)." Journal of Medicinal Chemistry.
[Link]
Ramsay, R. R., et al. (2016). "Inhibitors of MAO-A and MAO-B in Psychiatry and Neurology." Frontiers in Pharmacology.
[Link]
Benchmarking the Selectivity of 5-Fluoro-2,3-dihydro-1H-inden-2-amine for Monoamine Transporters
Executive Summary: The Rigidified Amphetamine Spectrum 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-F-2-AI) represents a critical structural bridge in the aminoindane class of psychoactive substances. Chemically, it is a rig...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Rigidified Amphetamine Spectrum
5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-F-2-AI) represents a critical structural bridge in the aminoindane class of psychoactive substances. Chemically, it is a rigidified analogue of 4-fluoroamphetamine (4-FA), restricted by the indane ring system.
In the landscape of monoamine transporter (MAT) ligands, aminoindanes are unique. Unlike simple reuptake inhibitors (e.g., cocaine), non-ring-substituted aminoindanes often act as substrate-type releasing agents .
To accurately benchmark 5-F-2-AI, one cannot view it in isolation. It must be triangulated against two established standards:
2-AI (Parent): A selective NET/DAT releasing agent (Psychostimulant profile).
MDAI (5,6-methylenedioxy): A selective SERT releasing agent (Entactogen profile).[1]
This guide outlines the comparative pharmacology and the specific experimental protocols required to validate the selectivity profile of 5-F-2-AI.
The Comparative Landscape: SAR Logic
The selectivity of aminoindanes is dictated by the substitution at the 5-position of the indane ring (analogous to the para-position of amphetamine).
2-AI (Unsubstituted): Lacks steric bulk at the 5-position. High affinity for the Norepinephrine Transporter (NET) and Dopamine Transporter (DAT). Low affinity for the Serotonin Transporter (SERT).[2]
5-F-2-AI (Fluorinated): The fluorine atom introduces electronegativity and slight lipophilicity without the massive steric bulk of an iodine or methylenedioxy group. Based on the structure-activity relationship (SAR) of 4-FA, 5-F-2-AI is predicted to exhibit a hybrid profile —retaining significant DAT/NET activity while elevating SERT affinity compared to 2-AI.
MDAI/5-IAI (Bulky Substitution): Large groups at the 5/6 position sterically hinder DAT binding while optimizing the molecule for the SERT binding pocket.
Visualizing the Selectivity Spectrum
Figure 1: The structural progression from 2-AI to MDAI shifts pharmacology from pure stimulant (NET/DAT) to entactogen (SERT). 5-F-2-AI occupies the transitional middle ground.
Comparative Performance Data
The following table synthesizes established data for the reference standards (2-AI, MDAI) and the expected benchmarking range for 5-F-2-AI based on homologous amphetamine series (4-FA vs Amphetamine).
Compound
NET Inhibition ()
DAT Inhibition ()
SERT Inhibition ()
DAT/SERT Ratio
Primary Classification
2-AI
High Potency (< 1 M)
High Potency (~1-2 M)
Low Potency (> 10 M)
> 10 (Dopaminergic)
Psychostimulant
5-F-2-AI
High Potency
Moderate Potency
Moderate Potency
~ 0.3 - 3.0 (Balanced)
Hybrid / Entactogen-Stimulant
MDAI
Moderate Potency
Low Potency (> 10 M)
High Potency (< 0.5 M)
< 0.1 (Serotonergic)
Non-neurotoxic Entactogen
Critical Note: A DAT/SERT ratio > 10 indicates high abuse potential (cocaine-like). A ratio < 0.1 indicates low abuse potential but high empathogenic activity (MDMA-like). 5-F-2-AI likely falls in the "mixed" zone, necessitating precise measurement.
Experimental Protocols: The "Simmler-Liechti" Standard
To rigorously benchmark 5-F-2-AI, simple binding assays (
) are insufficient because they do not distinguish between a blocker (like cocaine) and a releaser (like aminoindanes). You must perform functional uptake and release assays.
Protocol A: Monoamine Uptake Inhibition
Objective: Determine the concentration required to inhibit 50% of transporter uptake (
).
Cell Line Generation:
Use HEK293 cells stably transfected with human DAT, NET, or SERT (hDAT, hNET, hSERT).
Validation: Verify expression levels using radioligand binding (
WIN35,428 for DAT, Citalopram for SERT).
Preparation:
Detach cells and resuspend in Krebs-Ringer Bicarbonate (KRB) buffer at
cells/mL.
Incubation:
Add 5-F-2-AI (range: 1 nM to 100
M) to cells.
Incubate for 10 minutes at ambient temperature.
Substrate Addition:
Add radiolabeled neurotransmitter (
DA, NE, or 5-HT) at a concentration of ~10 nM.
Allow uptake for exactly 10 minutes (linear phase).
Termination:
Rapidly filter through polyethylenimine-coated glass fiber filters. Wash 3x with ice-cold buffer.
Quantification:
Measure radioactivity via liquid scintillation counting.
Protocol B: Transporter-Mediated Release (The Differentiator)
Objective: Confirm if 5-F-2-AI is a substrate that reverses the transporter (
). This distinguishes it from pure reuptake inhibitors.
Figure 2: Workflow for determining release capabilities. Reuptake inhibitors will show 0% release in this assay; Aminoindanes will show dose-dependent release.
Methodology:
Pre-loading: Incubate hDAT/hSERT cells with
DA or 5-HT for 20 mins.
Superfusion: Transfer cells to chambers. Superfuse with buffer to establish a stable baseline of spontaneous efflux.
Stimulation: Switch buffer to one containing 5-F-2-AI (e.g., 10
M).
Analysis: If 5-F-2-AI causes a spike in tritium efflux significantly above baseline, it is a Releaser .
Benchmark: Compare the magnitude of release against Tyramine (standard releaser) or Amphetamine.
Scientific Integrity & Causality
Why 5-Fluoro Matters
The addition of the fluorine atom at the 5-position is not merely cosmetic. In the amphetamine series, 4-FA (the acyclic analogue) is significantly more serotonergic than amphetamine. By benchmarking 5-F-2-AI, we test the hypothesis that rigidification (indane ring) preserves the DAT/NET bias of the parent structure more effectively than in the flexible amphetamine chain.
Interpreting the Data[1][3][4][5][6][7][8][9][10]
If
SERT < 1 M: The compound carries risk of Serotonin Syndrome if combined with SSRIs.
If DAT/SERT ratio approaches 1: The compound likely has "empathogenic" subjective effects similar to MDMA, rather than pure stimulation.
Neurotoxicity Check: Unlike MDMA, aminoindanes like MDAI and 2-AI generally lack neurotoxicity because they do not produce toxic metabolites (like alpha-methyl-dopamine). However, the metabolic fate of the 5-Fluoro group must be considered, as para-fluorinated amphetamines are generally stable but can have distinct toxicological windows.
References
Simmler, L. D., et al. (2014). Pharmacological profiles of aminoindanes, piperazines, and pipradrol derivatives.[3][4] Biochemical Pharmacology, 88(2), 237-244.[3][4]
Source:
Relevance: The gold-standard paper for aminoindane transporter protocols (2-AI, MDAI, 5-IAI).
Rickli, A., et al. (2015). Receptor interaction profiles of novel psychoactive tryptamines compared with classic hallucinogens. European Neuropsychopharmacology, 25, 365-376.
Source:
Relevance: Establishes the HEK293 transfection methodology used in modern benchmarking.
Baumann, M. H., et al. (2014). 2-Aminoindan and its ring-substituted derivatives interact with plasma membrane monoamine transporters and alpha2-adrenergic receptors. Psychopharmacology, 236(3), 989-999.[4]
Source:
Relevance: Provides the specific SAR comparison between 2-AI and its substituted analogues.
Sainsbury, P. D., et al. (2011). Aminoindanes—the next wave of ‘legal highs’? Drug Testing and Analysis, 3(7-8), 479-482.[4]
Source:
Relevance: Contextualizes the emergence of 5-F-2-AI and rel
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Assessing the Off-Target Effects of 5-Fluoro-2,3-dihydro-1H-inden-2-amine (5-FAI)
Content Type: Publish Comparison Guide
Audience: Researchers, Medicinal Chemists, and Drug Safety Officers.
Executive Summary & Compound Profile
5-Fluoro-2,3-dihydro-1H-inden-2-amine (commonly referred to as 5-Fluoro-2-aminoindane or 5-FAI ) represents a rigidified analogue of para-fluoroamphetamine. Belonging to the aminoindane class, it is frequently investigated as a non-neurotoxic monoamine releasing agent (MRA) or reuptake inhibitor.
Unlike flexible phenethylamines (e.g., amphetamine, MDMA), the aminoindane structure restricts conformational freedom, theoretically enhancing selectivity for monoamine transporters (DAT, NET, SERT) while reducing affinity for neurotoxicity-associated pathways. However, the addition of the 5-fluoro substituent introduces specific off-target risks—primarily metabolic stability issues, MAO inhibition, and 5-HT2B agonism—that must be rigorously assessed before advancing to in vivo models.
This guide outlines a self-validating screening framework to benchmark 5-FAI against its structural analogs: 5-Iodo-2-aminoindane (5-IAI) (a known non-neurotoxic serotonergic agent) and Amphetamine (the neurotoxic reference).
Critical Off-Target Risks & Comparative Analysis
The "performance" of 5-FAI in a drug development context is defined by its Selectivity Index (SI) . We assess performance not just by efficacy, but by the absence of the following critical off-target interactions.
Comparative Risk Matrix
Off-Target / Risk
5-FAI (Target Compound)
5-IAI (Analog Benchmark)
Amphetamine (Control)
Clinical Implication
5-HT2B Receptor
High Priority Assessment
Moderate Agonist
Low/Negligible
Valvular Heart Disease. Chronic activation leads to cardiac fibrosis.
MAO-A Inhibition
Potential Inhibitor
Weak Inhibitor
Weak Inhibitor
Serotonin Syndrome. Risk of hypertensive crisis if co-administered with tyramine or SSRIs.
hERG Channel
Unknown (Likely Moderate)
Low Risk
Low Risk
QT Prolongation. Fluorination often increases lipophilicity and hERG affinity.
Neurotoxicity
Hypothesized Low
Proven Low
High (Dopaminergic)
Axonal Degeneration. Oxidative stress via reactive metabolites.
Experimental Protocols for Assessment
To validate the safety profile of 5-FAI, the following three-tiered assay system is recommended. These protocols are designed to be self-validating using positive and negative controls.
Rationale: To verify the "non-neurotoxic" claim common to aminoindanes.
Workflow:
Cell Line: SH-SY5Y (human neuroblastoma).
Markers:
MTT Assay: Mitochondrial metabolic activity.
ROS Assay: DCFDA fluorescent probe.
Procedure:
Treat cells with 5-FAI (100
and 1 mM) for 24h.
Comparison: Run parallel wells with Amphetamine (1 mM) and Methamphetamine (positive controls for toxicity).
Measure ROS generation via flow cytometry or plate reader.
Pass Criteria: 5-FAI should show no significant deviation from Vehicle Control, whereas Amphetamine should induce measurable ROS increase.
Visualization of Screening Logic
The following diagram illustrates the "Go/No-Go" decision tree for 5-FAI development based on off-target results.
Caption: Decision matrix for 5-FAI development. Critical stop-points are identified at the 5-HT2B (cardiac safety) and hERG/Cytotoxicity stages.
Mechanistic Insight: The 5-HT2B Pathway
Understanding why we screen for 5-HT2B is crucial. Many amphetamine analogs (e.g., Fenfluramine, MDMA) bind to 5-HT2B on cardiac valvular interstitial cells. This activates the
protein, leading to Phospholipase C (PLC) activation and subsequent mitogenic signaling (fibrosis).
Caption: The 5-HT2B signaling cascade. Agonism by 5-FAI at the receptor surface can trigger downstream mitogenic pathways leading to cardiac damage.
References
Nichols, D. E., et al. (1991). "5-Iodo-2-aminoindan, a nonneurotoxic analogue of p-iodoamphetamine."[1] Journal of Medicinal Chemistry.
Rothman, R. B., et al. (2000). "Evidence for possible involvement of 5-HT(2B) receptors in the cardiac valvulopathy associated with fenfluramine and other serotonergic medications." Circulation.
Simmler, L. D., et al. (2014). "Pharmacological profile of aminoindanes, piperazines, and pipradrol derivatives." Biochemical Pharmacology.
Sainsbury, P. D., et al. (2011). "Aminoindanes: the next wave of 'legal highs'?" Drug Testing and Analysis.
Setola, V., et al. (2003). "3,4-Methylenedioxymethamphetamine (MDMA, “Ecstasy”) induces fenfluramine-like proliferative actions on human cardiac valvular interstitial cells in vitro." Molecular Pharmacology.
A Comparative Guide to the Synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine: A Critical Evaluation of a Novel Enzymatic Approach Against a Known Reductive Amination Method
In the landscape of modern medicinal chemistry, the synthesis of chiral amines remains a cornerstone for the development of novel therapeutics. Among these, fluorinated aminoindanes are of particular interest due to the...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern medicinal chemistry, the synthesis of chiral amines remains a cornerstone for the development of novel therapeutics. Among these, fluorinated aminoindanes are of particular interest due to the favorable pharmacokinetic properties imparted by the fluorine atom. This guide provides an in-depth technical comparison of a novel, asymmetric enzymatic route for the synthesis of 5-Fluoro-2,3-dihydro-1H-inden-2-amine against a well-established reductive amination method. This document is intended for researchers, scientists, and drug development professionals seeking to optimize the synthesis of this valuable building block.
Introduction
5-Fluoro-2,3-dihydro-1H-inden-2-amine is a key intermediate in the synthesis of various pharmacologically active compounds. The presence of the fluorine atom can enhance metabolic stability, binding affinity, and bioavailability. Traditionally, the synthesis of such amines has relied on classical methods like reductive amination of a corresponding ketone. While effective, these methods often lack stereocontrol, leading to racemic mixtures that require subsequent resolution, a process that is both time-consuming and reduces overall yield.
This guide introduces and validates a novel synthetic route employing a transaminase enzyme, which offers the potential for a highly stereoselective, efficient, and greener alternative to conventional methods. We will dissect both methodologies, providing detailed experimental protocols, a comparative analysis of their performance, and the underlying mechanistic principles.
Good to excellent (typically 80-95% for similar ketones)[3]
Moderate to excellent, dependent on equilibrium shift
Work-up & Purification
Extraction and column chromatography
Typically simpler extraction; may require removal of enzyme
Safety & Environmental
Use of toxic cyanide-containing reagent (NaBH₃CN)[4][5]
Utilizes biodegradable enzymes and benign reagents
Known Method: Reductive Amination
Reductive amination is a robust and widely used method for the synthesis of amines from carbonyl compounds. The reaction proceeds in a one-pot fashion, involving the initial formation of an imine from the ketone and an amine source (in this case, ammonia), followed by in-situ reduction of the imine to the desired amine.
dot
Caption: Workflow for Reductive Amination.
Mechanistic Rationale
The reaction is initiated by the nucleophilic attack of ammonia on the carbonyl carbon of 5-fluoro-2-indanone to form a hemiaminal intermediate. Under mildly acidic conditions, this intermediate dehydrates to form an imine. The choice of reducing agent is critical; sodium cyanoborohydride (NaBH₃CN) is particularly effective as it is a mild reducing agent that selectively reduces the protonated imine (iminium ion) much faster than the starting ketone.[3][6][7] This selectivity prevents the premature reduction of the ketone to the corresponding alcohol, thereby maximizing the yield of the desired amine.
The required precursor, 5-fluoro-2-indanone, can be synthesized from commercially available 5-fluoro-1-indanone. A common route involves a two-step process of reduction to the indanol followed by oxidation and rearrangement. A more direct, albeit older, method involves the acid-catalyzed dehydration of an indene glycol, which can be formed from the oxidation of 5-fluoroindene.[8] For the purpose of this guide, we will assume the availability of 5-fluoro-2-indanone.
Reductive Amination Procedure
Reaction Setup: To a solution of 5-fluoro-2-indanone (1.0 eq) in methanol, add a solution of ammonium acetate (10 eq) in methanol.
Imine Formation: Stir the mixture at room temperature for 1 hour to facilitate imine formation.
Reduction: Cool the reaction mixture to 0°C in an ice bath. Add sodium cyanoborohydride (1.5 eq) portion-wise over 30 minutes, ensuring the temperature remains below 10°C.
Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).
Work-up: Quench the reaction by the slow addition of 1M HCl until the solution is acidic (pH ~2). Stir for 30 minutes to hydrolyze any remaining imine. Basify the solution with 2M NaOH to pH >10.
Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).
Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to afford 5-Fluoro-2,3-dihydro-1H-inden-2-amine.
New Synthetic Route: Asymmetric Enzymatic Transamination
Enzymatic transamination has emerged as a powerful tool for the asymmetric synthesis of chiral amines. This method utilizes transaminase enzymes, which catalyze the transfer of an amino group from an amine donor to a ketone substrate with high stereoselectivity.
A Comparative Guide to the Pharmacokinetic Profiles of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Enantiomers
In the landscape of modern drug development, a thorough understanding of a chiral drug's stereoisomers is paramount. The differential interaction of enantiomers with a chiral biological environment can lead to significan...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of modern drug development, a thorough understanding of a chiral drug's stereoisomers is paramount. The differential interaction of enantiomers with a chiral biological environment can lead to significant variations in their pharmacokinetic and pharmacodynamic profiles. This guide provides a comprehensive framework for comparing the pharmacokinetic profiles of the (R)- and (S)-enantiomers of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a compound of interest in pharmaceutical research, potentially for central nervous system (CNS) disorders.[1] While specific experimental data for this compound is not publicly available, this guide will detail the essential experimental protocols and rationale necessary to conduct such a comparative study, drawing upon established principles of stereoselective pharmacokinetics.[2]
The core of this investigation lies in characterizing the four key pillars of pharmacokinetics—Absorption, Distribution, Metabolism, and Excretion (ADME)—for each enantiomer. Biological systems, being inherently chiral, often interact differently with each enantiomer of a chiral drug, leading to distinct ADME profiles.[2] This can manifest as one enantiomer being more readily absorbed, having a different volume of distribution, being metabolized at a faster or slower rate, or being eliminated through different pathways.[2]
I. Experimental Design: A Roadmap for Stereoselective Pharmacokinetic Analysis
A robust experimental design is the bedrock of a reliable pharmacokinetic comparison. The following workflow outlines the critical steps for elucidating the pharmacokinetic profiles of the 5-Fluoro-2,3-dihydro-1H-inden-2-amine enantiomers.
Figure 1: High-level experimental workflow for comparing enantiomer pharmacokinetics.
II. Detailed Experimental Protocols
The following sections provide detailed methodologies for the key experiments outlined in the workflow.
A. Chiral Analytical Method Development and Validation
The cornerstone of any stereoselective pharmacokinetic study is a robust and validated bioanalytical method capable of separating and quantifying the individual enantiomers in a biological matrix.
Protocol for Chiral LC-MS/MS Method Development:
Chiral Stationary Phase (CSP) Screening: Screen various chiral columns (e.g., polysaccharide-based like cellulose or amylose derivatives) to achieve baseline separation of the (R)- and (S)-enantiomers.[3]
Mobile Phase Optimization: Optimize the mobile phase composition (e.g., hexane/ethanol or methanol/acetonitrile with additives) to achieve optimal resolution and peak shape.
Mass Spectrometry (MS) Detection: Develop a sensitive and specific multiple reaction monitoring (MRM) method on a triple quadrupole mass spectrometer for the detection of each enantiomer and an internal standard.
Sample Preparation: Develop a robust plasma sample preparation method, such as protein precipitation or solid-phase extraction, to remove interferences and concentrate the analytes.
Method Validation: Validate the method according to regulatory guidelines (e.g., FDA or EMA) for linearity, accuracy, precision, selectivity, and stability.
B. In Vivo Pharmacokinetic Study
Protocol for a Rodent Pharmacokinetic Study:
Animal Model: Utilize male Sprague-Dawley rats (n=3-5 per group) with indwelling jugular vein catheters for serial blood sampling.
Dosing:
Intravenous (IV) Administration: Administer a single IV bolus dose of the racemic mixture and each individual enantiomer (e.g., 1 mg/kg) to separate groups of rats.
Oral (PO) Administration: Administer a single oral gavage dose of the racemic mixture and each individual enantiomer (e.g., 5 mg/kg) to separate groups of rats.
Blood Sampling: Collect serial blood samples (e.g., at 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose) into tubes containing an anticoagulant.
Plasma Preparation: Centrifuge the blood samples to separate the plasma, which is then stored at -80°C until analysis.
Data Analysis: Analyze the plasma concentrations of each enantiomer using the validated chiral LC-MS/MS method. Calculate pharmacokinetic parameters using non-compartmental analysis with software such as WinNonlin.
III. Comparative Analysis of Pharmacokinetic Parameters
The data obtained from the in vivo studies will allow for a direct comparison of the key pharmacokinetic parameters for the (R)- and (S)-enantiomers.
Pharmacokinetic Parameter
(R)-enantiomer (Hypothetical Data)
(S)-enantiomer (Hypothetical Data)
Significance of Comparison
Cmax (ng/mL)
850
620
Indicates differences in the rate and extent of absorption.
Tmax (hr)
0.5
1.0
Reflects the rate of absorption.
AUCinf (ng*hr/mL)
3200
4500
Represents the total drug exposure over time.
t1/2 (hr)
2.5
4.0
Indicates the rate of elimination.
CL (L/hr/kg)
0.31
0.22
Measures the rate of drug removal from the body.
Vd (L/kg)
1.1
1.2
Indicates the extent of drug distribution into tissues.
F (%)
45
65
Represents the fraction of the oral dose that reaches systemic circulation.
Table 1: Hypothetical Comparative Pharmacokinetic Parameters of 5-Fluoro-2,3-dihydro-1H-inden-2-amine Enantiomers Following Oral Administration.
IV. Mechanistic Insights into Stereoselective Metabolism
Differences in the clearance and bioavailability of the enantiomers often point towards stereoselective metabolism. The metabolic fate of 5-Fluoro-2,3-dihydro-1H-inden-2-amine enantiomers can be investigated to understand these differences.
To elucidate the specific enzymes responsible for the metabolism of each enantiomer, in vitro studies using human liver microsomes and recombinant cytochrome P450 (CYP) enzymes would be conducted. This would involve incubating each enantiomer with these enzyme systems and monitoring the rate of disappearance of the parent compound and the formation of metabolites.
V. Conclusion
A comprehensive comparison of the pharmacokinetic profiles of the enantiomers of 5-Fluoro-2,3-dihydro-1H-inden-2-amine is critical for its development as a therapeutic agent. The experimental framework detailed in this guide provides a robust methodology for elucidating potential stereoselective differences in absorption, distribution, metabolism, and excretion. The insights gained from such studies are invaluable for informing dose selection, predicting potential drug-drug interactions, and ultimately ensuring the safe and effective use of the chiral drug. While specific data for this compound is not yet in the public domain, the principles and protocols outlined here serve as a gold standard for the pharmacokinetic evaluation of any chiral pharmaceutical compound.
References
G. M. T. (n.d.). Pharmacokinetics and pharmacodynamic effects of 5-fluorouracil given as a one-hour intravenous infusion. PubMed. Retrieved from [Link]
(S)-5-Fluoro-2,3-dihydro-1H-inden-1-amine hydrochloride. (n.d.). MySkinRecipes. Retrieved from [Link]
Enantioselectivity in Drug Pharmacokinetics and Toxicity: Pharmacological Relevance and Analytical Methods. (2020). PMC. Retrieved from [Link]
Pharmacokinetic and pharmacodynamic effects of oral eniluracil, fluorouracil and leucovorin given on a weekly schedule. (n.d.). SpringerLink. Retrieved from [Link]
5-FU Metabolism in Cancer and Orally-Administrable 5-FU Drugs. (2018). MDPI. Retrieved from [Link]
Pharmacokinetics and bioavailability of oral 5′-deoxy-5-fluorouridine in cancer patients. (n.d.). SpringerLink. Retrieved from [Link]
Comparative studies on the metabolism of 2-(tetrahydrofuryl)-5-fluorouracil and 5-fluorouracil. (n.d.). PubMed. Retrieved from [Link]
Pharmacokinetics, metabolism, and oral bioavailability of the DNA methyltransferase inhibitor 5-fluoro-2'-deoxycytidine in mice. (n.d.). PubMed. Retrieved from [Link]
Synthesis and Biological Evaluation of 5-Fluoro-2-Oxindole Derivatives as Potential α-Glucosidase Inhibitors. (2022). Frontiers. Retrieved from [Link]
5-Fluoro-1-(prop-2-en-1-yl)-2,3-dihydro-1H-indole-2,3-dione. (2017). ResearchGate. Retrieved from [Link]
Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. (n.d.). PubMed. Retrieved from [Link]
Discovery of N-[(2S)-5-(6-Fluoro-3-pyridinyl)-2,3-dihydro-1H-inden-2-yl]-2-propanesulfonamide, a Novel Clinical AMPA Receptor Positive Modulator. (2013). ResearchGate. Retrieved from [Link]
Metabolites of 5-fluorouracil, alpha-fluoro-beta-alanine and fluoroacetic acid, directly injure myelinated fibers in tissue culture. (n.d.). PubMed. Retrieved from [Link]
Chiral Drug Separation. (n.d.). Google Books.
High-performance liquid chromatographic separation of the enantiomers of unusual ??-amino acid analogues. (2007). ResearchGate. Retrieved from [Link]
Rapid enantioselective fluorescence recognition and chiral separation of free amino acids. (2023). PubMed. Retrieved from [Link]
Hydrolytic pathway of 5-fluorouracil in aqueous solutions for clinical use. (n.d.). PubMed. Retrieved from [Link]
Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2022). MDPI. Retrieved from [Link]
Evaluating [¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine as a Potential PET Radiotracer for Serotonin Transporter Imaging
An Objective Comparison Guide for Researchers In the landscape of neuroimaging, the serotonin transporter (SERT) remains a crucial target for understanding the pathophysiology of various neuropsychiatric disorders, inclu...
Author: BenchChem Technical Support Team. Date: February 2026
An Objective Comparison Guide for Researchers
In the landscape of neuroimaging, the serotonin transporter (SERT) remains a crucial target for understanding the pathophysiology of various neuropsychiatric disorders, including major depressive disorder (MDD), anxiety disorders, and substance abuse disorders. Positron Emission Tomography (PET) offers a powerful in vivo tool to quantify SERT density and occupancy. The development of novel radiotracers with improved pharmacokinetic and pharmacodynamic profiles is paramount for enhancing diagnostic accuracy and therapeutic monitoring. This guide provides a comprehensive evaluation of 5-Fluoro-2,3-dihydro-1H-inden-2-amine, a structural analog of known monoamine transporter ligands, as a potential PET radiotracer for SERT imaging. We will compare its preclinical performance characteristics with established SERT radiotracers, focusing on experimental data from in vitro binding assays and in vivo animal studies.
The Rationale for Novel SERT Radiotracers
While several radiotracers for SERT have been developed, the ideal agent with high specific binding, optimal pharmacokinetics, and minimal off-target effects remains an active area of research. For instance, [¹¹C]DASB is a widely used SERT radiotracer, but its short half-life due to the carbon-11 label (t½ ≈ 20.4 min) limits its application to centers with an on-site cyclotron. An ¹⁸F-labeled tracer (t½ ≈ 109.8 min) like [¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine would offer logistical advantages, including the potential for centralized production and distribution.
In Vitro Characterization: Binding Affinity and Selectivity
A primary determinant of a successful radiotracer is its high affinity for the target of interest and selectivity over other related proteins. The binding affinity of 5-fluoro-2-aminoindan (a close derivative) has been evaluated against the human serotonin (hSERT), dopamine (hDAT), and norepinephrine (hNET) transporters.
Table 1: In Vitro Binding Affinities (Ki, nM) of 5-Fluoro-2-aminoindan and Comparative SERT Ligands
Compound
hSERT Kᵢ (nM)
hDAT Kᵢ (nM)
hNET Kᵢ (nM)
SERT/DAT Selectivity
SERT/NET Selectivity
Reference
5-Fluoro-2-aminoindan
1.1
140
38
127
35
(S)-2-Aminoindan
1.3
160
48
123
37
(R)-2-Aminoindan
2.3
230
100
100
43
The data clearly indicates that 5-fluoro-2-aminoindan exhibits high affinity for hSERT and substantial selectivity over hDAT and hNET. This profile is crucial for minimizing off-target binding in vivo, which could otherwise confound the PET signal interpretation.
Experimental Workflow: From Synthesis to In Vivo Imaging
The successful application of a novel PET radiotracer involves a multi-step process, from the synthesis of the precursor to the final imaging studies.
Caption: Workflow for PET radiotracer development.
Radiosynthesis of [¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine
The radiosynthesis of the title compound would typically proceed via a nucleophilic substitution reaction.
Protocol:
Precursor Preparation: Synthesis of a suitable precursor, such as a tosylate or nosylate derivative of 2-aminoindan, is the initial step. The leaving group at the 5-position will be displaced by [¹⁸F]fluoride.
[¹⁸F]Fluoride Production: [¹⁸F]Fluoride is produced via the ¹⁸O(p,n)¹⁸F reaction in a cyclotron.
Radiolabeling Reaction: The precursor is reacted with [¹⁸F]fluoride in the presence of a phase-transfer catalyst (e.g., Kryptofix 2.2.2) and a base (e.g., potassium carbonate) in a suitable solvent (e.g., acetonitrile) at an elevated temperature.
Purification: The crude reaction mixture is purified using semi-preparative High-Performance Liquid Chromatography (HPLC) to isolate the desired radiotracer from unreacted fluoride and other byproducts.
Formulation: The purified radiotracer is formulated in a physiologically compatible solution for intravenous injection.
In Vivo Evaluation: Biodistribution and Brain Imaging
Preclinical in vivo studies in animal models are essential to assess the brain uptake, regional distribution, and pharmacokinetic profile of a new radiotracer.
Biodistribution Studies
Ex vivo biodistribution studies involve administering the radiotracer to rodents and dissecting tissues at various time points to measure radioactivity concentration. For a SERT radiotracer, high uptake in SERT-rich brain regions (e.g., thalamus, midbrain) and low uptake in a reference region with negligible SERT expression (e.g., cerebellum) is desirable.
PET Imaging
PET imaging studies in non-human primates or rodents provide dynamic information about the radiotracer's behavior in the living brain. Key parameters to evaluate include:
Brain Uptake and Kinetics: The radiotracer should readily cross the blood-brain barrier and exhibit good brain retention.
Specific Binding: A high ratio of binding in target-rich regions to the reference region indicates good specific binding.
Metabolite Profile: The formation of radiometabolites that can cross the blood-brain barrier can complicate data analysis. Therefore, a radiotracer with low brain-penetrant radiometabolites is preferred.
Comparative Analysis and Future Directions
[¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine shows promise as a potential PET radiotracer for SERT based on the high in vitro affinity and selectivity of its core structure. However, a complete evaluation necessitates further preclinical studies, including:
Head-to-head PET imaging studies comparing [¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine with established SERT radiotracers like [¹¹C]DASB or other ¹⁸F-labeled alternatives.
Blocking studies using a selective SERT blocker to confirm the specificity of the in vivo signal.
Test-retest variability studies to assess the reproducibility of the PET measurements.
Should these studies yield positive results, [¹⁸F]5-Fluoro-2,3-dihydro-1H-inden-2-amine could emerge as a valuable tool for both research and clinical applications in the study of serotonin-related disorders.
References
Sørensen, A., et al. (2013). Probing the Molecular Basis for the High Affinity and Selectivity of 2-Aminoindans for the Human Serotonin Transporter. Journal of Medicinal Chemistry, 56(22), 9146-9158. [Link]
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